1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

• CAS: 50562-22-6

Core Science & Biosynthesis

lipophilicity and solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

An In-Depth Technical Guide to the Lipophilicity and Solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Executive Summary

The physicochemical properties of a compound, specifically its lipophilicity and aqueous solubility, are foundational pillars in the drug discovery and development process. These parameters critically influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and potential for clinical success. This guide provides a comprehensive technical overview of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, a highly fluorinated aromatic compound. Given the significant impact of fluorine substitution on molecular properties, this molecule serves as an exemplary case study for understanding the challenges and methodologies associated with characterizing highly lipophilic and poorly soluble compounds. We will explore both computational prediction methods and detailed, field-proven experimental protocols for determining the octanol-water partition coefficient (LogP) and aqueous solubility, offering researchers a practical framework for assessment.

Compound Profile: 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

This molecule is characterized by a benzene ring substituted with two electron-withdrawing, lipophilic fluoroalkyl groups. The presence of both a trifluoromethyl (-CF3) and a trifluoroethyl (-CH2CF3) group is expected to dramatically increase its lipophilicity while significantly decreasing its aqueous solubility.[1][2]

Table 1: Predicted Physicochemical Properties

Property	Value	Method	Rationale
Molecular Formula	C₉H₅F₆	-	Derived from chemical structure.
Molecular Weight	226.13 g/mol	-	Calculated from molecular formula.
SMILES	FC(F)(F)CC1=CC(=CC=C1)C(F)(F)F	-	Standard chemical representation.
Predicted LogP	4.4 ± 0.4	ALOGPs[3]	The high degree of fluorination significantly increases partitioning into the organic phase.[2]
Predicted Solubility	1.85e-02 mg/L (LogS = -4.09)	ALOGpS[3]	High lipophilicity (LogP > 4) strongly correlates with poor aqueous solubility.[4]

Note: The LogP and Solubility values are computationally predicted and should be confirmed by experimental methods.

Lipophilicity: Theory and Determination

Lipophilicity describes the ability of a compound to dissolve in fats, oils, and other non-polar solvents. It is quantitatively expressed as the partition coefficient (P), or more commonly, its logarithm (LogP).[5][6]

LogP = log10 ([Compound]organic / [Compound]aqueous)

A positive LogP value indicates a preference for the lipid phase (lipophilic), while a negative value indicates a preference for the aqueous phase (hydrophilic).[5][6] For drug candidates, LogP values are critical; for instance, a LogP around 2 is often considered ideal for CNS penetration, while values below 5 are generally preferred for oral absorption to avoid issues with solubility and metabolism.[5][7]

Computational Prediction of LogP

Predictive models offer a rapid, cost-effective way to estimate lipophilicity before a compound is synthesized.[5][8] These methods, ranging from quantitative structure-property relationship (QSPR) models to more complex transfer free energy calculations, analyze a molecule's structure to predict its LogP.[9] They are invaluable for initial screening but require experimental validation for lead candidates.

Experimental Determination of LogP

The shake-flask method is the traditional and most reliable technique for LogP determination.[10][11] It directly measures the partitioning of a compound between n-octanol and water at equilibrium.

Protocol: Shake-Flask LogP Determination

• Preparation: Prepare a stock solution of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene in n-octanol (pre-saturated with water).

• Partitioning: Add a known volume of the stock solution to a specific volume of water (pre-saturated with n-octanol) in a screw-cap tube. The volumes are chosen to ensure the final concentration in each phase is within the quantifiable range of the analytical method.

• Equilibration: Agitate the mixture vigorously for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to allow partitioning to reach equilibrium.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol and aqueous layers.

• Sampling: Carefully withdraw an aliquot from each phase, avoiding any contamination from the interface.

• Quantification: Determine the concentration of the compound in each aliquot using a suitable analytical method, such as HPLC-UV or LC-MS/MS.[10][12] A wide dynamic range detector is crucial, as concentrations in the two phases can differ by orders of magnitude.[12]

• Calculation: Calculate LogP using the formula: LogP = log10 (Concentration in n-octanol / Concentration in water).

RP-HPLC offers a faster, higher-throughput alternative to the shake-flask method and is well-suited for early discovery screening.[8][13][14] This method correlates a compound's retention time on a hydrophobic stationary phase with its lipophilicity.

Protocol: RP-HPLC LogP Determination

• System Setup: Use a reversed-phase column (e.g., C18) with a mobile phase consisting of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).

• Calibration: Inject a series of reference compounds with known LogP values to create a calibration curve by plotting their retention times (or log k, the capacity factor) against their known LogP values.[11]

• Sample Analysis: Dissolve the test compound in a suitable solvent and inject it into the HPLC system under the same conditions used for the calibrants.

• Data Acquisition: Record the retention time (t_R) of the test compound and the column dead time (t_0).

• Calculation:

  • Calculate the capacity factor: k = (t_R - t_0) / t_0.

  • Calculate log k.

  • Interpolate the LogP of the test compound from the linear regression of the calibration curve.

Diagram: Experimental Workflow for LogP Determination

Caption: Workflow for Shake-Flask vs. RP-HPLC LogP determination.

Aqueous Solubility: Theory and Determination

Aqueous solubility is the maximum concentration of a compound that can dissolve in water at a given temperature and pH.[15] Poor solubility can severely limit oral absorption, leading to low bioavailability and hindering the development of a drug candidate.[16] It is crucial to distinguish between two key types of solubility measurements.[17][18]

• Thermodynamic Solubility: The true equilibrium solubility of a compound, measured when a saturated solution is in equilibrium with its solid state. This is a material-sparing and time-intensive measurement typically reserved for late-stage preclinical development.[16][17]

• Kinetic Solubility: A non-equilibrium measurement that determines the concentration at which a compound, initially dissolved in an organic solvent like DMSO, precipitates when added to an aqueous buffer.[15][17] It is a high-throughput method ideal for screening large numbers of compounds in early discovery.[17][19]

Experimental Determination of Solubility

This method determines the equilibrium solubility and is considered the most accurate representation of a compound's true solubility.

Protocol: Thermodynamic Solubility Determination

• Preparation: Add an excess amount of solid 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene to a vial containing the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Equilibration: Seal the vial and agitate it on a shaker or rotator at a constant temperature for an extended period (typically 16-72 hours) to ensure equilibrium is reached.[18]

• Phase Separation: After incubation, filter the suspension through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.

• Quantification: Dilute the resulting clear filtrate and quantify the concentration of the dissolved compound using HPLC-UV or LC-MS/MS against a standard curve.[16]

• Reporting: The result is reported as the thermodynamic solubility in units such as µg/mL or µM.

This high-throughput assay is used to quickly rank compounds in early discovery phases.

Protocol: Kinetic Solubility Determination

• Preparation: Prepare a high-concentration stock solution of the test compound in 100% DMSO (e.g., 10 mM).[17]

• Assay Plate: Dispense the aqueous buffer into the wells of a microtiter plate.

• Compound Addition: Add a small volume of the DMSO stock solution to the buffer in the wells to achieve a range of final concentrations (e.g., 1-200 µM). The final DMSO concentration should be kept low (typically ≤2%) to minimize its co-solvent effects.[17]

• Incubation: Shake the plate for a short period (e.g., 2 hours) at room temperature.[17][19]

• Detection: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of absorbance measurements. The concentration at which a significant increase in turbidity is observed is defined as the kinetic solubility.[20]

Synthesis and Implications for Drug Development

The predicted high lipophilicity (LogP ≈ 4.4) and extremely low aqueous solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene present significant challenges from a drug development perspective.

• Absorption: Such a low solubility would likely result in dissolution rate-limited absorption from the gastrointestinal tract, leading to poor and erratic oral bioavailability. *[16] In Vitro Assays: High lipophilicity and low solubility can cause compounds to precipitate in aqueous assay buffers, leading to inaccurate biological data. It can also lead to non-specific binding to plastics and proteins, further confounding results.

• Formulation: Advanced formulation strategies, such as lipid-based formulations or amorphous solid dispersions, would likely be required to achieve adequate drug exposure in vivo. *[4] Toxicity & Metabolism: Highly lipophilic compounds are often more susceptible to metabolic breakdown by cytochrome P450 enzymes and may accumulate in adipose tissue, potentially leading to toxicity.

As a senior scientist, the causality is clear: the compound's structure, rich in lipophilic fluoroalkyl groups, directly causes the predicted physicochemical liabilities. While these groups might be introduced to enhance target potency or metabolic stability, they simultaneously create significant hurdles for drug delivery. Therefore, experimental verification of these properties is not merely a data collection exercise; it is a critical step to validate or invalidate the compound's progression and to inform the necessary strategic pivots in chemistry or formulation development.

References

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• Development and Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023). National Center for Biotechnology Information. Retrieved from [Link]

• Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. Retrieved from [Link]

• The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. (2024). MDPI. Retrieved from [Link]

• LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved from [Link]

• ADME Solubility Assay. (n.d.). BioDuro. Retrieved from [Link]

• Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]

• Rapid Gradient RP-HPLC Method for Lipophilicity Determination: A Solvation Equation Based Comparison with Isocratic Methods. (n.d.). ACS Publications. Retrieved from [Link]

• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (n.d.). Agilent Technologies. Retrieved from [Link]

• On-line Lipophilicity/Aqueous Solubility Calculation Software. (n.d.). Virtual Computational Chemistry Laboratory. Retrieved from [Link]

• Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. (n.d.). Sygnature Discovery. Retrieved from [Link]

• LogP/D. (n.d.). Cambridge MedChem Consulting. Retrieved from [Link]

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An In-Depth Technical Guide to the Spectroscopic Data of α-(Trifluoromethyl)styrene

For Researchers, Scientists, and Drug Development Professionals

Foreword

The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. This has made fluorinated compounds indispensable in various fields, including pharmaceuticals, agrochemicals, and materials science. Understanding the precise structure and electronic environment of these molecules is paramount for their effective application. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed fingerprint of a molecule's identity and behavior. This guide offers a comprehensive exploration of the spectroscopic data for α-(trifluoromethyl)styrene, an important fluorinated building block. By delving into the nuances of its Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data, we aim to provide researchers with the foundational knowledge to confidently identify and utilize this compound in their work.

Structural Elucidation: An Introduction to α-(Trifluoromethyl)styrene

α-(Trifluoromethyl)styrene, with the chemical formula C₉H₇F₃ and CAS number 384-64-5, is a styrene derivative where a trifluoromethyl group is attached to the alpha position of the vinyl group. This substitution has profound effects on the electronic properties of the double bond and the aromatic ring, making it a subject of interest for polymerization and as a synthetic intermediate.

Molecular Structure:

Caption: Molecular structure of α-(trifluoromethyl)styrene.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Analysis

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For α-(trifluoromethyl)styrene, ¹H, ¹³C, and ¹⁹F NMR provide a complete picture of its molecular framework.

¹H NMR Spectroscopy

The ¹H NMR spectrum of α-(trifluoromethyl)styrene is characterized by signals from the aromatic protons and the vinyl protons. The aromatic protons typically appear as a complex multiplet in the range of 7.2-7.5 ppm, a characteristic region for benzene derivatives. The two vinyl protons are diastereotopic and will appear as two distinct signals, likely coupled to each other (geminal coupling) and potentially showing long-range coupling to the fluorine atoms.

Expected ¹H NMR Data:

Proton	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
Aromatic-H	~7.2-7.5	m	-
Vinylic-H	~5.5-6.0	m	-
Vinylic-H	~5.5-6.0	m	-

Note: Specific chemical shifts and coupling constants can vary depending on the solvent and the spectrometer's field strength.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The presence of the electron-withdrawing trifluoromethyl group will significantly influence the chemical shifts of the adjacent carbons.

Expected ¹³C NMR Data:

Carbon	Chemical Shift (ppm)
Aromatic C-H	~125-130
Aromatic C (quaternary)	~135-140
Vinylic =CH₂	~115-125
Vinylic =C(CF₃)	~130-140 (quartet)
CF₃	~120-125 (quartet)

The carbon of the CF₃ group will appear as a quartet due to coupling with the three fluorine atoms. Similarly, the vinylic carbon attached to the CF₃ group will also exhibit a quartet splitting pattern.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for observing fluorine atoms in a molecule.[1] For α-(trifluoromethyl)styrene, a single signal is expected for the three equivalent fluorine atoms of the CF₃ group. The chemical shift of this signal provides information about the electronic environment of the trifluoromethyl group.[2]

Expected ¹⁹F NMR Data:

Fluorine	Chemical Shift (ppm)	Multiplicity
-CF₃	~ -60 to -70	s

Note: ¹⁹F NMR chemical shifts are typically referenced to CFCl₃.

Mass Spectrometry (MS): Unveiling the Molecular Mass and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight of a compound and its fragmentation pattern, which can aid in structural elucidation.[3]

For α-(trifluoromethyl)styrene, the molecular ion peak [M]⁺ would be observed at an m/z corresponding to its molecular weight (172.15 g/mol ). The fragmentation pattern would likely involve the loss of a fluorine atom, a trifluoromethyl radical, or cleavage of the vinyl group. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the molecule and its fragments.

Expected Mass Spectrometry Data:

m/z	Interpretation
172	[M]⁺
153	[M - F]⁺
103	[M - CF₃]⁺
77	[C₆H₅]⁺

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations.[4] The IR spectrum of α-(trifluoromethyl)styrene will show characteristic absorption bands for the aromatic ring, the carbon-carbon double bond, and the carbon-fluorine bonds.

Expected Infrared (IR) Absorption Bands:

Wavenumber (cm⁻¹)	Vibration
3100-3000	Aromatic C-H stretch
~1640	C=C stretch (alkene)
1600, 1490, 1450	Aromatic C=C stretch
1300-1100	C-F stretch
900-675	Aromatic C-H out-of-plane bend

The strong absorption bands in the 1300-1100 cm⁻¹ region are characteristic of the C-F stretching vibrations of the trifluoromethyl group.

Experimental Protocols: A Guide to Data Acquisition

To ensure the acquisition of high-quality spectroscopic data, proper experimental procedures are crucial. The following are generalized protocols for the techniques discussed.

NMR Spectroscopy Sample Preparation

Objective: To prepare a solution of α-(trifluoromethyl)styrene suitable for NMR analysis.

Materials:

• α-(Trifluoromethyl)styrene

• Deuterated solvent (e.g., CDCl₃, Acetone-d₆)

• NMR tube

• Pipettes

Procedure:

• Weigh approximately 5-10 mg of α-(trifluoromethyl)styrene directly into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the NMR tube.

• Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved.

• The sample is now ready for analysis.

Causality: The choice of deuterated solvent is critical as it must dissolve the analyte without producing large solvent signals that would obscure the analyte's peaks in the ¹H NMR spectrum. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable acquisition time.

Caption: Workflow for NMR sample preparation.

Mass Spectrometry Sample Preparation (for GC-MS)

Objective: To prepare a dilute solution of α-(trifluoromethyl)styrene for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• α-(Trifluoromethyl)styrene

• Volatile organic solvent (e.g., dichloromethane, hexane)

• Autosampler vial with a screw top[5]

• Microsyringe

Procedure:

• Prepare a stock solution of α-(trifluoromethyl)styrene in the chosen volatile solvent at a concentration of approximately 1 mg/mL.

• Perform a serial dilution to obtain a final concentration of approximately 1-10 µg/mL.

• Transfer the final dilute solution to an autosampler vial.

• Cap the vial securely. The sample is now ready for injection into the GC-MS system.

Causality: Dilution is necessary to avoid overloading the GC column and the mass spectrometer detector. The choice of a volatile solvent is crucial for GC-MS as it will be vaporized along with the analyte.[6]

Caption: Workflow for GC-MS sample preparation.

Infrared Spectroscopy Sample Preparation (Thin Film)

Objective: To prepare a thin film of liquid α-(trifluoromethyl)styrene for IR analysis.

Materials:

• α-(Trifluoromethyl)styrene

• Salt plates (e.g., NaCl or KBr)

• Pipette

Procedure:

• Place one or two drops of liquid α-(trifluoromethyl)styrene onto the surface of one salt plate.

• Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film.

• Place the "sandwich" of salt plates into the spectrometer's sample holder.

• The sample is now ready for analysis.

Causality: A thin film is necessary to allow sufficient infrared radiation to pass through the sample for detection. Salt plates are used because they are transparent to infrared radiation in the analytical range.

Caption: Workflow for IR sample preparation (thin film).

Conclusion

The spectroscopic data of α-(trifluoromethyl)styrene provides a detailed and unambiguous fingerprint for its identification and characterization. The combination of ¹H, ¹³C, and ¹⁹F NMR, mass spectrometry, and infrared spectroscopy offers a powerful and complementary suite of tools for researchers. By understanding the principles behind these techniques and the interpretation of the resulting data, scientists can confidently work with this and other fluorinated molecules, paving the way for new discoveries and applications in drug development and materials science.

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A Technical Guide to the Safe Handling of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Executive Summary and Compound Profile

This document provides a comprehensive technical guide on the safe handling, storage, and emergency management of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene. This compound, a fluorinated aromatic hydrocarbon, is utilized in specialized laboratory and developmental applications. Its unique chemical properties necessitate a robust understanding of its associated hazards to ensure the safety of researchers, scientists, and drug development professionals. The core hazards associated with this compound include flammability, skin irritation, and serious eye irritation. This guide synthesizes data from authoritative safety data sheets (SDS) and established chemical safety principles to provide a framework for risk mitigation. The protocols herein are designed to be self-validating systems, promoting a culture of safety and scientific integrity.

GHS Hazard Identification and Classification

A thorough understanding of a chemical's classification under the Globally Harmonized System (GHS) is the foundation of safe laboratory practice. 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is classified as a hazardous substance requiring specific handling precautions. The signal word for this chemical is "Warning".

Table 1: GHS Classification Summary

Hazard Class	Category	GHS Hazard Statement Code	Hazard Statement	Pictogram
Flammable Liquids	Category 3	H226	Flammable liquid and vapour	🔥
Skin Corrosion/Irritation	Category 2	H315	Causes skin irritation	!
Serious Eye Damage/Eye Irritation	Category 2A	H319	Causes serious eye irritation	!

• Flammability (Category 3): This classification indicates that the substance is a flammable liquid and vapor that can be ignited under ambient conditions. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back. Therefore, rigorous exclusion of heat, sparks, and open flames is mandatory[1].

• Skin Irritation (Category 2): Direct contact with the liquid can cause inflammation and irritation of the skin[2]. This necessitates the use of appropriate chemical-resistant gloves and protective clothing to prevent dermal exposure.

• Eye Irritation (Category 2A): This is a significant risk, indicating that contact can cause serious, but reversible, eye irritation. Chemical splash goggles and, in some cases, a face shield are required to prevent accidental eye contact.

While not formally classified for the specific target compound, related trifluoromethyl benzene derivatives have been noted to cause respiratory irritation (H335)[1][3]. Prudent practice dictates that this compound should be handled in a manner that minimizes inhalation of vapors, primarily through the use of certified chemical fume hoods.

Risk Mitigation: Engineering Controls & Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls over personal reliance on PPE, is critical.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate the handler from the chemical hazard.

• Ventilation: All handling of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene must be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to keep airborne concentrations below exposure limits and reduce the risk of forming a flammable atmosphere[4]. The ventilation system, including lighting and electrical equipment within the hood, must be explosion-proof[1][5].

• Static Electricity Control: As a flammable liquid, this compound can accumulate static charge during transfer. All containers and receiving equipment must be grounded and bonded to prevent a static discharge from igniting the vapors[6][1].

• Emergency Equipment: Safety showers and eyewash stations must be readily accessible and in close proximity to any workstation where this chemical is handled[4][1]. Regular testing of this equipment is mandatory.

Personal Protective Equipment (PPE): The Essential Barrier

PPE is not a substitute for robust engineering controls but is required to protect against residual risk and in case of accidental release.

• Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[4]. For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles[7].

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) to prevent skin contact[7]. Gloves must be inspected before use and replaced immediately if signs of degradation or contamination are observed.

  • Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is required. For larger-scale operations, full protective clothing may be necessary[7]. Contaminated clothing must be removed immediately, and the skin washed.

• Respiratory Protection: Under normal operating conditions within a functioning fume hood, respiratory protection is not typically required. However, in the event of a ventilation failure or a large spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary.

Standard Operating Procedures: Handling, Storage, and Disposal

Adherence to standardized protocols is essential for minimizing risk.

Prudent Handling Practices

• Preparation: Before handling, ensure all engineering controls are operational. Clear the work area of all ignition sources, including hot plates, open flames, and non-intrinsically safe electronic equipment[1].

• Grounding: Securely ground and bond the dispensing container and the receiving vessel before initiating any transfer[6].

• Dispensing: Use only non-sparking tools for opening and closing containers[1]. Dispense the liquid slowly to minimize splashing and static charge generation.

• Post-Handling: Wash hands and any potentially exposed skin thoroughly with soap and water after handling is complete[8].

• Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored[6][7].

Chemical Storage

Proper storage is critical for preventing fires and accidental releases.

• Location: Store in a cool, dry, well-ventilated area specifically designated for flammable liquids[1][2].

• Conditions: Keep containers tightly closed to prevent the escape of vapors[1]. Protect containers from physical damage[2].

• Ignition Sources: The storage area must be free of heat, sparks, and any other potential ignition sources[2][8].

• Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents[5][8].

Disposal

This chemical and its containers must be disposed of as hazardous waste. Follow all applicable federal, state, and local regulations. Do not dispose of it down the drain[6].

Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm.

Accidental Release and Spill Containment

In the event of a spill, immediate and deliberate action is required. The primary goals are to control the spill, prevent ignition, and limit exposure.

Caption: Workflow for Accidental Spill Response.

Step-by-Step Spill Cleanup Protocol:

• Evacuate & Alert: Immediately clear the area of all personnel and alert others to the spill[2].

• Control Ignition Sources: Remove all sources of heat, sparks, and flame from the vicinity[1][2].

• Ventilate: Increase ventilation to the area if it is safe to do so.

• Don PPE: Wear the minimum required PPE: chemical-resistant gloves, safety goggles, and a lab coat. For large spills, respiratory protection may be necessary[9].

• Containment: Cover drains to prevent environmental release. Contain and absorb the spill using a liquid-absorbent, inert material such as Chemizorb®, sand, or vermiculite[2].

• Collection: Using only non-sparking tools, carefully collect the absorbed material and place it into a sealable, properly labeled container for hazardous waste disposal[1][2].

• Decontamination: Clean the affected area thoroughly.

First Aid Measures

The following diagram outlines the immediate actions to be taken following personnel exposure. All exposures, regardless of perceived severity, require medical attention. Show the Safety Data Sheet to the attending physician.

Caption: Decision-making flowchart for first aid response.

• After Inhalation: Move the affected person to fresh air immediately. If breathing has stopped, begin rescue breathing.

• After Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of water or use a safety shower[7].

• After Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. It is crucial to seek professional ophthalmological evaluation.

• After Ingestion: If the person is conscious, have them drink one or two glasses of water to dilute the substance. Do not induce vomiting[7].

Firefighting Procedures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO2)[2]. Water spray can be used to cool adjacent containers but may be ineffective at extinguishing the fire itself[4][2].

• Firefighter Protection: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA)[4][2].

• Specific Hazards: The compound is a flammable liquid. Vapors are heavier than air and may travel along the ground to distant ignition sources. Containers may explode when heated.

References

• Benzene - Safety Data Sheet. Carl ROTH. [Link]

• 1,3-Bis(trifluoromethyl)benzene Safety Information. Chem-Supply. [Link]

• Benzene - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Material Safety Data Sheet - (Trifluoromethoxy)benzene, 99+%. Cole-Parmer. [Link]

• Benzene Standard Operating Procedure. University of New Mexico, Environmental Health & Safety. [Link]

• Benzene PPE and GHS Information. SafetySign.com. [Link]

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• 9. ehs.unm.edu [ehs.unm.edu]

The Trifluoroethyl Group: A Cornerstone of Modern Agrochemical Innovation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The strategic incorporation of the trifluoroethyl (-CH₂CF₃) group has become a pivotal strategy in the design and development of high-performance agrochemicals. This technical guide provides a comprehensive analysis of the multifaceted significance of the trifluoroethyl moiety, elucidating its profound impact on the physicochemical properties, biological efficacy, and metabolic fate of active ingredients. We will delve into the mechanistic underpinnings of its action in key herbicide, fungicide, and insecticide classes, supported by field-proven insights and detailed experimental context. This guide aims to equip researchers and development professionals with a thorough understanding of the rationale behind leveraging the trifluoroethyl group to overcome challenges in modern crop protection, from enhancing target affinity to navigating metabolic resistance.

Introduction: The Rise of Fluorine in Agrochemical Design

The introduction of fluorine-containing functional groups has revolutionized the agrochemical industry, with a significant portion of modern pesticides incorporating fluorine to enhance their performance.[1] Among these, the trifluoroethyl group stands out for its unique combination of electronic and steric properties that favorably modulate a molecule's behavior in biological systems. Unlike a simple ethyl group, the trifluoroethyl moiety introduces a potent inductive effect and increased lipophilicity, while maintaining a relatively modest steric footprint. These characteristics translate into tangible benefits, including improved metabolic stability, enhanced membrane permeability, and stronger binding interactions with target enzymes.[2] This guide will dissect the fundamental principles that make the trifluoroethyl group a powerful tool in the agrochemical chemist's arsenal.

Physicochemical Impact of the Trifluoroethyl Group: A Comparative Analysis

The substitution of an ethyl group with a trifluoroethyl group instigates a cascade of changes in a molecule's physicochemical profile. These alterations are not merely incremental but often result in a dramatically improved performance profile for an agrochemical candidate.

Lipophilicity and Membrane Permeability

The trifluoroethyl group significantly increases the lipophilicity of a molecule, a critical factor for its ability to traverse the waxy cuticles of plants and the chitinous exoskeletons of insects. This enhanced lipophilicity, often quantified by the octanol-water partition coefficient (logP), facilitates the transport of the active ingredient to its target site.

Property	Ethyl Group (-CH₂CH₃)	Trifluoroethyl Group (-CH₂CF₃)	Impact on Agrochemicals
Lipophilicity (Hansch π)	~1.0	~1.5 - 2.0	Increased penetration through biological membranes (e.g., plant cuticles, insect exoskeletons).[2]
Electron-withdrawing nature	Weakly electron-donating	Strongly electron-withdrawing	Alters the electronic properties of the molecule, potentially enhancing binding affinity to target proteins.
Metabolic Stability	Susceptible to oxidation	Highly resistant to oxidative metabolism	Prolongs the half-life of the active ingredient, leading to sustained efficacy.[2]
Acidity of adjacent protons	pKa of C-H ~50	pKa of C-H ~25-30	Can influence intermolecular interactions and reactivity.

Table 1: Comparative Physicochemical Properties of Ethyl vs. Trifluoroethyl Groups and their Implications in Agrochemicals.

Metabolic Stability: A Shield Against Detoxification

One of the most significant advantages conferred by the trifluoroethyl group is its remarkable resistance to oxidative metabolism.[2] The strong carbon-fluorine bonds are less susceptible to cleavage by cytochrome P450 monooxygenases, a primary family of enzymes responsible for detoxifying xenobiotics in both target pests and non-target organisms. This inherent stability leads to a longer biological half-life of the agrochemical, ensuring a sustained period of activity and often allowing for lower application rates.

Mechanism of Action: Enhancing Target Engagement

The electronic and steric properties of the trifluoroethyl group can profoundly influence how an agrochemical interacts with its biological target. The strong electron-withdrawing nature of the CF₃ group can alter the charge distribution within the molecule, leading to more favorable electrostatic interactions or hydrogen bonding with amino acid residues in the active site of a target enzyme.[3]

Diagram: Generalized Impact of Trifluoroethyl Group on Target Binding

Caption: The trifluoroethyl group enhances binding to the target enzyme's active site through increased lipophilic and favorable electrostatic interactions.

Case Studies: Trifluoroethyl Groups in Action

The theoretical advantages of the trifluoroethyl group are borne out in numerous commercially successful agrochemicals across different classes.

Herbicides: The Aryloxyphenoxypropionates (FOPs)

Fluazifop-p-butyl , a selective post-emergence herbicide, is a prime example of the successful application of the trifluoroethyl moiety. It is highly effective against a wide range of annual and perennial grass weeds in broadleaf crops.

• Mechanism of Action: Fluazifop-p-butyl is a pro-herbicide that is rapidly hydrolyzed in plants to its active form, fluazifop acid. Fluazifop acid inhibits the enzyme acetyl-CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids.[4] This inhibition disrupts the formation of cell membranes, leading to the cessation of growth and eventual death of the grass weed. The trifluoromethylpyridinyl group is crucial for its high affinity to the ACCase enzyme.[4][5]

Experimental Protocol: Synthesis of a Fluazifop Analogue

• Step 1: Synthesis of 2-(4-hydroxyphenoxy)propanoic acid. React 4-hydroxyphenol with 2-chloropropionic acid in the presence of a base such as sodium hydroxide in an aqueous medium.

• Step 2: Esterification. React the product from Step 1 with butanol in the presence of an acid catalyst (e.g., sulfuric acid) to form the butyl ester.

• Step 3: Etherification. React the butyl ester with 2-chloro-5-(trifluoromethyl)pyridine in the presence of a base like potassium carbonate in a polar aprotic solvent (e.g., DMF) to yield the final product.

• Purification: The final product is purified by column chromatography on silica gel.

Fungicides: The Triazoles

Flutriafol is a broad-spectrum systemic fungicide belonging to the triazole class. Its trifluoroethyl-containing phenyl group is key to its efficacy.

• Mechanism of Action: Flutriafol inhibits the C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol, a vital component of fungal cell membranes.[6] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors and ultimately compromises the integrity of the fungal cell membrane, inhibiting fungal growth.[6] The lipophilic nature of the trifluoroethylphenyl group facilitates its transport to the site of action within the fungus.

Insecticides: The Phenylpyrazoles

Fipronil , a broad-spectrum insecticide, utilizes a trifluoromethylsulfinyl group, a close relative of the trifluoroethyl group, to achieve its potent insecticidal activity.

• Mechanism of Action: Fipronil acts as a non-competitive blocker of the gamma-aminobutyric acid (GABA)-gated chloride channels in the central nervous system of insects.[7] By blocking these channels, fipronil disrupts the normal flow of chloride ions, leading to hyperexcitation of the insect's nervous system, paralysis, and death.[7][8] The trifluoromethylsulfinyl group is critical for the high affinity of fipronil to the insect GABA receptor.

Metabolic Fate and Environmental Considerations

While the metabolic stability of the trifluoroethyl group is a significant advantage for efficacy, it also raises important environmental considerations. The robustness of the C-F bond means that these compounds can be persistent in the environment.[1]

Metabolic Pathways

The metabolic degradation of trifluoroethyl-containing agrochemicals, though slow, can occur through various pathways, including hydroxylation of the aromatic rings, cleavage of ether linkages, and eventual degradation of the trifluoroethyl moiety.

Diagram: Generalized Metabolic Pathway of a Trifluoroethyl-Containing Agrochemical

Caption: Generalized metabolic fate of a trifluoroethyl-containing agrochemical involving Phase I (hydroxylation, ether cleavage) and Phase II (conjugation) reactions, potentially leading to the formation of trifluoroacetic acid.

Environmental Persistence and Degradation Products

The degradation of some trifluoroethyl-containing agrochemicals can lead to the formation of trifluoroacetic acid (TFA), a highly persistent and mobile substance in the environment.[9][10] The potential for TFA accumulation in water resources is a subject of ongoing research and regulatory scrutiny.[10][11] Understanding the environmental fate of these compounds is crucial for conducting comprehensive risk assessments.

Synthetic Strategies for Introducing the Trifluoroethyl Group

The efficient introduction of the trifluoroethyl group into a molecular scaffold is a key challenge in the synthesis of these agrochemicals. Several methods have been developed, often relying on specialized building blocks or trifluoroethylating agents.

Common Synthetic Approaches:

• Nucleophilic Trifluoroethylation: Utilizing reagents like 2,2,2-trifluoroethyl tosylate or triflate to introduce the -CH₂CF₃ group via nucleophilic substitution.

• Radical Trifluoroethylation: Employing radical precursors such as trifluoroethyl iodide in the presence of a radical initiator.

• From Trifluoroacetic Acid Derivatives: Using trifluoroacetic anhydride or ethyl trifluoroacetate as starting materials to build the trifluoroethyl moiety.[5]

Experimental Protocol: General Procedure for Nucleophilic Trifluoroethylation of a Phenol

• Deprotonation: To a solution of the starting phenol in a suitable aprotic solvent (e.g., DMF or acetonitrile), add a base such as potassium carbonate or sodium hydride at room temperature.

• Addition of Trifluoroethylating Agent: Add 2,2,2-trifluoroethyl tosylate to the reaction mixture.

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, quench with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Conclusion and Future Perspectives

The trifluoroethyl group has undeniably cemented its place as a privileged motif in the design of modern agrochemicals. Its ability to enhance metabolic stability, increase lipophilicity, and improve target binding has led to the development of highly effective and selective products. However, the very stability that makes this group so attractive also necessitates a thorough understanding of its environmental fate and potential for persistence.

Future research in this area will likely focus on several key aspects:

• Development of more biodegradable fluorinated groups: Designing novel fluorinated moieties that retain the beneficial properties of the trifluoroethyl group while being more susceptible to environmental degradation.

• Refining synthetic methodologies: Creating more efficient, cost-effective, and environmentally friendly methods for introducing the trifluoroethyl group.

• Quantitative Structure-Activity Relationship (QSAR) studies: Developing predictive models to better understand how the placement and electronic environment of the trifluoroethyl group influence biological activity and environmental fate.[3]

By continuing to explore the fundamental chemistry and biology of the trifluoroethyl group, the agrochemical industry can further harness its power to develop the next generation of sustainable and effective crop protection solutions.

References

• Recent Advancements in Trifluoroethylation Reactions: New Methods and Applications in Organic Synthesis. IRE Journals. (2025-08-19). [Link]

• Recent advances in trifluoroethylation reaction. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Fluazifop-P-butyl (herbicide) affects richness and structure of soil bacterial communities. Request PDF - ResearchGate. (2025-08-07). [Link]

• The unprecedented rise of TFA - Professor Hans Peter Arp. YouTube. (2025-05-19). [Link]

• Science on “Forever Chemicals” (PFAS) as Pesticide Ingredients and Contaminants Documented. [Link]

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. [Link]

• Current Contributions of Organofluorine Compounds to the Agrochemical Industry. PMC - PubMed Central. [Link]

• Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. [Link]

• Fluazifop-P-butyl efficacy as a function of application time and herbicide dose. [Link]

• The Rise and Risks of Fluorinated Pesticides: A Call for Comprehensive Research to Address Environmental and Health Concerns. Journal of Agricultural and Food Chemistry - ACS Publications. (2025-01-13). [Link]

• Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. MDPI. [Link]

• Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. RSC Publishing. (2024-07-16). [Link]

• Fipronil: mechanisms of action on various organisms and future relevance for animal models studies. ResearchGate. (2018-08-09). [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Evaluation of the Impact of Flutriafol on Soil Culturable Microorganisms and on Soil Enzymes Activity. MDPI. [Link]

• Forever Pesticides: A Growing Source of PFAS Contamination in the Environment. NIH. [Link]

• characterization of fluazifop-p-butyl herbicide tolerance. UFDC Image Array 2. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. (2025-07-01). [Link]

• Evaluation of the effects and mechanisms of action of flutriafol, a triazole fungicide, on striatal dopamine release by using in vivo microdialysis in freely moving rats. PubMed. [Link]

• Fipronil insecticide: novel photochemical desulfinylation with retention of neurotoxicity. [Link]

• Pesticides can be a substantial source of trifluoroacetate (TFA) to water resources. [Link]

• Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery. Request PDF - ResearchGate. (2025-08-09). [Link]

• Mechanisms for Selective Toxicity of Fipronil Insecticide and Its Sulfone Metabolite and Desulfinyl Photoproduct. Chemical Research in Toxicology - ACS Publications. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. [Link]

• Recent developments in fluorine‐containing pesticides. ResearchGate. (2024-01-16). [Link]

• New Study Finds Alarming Rise in Persistent 'Forever Chemicals' in Pesticides. [Link]

• Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. PubMed. [Link]

• Towards predictive resistance models for agrochemicals by combining chemical and protein similarity via proteochemometric modelling. NIH. [Link]

• Mechanisms of evolved herbicide resistance. PMC - NIH. [Link]

• Flutriafol. New Use Review - Minnesota Department of Agriculture. [Link]

• Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. ResearchGate. [Link]

• Mammalian toxicity of trifluoroacetate and assessment of human health risks due to environmental exposures. (2023-02-17). [Link]

• Fipronil insecticide: novel photochemical desulfinylation with retention of neurotoxicity. [Link]

• Fungicide Modes of Action. Bayer Crop Science. (2025-03-14). [Link]

• Pesticides can be a substantial source of trifluoroacetate (TFA) to water resources. PubMed. [Link]

• Synthesis of Trifluoromethyl-Substituted Heteroaromatic Aldehydes. Request PDF. (2025-08-06). [Link]

• Application of Bioisosteres in Drug Design. (2012-05-07). [Link]

• Fipronil insecticide toxicology: oxidative stress and metabolism. ResearchGate. [Link]

• Flutriafol Fungicide Effective Solutions for Crop Protection and Fungal Disease Management. (2024-11-08). [Link]

• Resistance Mechanisms of Plant Pathogenic Fungi to Fungicide, Environmental Impacts of Fungicides, and Sustainable Solutions. PMC - PubMed Central. [Link]

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Protocols & Analytical Methods

Application Note: Unraveling the Structure of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene through Advanced 1H and 19F NMR Analysis

Introduction

The increasing prevalence of fluorinated motifs in pharmaceuticals, agrochemicals, and advanced materials necessitates robust analytical methodologies for their precise structural characterization.[1] Organofluorine compounds often exhibit enhanced metabolic stability, improved binding affinity, and altered electronic properties, making them invaluable in modern drug development. This application note provides a comprehensive guide to the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) analysis of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene, a molecule featuring two distinct fluorine-containing moieties.

As a Senior Application Scientist, this guide is structured to provide not just a protocol, but a deeper understanding of the "why" behind the experimental choices. We will delve into the theoretical underpinnings of ¹H-¹⁹F and ¹⁹F-¹⁹F coupling phenomena and present a self-validating protocol that ensures data integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals who seek to leverage the power of NMR spectroscopy for the unambiguous characterization of complex fluorinated molecules.

Theoretical Framework: The Unique Signature of Fluorine in NMR

The ¹⁹F nucleus is a spectroscopist's ally, boasting a natural abundance of 100% and a high gyromagnetic ratio, rendering it highly sensitive in NMR experiments.[1] Its large chemical shift dispersion, spanning approximately 800 ppm, provides exquisite sensitivity to the local electronic environment, making it a powerful probe of molecular structure.[2][3]

For 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene, we anticipate distinct signals for the trifluoromethyl (-CF₃) and trifluoroethyl (-CH₂CF₃) groups. The chemical shifts of these groups are influenced by the electronic effects of the benzene ring and each other.[4] Furthermore, the presence of multiple fluorine atoms gives rise to complex spin-spin coupling networks, both homonuclear (¹⁹F-¹⁹F) and heteronuclear (¹H-¹⁹F), which are instrumental for structural elucidation.[2][5]

Predicted NMR Spectral Data

Table 1: Predicted ¹H and ¹⁹F NMR Data for 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Nucleus	Group	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
¹H	Aromatic (H2, H4, H5, H6)	7.40 - 7.70	m	-
¹H	-CH₂CF₃	~3.40	q	³JHF ≈ 10-11 Hz
¹⁹F	Ar-CF₃	~ -63	s	-
¹⁹F	-CH₂CF₃	~ -66	t	³JFH ≈ 10-11 Hz

Disclaimer: These are predicted values and may differ from experimental results.

Experimental Protocols

Sample Preparation: Ensuring High-Quality Data

A meticulously prepared sample is the cornerstone of a successful NMR experiment.

Materials:

• 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene (5-10 mg)

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• High-precision NMR tube (5 mm)

• Internal standard (optional, e.g., TMS for ¹H, CFCl₃ for ¹⁹F)

Protocol:

• Accurately weigh 5-10 mg of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene.

• Dissolve the sample in approximately 0.6 mL of CDCl₃. Ensure complete dissolution.

• If an internal standard is required, add a small, precisely known amount.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely and label it appropriately.

NMR Instrument Setup and Data Acquisition

The following parameters are recommended for a 400 MHz spectrometer. Instrument-specific adjustments may be necessary.

¹H NMR Acquisition:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	400 MHz	Standard high-field instrument.
Pulse Program	zg30	Standard 30-degree pulse for quantitative measurements.
Number of Scans	16	Adjust for desired signal-to-noise ratio.
Relaxation Delay (d1)	2 s	Allows for near-complete relaxation of protons.
Acquisition Time (aq)	4 s	Provides good digital resolution.
Spectral Width (sw)	20 ppm	Encompasses the expected chemical shift range.

¹⁹F NMR Acquisition:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	376 MHz (for a 400 MHz ¹H instrument)	Corresponding ¹⁹F frequency.
Pulse Program	zgfl	Standard fluorine pulse program.
Decoupling	¹H decoupling (e.g., waltz16)	Simplifies the spectrum by removing ¹H-¹⁹F coupling.
Number of Scans	64	Increased scans to compensate for broader spectral width.
Relaxation Delay (d1)	2 s	Adequate for ¹⁹F relaxation in many small molecules.
Acquisition Time (aq)	1 s	Sufficient for the broader ¹⁹F signals.
Spectral Width (sw)	250 ppm	Covers the wide chemical shift range of fluorinated compounds.

Data Analysis and Interpretation: A Step-by-Step Guide

Workflow for Structural Elucidation

Caption: Workflow for NMR-based structural elucidation.

Interpreting the Spectra

• ¹H NMR Spectrum: The aromatic region will likely show a complex multiplet pattern due to the meta-substitution. The key feature will be the quartet around 3.40 ppm, which arises from the coupling of the methylene protons (-CH₂-) with the three equivalent fluorine atoms of the trifluoroethyl group (³JHF).

• ¹⁹F NMR Spectrum (¹H Decoupled): This spectrum provides a clear view of the fluorine environments. The Ar-CF₃ group is expected to appear as a singlet around -63 ppm. The -CH₂CF₃ group will appear as a triplet around -66 ppm due to the coupling with the two methylene protons (³JFH). The observation of a triplet confirms the -CH₂CF₃ moiety.

• Advanced 2D NMR Experiments:

  • ¹H-¹⁹F HETCOR (Heteronuclear Correlation): This experiment will show a correlation between the ¹H quartet at ~3.40 ppm and the ¹⁹F triplet at ~-66 ppm, definitively linking these two groups.

  • ¹⁹F-¹⁹F COSY (Correlation Spectroscopy): While not expected to show a through-bond correlation between the two CF₃ groups due to the number of intervening bonds, this experiment is crucial for identifying any potential through-space interactions (NOE) or unexpected long-range couplings.[2] Long-range ⁿJFF couplings (where n > 3) are not uncommon in aromatic systems.[7]

  • ¹H{¹⁹F} Decoupled Spectrum: Acquiring a ¹H spectrum with simultaneous ¹⁹F decoupling can simplify the aromatic region by removing any long-range ¹H-¹⁹F couplings, aiding in the assignment of the aromatic protons.[8]

Visualizing Molecular Couplings

Caption: Key ¹H-¹⁹F spin-spin couplings in the molecule.

Conclusion

The combination of ¹H and ¹⁹F NMR spectroscopy, augmented by 2D correlation experiments, provides an unequivocal method for the structural verification of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene. The distinct chemical shifts and characteristic coupling patterns of the two fluorinated moieties serve as reliable spectroscopic handles. By following the detailed protocols and data analysis workflow presented in this application note, researchers can confidently characterize complex fluorinated molecules, thereby accelerating research and development in medicinal chemistry and materials science.

References

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved January 26, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Retrieved January 26, 2026, from [Link]

• Porebska, K., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. PubMed Central. Retrieved January 26, 2026, from [Link]

• Schaefer, T., et al. (1991). Long-range 'H,'~F and 13c,19F coupling constants and molecular orbital computations as indicators of. Canadian Science Publishing. Retrieved January 26, 2026, from [Link]

• Kitevski-LeBlanc, J., & Prosser, R. S. (2012). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Facey, G. (2017). PSYCHE to Evaluate 1H-19F Coupling Constants. University of Ottawa NMR Facility Blog. Retrieved January 26, 2026, from [Link]

• Beilstein Journals. (n.d.). for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2012). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Retrieved January 26, 2026, from [Link]

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved January 26, 2026, from [Link]

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Application Note: Mass Spectrometric Analysis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Introduction: The Significance of Fluorinated Aromatics

Fluorinated organic compounds play an increasingly pivotal role in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. The introduction of fluorine atoms, particularly trifluoromethyl (-CF3) and trifluoroethyl (-CH2CF3) groups, can profoundly alter a molecule's physicochemical and biological properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets. 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is a representative of this important class of molecules. Accurate and reliable analytical methods are therefore essential for its identification, quantification, and structural elucidation in various matrices.

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), stands as a powerful tool for the analysis of volatile and semi-volatile compounds like 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene. This application note details a robust GC-MS method, delves into the predicted fragmentation pathways under electron ionization (EI), and provides a clear protocol for its analysis.

Physicochemical Properties and Expected Chromatographic Behavior

A foundational understanding of the analyte's properties is critical for method development.

Property	Predicted/Calculated Value	Rationale/Source
Molecular Formula	C₉H₆F₆	Based on structure
Molecular Weight	244.14 g/mol	Calculated from atomic masses
Boiling Point	~150-170 °C (Predicted)	Extrapolated from similar structures like m-xylene (139 °C)[1] and considering the increased mass and polarity from the fluorine atoms.
Volatility	High	The relatively low predicted boiling point suggests suitability for GC analysis.

Given its expected volatility, 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is an ideal candidate for GC-MS analysis. A non-polar or mid-polarity capillary column should provide good separation from other components in a mixture.

Predicted Mass Spectrum and Fragmentation Analysis

3.1. The Molecular Ion (M⁺•)

The molecular ion peak is expected at m/z 244 . Due to the stability of the aromatic ring, this peak should be observable, although its intensity may be moderate. The presence of multiple fluorine atoms can sometimes lead to a less intense molecular ion peak in EI-MS.[2]

3.2. Key Fragmentation Pathways

The fragmentation of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is anticipated to be driven by the stability of the resulting carbocations, particularly those stabilized by the aromatic ring.

• Benzylic Cleavage: The most favorable fragmentation for many alkylbenzenes is the cleavage of the bond beta to the aromatic ring, leading to the formation of a stable benzyl or tropylium cation. In this case, the loss of a trifluoromethyl radical (•CF₃) from the trifluoroethyl group is highly probable.

  • M⁺• → [M - CF₃]⁺ + •CF₃

  • This would result in a prominent peak at m/z 175 . This fragment is a trifluoromethylbenzyl cation, which can be stabilized by resonance.

• Loss of a Trifluoromethyl Radical from the Ring: Cleavage of the C-C bond between the aromatic ring and the trifluoromethyl group is another likely fragmentation pathway.

  • M⁺• → [M - CF₃]⁺ + •CF₃

  • This would also result in a fragment at m/z 175 . The coincidence of these two pathways would likely make the m/z 175 peak the base peak of the spectrum.

• Loss of the Entire Trifluoroethyl Group: Cleavage of the bond between the aromatic ring and the trifluoroethyl group.

  • M⁺• → [M - CH₂CF₃]⁺ + •CH₂CF₃

  • This would produce a fragment at m/z 161 , corresponding to the trifluoromethylphenyl cation.

• Formation of the Tropylium Ion Analogue: Aromatic compounds with alkyl substituents often rearrange to form the highly stable tropylium ion (C₇H₇⁺, m/z 91). In this case, a related rearrangement could lead to the formation of a trifluoromethyltropylium ion.

  • Loss of a •CHF₂ radical from the [M - F]⁺ ion or other complex rearrangements could lead to a fragment at m/z 145 , corresponding to [C₈H₄F₃]⁺.

• Other Characteristic Fragments:

  • A peak at m/z 69 corresponding to the CF₃⁺ cation is highly characteristic of trifluoromethyl-containing compounds.

  • Loss of HF from various fragments is also a possibility, leading to peaks at [Fragment - 20].

Predicted Major Fragments Table

m/z	Proposed Structure	Fragmentation Pathway	Expected Intensity
244	[C₉H₆F₆]⁺•	Molecular Ion	Moderate
175	[C₈H₄F₃]⁺	Loss of •CF₃ from either substituent	High (likely Base Peak)
161	[C₇H₄F₃]⁺	Loss of •CH₂CF₃	Moderate
145	[C₈H₄F₃]⁺	Rearrangement and loss of •CHF₂	Moderate
69	[CF₃]⁺	Cleavage of C-C bond	High

Experimental Protocol: GC-MS Analysis

This protocol provides a robust starting point for the analysis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene.

4.1. Sample Preparation

• Solvent Selection: Use a high-purity, volatile solvent such as dichloromethane, hexane, or ethyl acetate.

• Concentration: Prepare a stock solution of the sample at approximately 1 mg/mL.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for analysis.

• Filtration: If the sample contains any particulates, filter it through a 0.22 µm PTFE syringe filter before injection.

4.2. Instrumentation

• Gas Chromatograph: A modern GC system with electronic pressure control.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron ionization.

• GC Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5ms, HP-5ms, or equivalent). This type of column offers good selectivity for aromatic compounds.[3]

4.3. GC-MS Parameters

Parameter	Setting	Rationale
Injection Mode	Splitless (for trace analysis) or Split (10:1 for higher concentrations)	To ensure appropriate analyte concentration reaches the detector.
Injector Temperature	250 °C	To ensure complete and rapid volatilization of the analyte.
Carrier Gas	Helium (99.999% purity)	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)	Optimal for most capillary columns.
Oven Program	- Initial Temperature: 60 °C, hold for 2 min- Ramp: 10 °C/min to 200 °C- Hold: 5 min at 200 °C	This temperature program allows for good separation of the analyte from potential impurities.
Transfer Line Temp.	280 °C	To prevent condensation of the analyte between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for EI.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for volatile organic compounds.
Electron Energy	70 eV	Provides reproducible fragmentation patterns.[4]
Mass Range	m/z 40-300	To cover the molecular ion and all expected fragments.
Scan Rate	2 scans/sec	Provides sufficient data points across the chromatographic peak.

4.4. Data Acquisition and Analysis

• Inject 1 µL of the prepared sample into the GC-MS system.

• Acquire the data using the instrument's software.

• Identify the chromatographic peak corresponding to 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene based on its retention time.

• Extract the mass spectrum for the identified peak.

• Compare the experimental mass spectrum with the predicted fragmentation pattern.

• If available, search the obtained spectrum against a commercial mass spectral library (e.g., NIST, Wiley) for confirmation, although a direct match for this specific compound may not be present.

Visualizations

Experimental Workflow Diagram

Caption: GC-MS workflow for the analysis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene.

Predicted Fragmentation Pathway Diagram

Caption: Predicted EI fragmentation of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene.

Conclusion

This application note provides a comprehensive, albeit predictive, guide for the mass spectrometric analysis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene by GC-MS. The proposed methodology is based on established principles and provides a solid foundation for researchers working with this and similar fluorinated aromatic compounds. The detailed protocol and the predicted fragmentation patterns will aid in method development, data interpretation, and the confident identification of the target analyte.

References

• Trifluorotoluene - Wikipedia. [Link]

• 1-(2-Chloroethyl)-2-(trifluoromethyl)benzene | C9H8ClF3 | CID 594362 - PubChem. [Link]

• Study of the Gas-Phase Intramolecular Aryltrifluoromethylation of Phenyl(Trifluoromethyl)Iodonium by ESI-MS/MS - ResearchGate. [Link]

• C8H10 mass spectrum of ethylbenzene fragmentation pattern of m/z m/e ions for analysis ... - Doc Brown's Chemistry. [Link]

• Detection of molecular ions of fluorine compounds by GC/FI-TOFMS - JEOL. [Link]

• C8H10 mass spectrum of 1,3-dimethylbenzene fragmentation pattern of m/z m/e ions for analysis and identification of m-xylene image diagram doc brown's advanced organic chemistry revision notes. [Link]

• Development of a GC/Q-ToF-MS Method Coupled with Headspace Solid-Phase Microextraction to Evaluate the In Vitro Metabolism of β-Caryophyllene - MDPI. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. [Link]

• m-Xylene - Wikipedia. [Link]

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• 2. Detection of molecular ions of fluorine compounds by GC/FI-TOFMS | Applications Notes | JEOL Ltd. [jeol.com]
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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Fluorinated Aromatic Compounds

Abstract

The introduction of fluorine into aromatic systems imparts unique physicochemical properties that are highly desirable in pharmaceuticals, agrochemicals, and materials science. However, these same properties often present significant challenges during purification. This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of established and advanced techniques for the purification of fluorinated aromatic compounds. We delve into the principles and practical applications of chromatography, crystallization, and distillation, with a special emphasis on strategies tailored to the distinct behavior of organofluorine molecules. This document offers not only step-by-step protocols but also the scientific rationale behind procedural choices, empowering researchers to develop robust and efficient purification workflows.

The Unique Challenge of Purifying Fluorinated Aromatics

The high electronegativity, small size of the fluorine atom, and the strength of the carbon-fluorine bond dramatically influence the intermolecular forces of fluorinated aromatic compounds.[1] This leads to altered polarity, lipophilicity, boiling points, and crystal packing forces compared to their non-fluorinated analogs. Consequently, standard purification protocols often require significant modification.

Key considerations include:

• Altered Polarity and "Fluorophilicity": While often considered more polar due to the electronegativity of fluorine, highly fluorinated compounds can exhibit "fluorophilicity," a tendency to interact favorably with other fluorinated molecules and materials. This "like-dissolves-like" principle is the foundation of fluorous chemistry-based separations.[2]

• Boiling Point Aberrations: Fluorination can either increase or decrease the boiling point of an aromatic compound depending on the degree and position of substitution, as well as the potential for intermolecular interactions like hydrogen bonding.[3] This necessitates careful consideration during purification by distillation.

• Enhanced Lipophilicity: The incorporation of fluorine often increases a molecule's lipophilicity, which can be advantageous for bioavailability but can also complicate separations from non-polar impurities.[4]

• Crystal Packing and Polymorphism: The unique electronic and steric properties of fluorine can lead to different crystal packing arrangements and a higher propensity for polymorphism, impacting crystallization-based purifications.

This guide will address these challenges by providing tailored strategies for the most common purification techniques.

Purification Strategy Selection

Choosing the appropriate purification technique is paramount for success. The following decision tree provides a general framework for selecting a suitable method based on the properties of the target compound and the nature of the impurities.

Caption: Decision tree for selecting a primary purification technique.

Chromatographic Techniques

Chromatography is a versatile and widely used method for purifying fluorinated aromatic compounds. The choice of stationary and mobile phases is critical and can be tailored to exploit the unique properties of these molecules.

Flash Chromatography

Flash chromatography is a rapid and efficient method for routine purification. For fluorinated aromatics, both normal-phase and reverse-phase chromatography can be effective.

Key Considerations:

• Stationary Phase Selection: Standard silica gel is often suitable. However, for separating compounds with very similar polarities, such as positional isomers, specialty phases like fluorinated silica or pentafluorophenyl (PFP) bonded silica can offer unique selectivity.[5]

• Solvent System Selection: A systematic approach to solvent selection is crucial. Begin with a non-polar solvent like hexanes or heptane and gradually increase the polarity with a more polar solvent like ethyl acetate or dichloromethane.[6] For highly fluorinated compounds, incorporating a fluorinated solvent in the mobile phase can sometimes improve separation.

Protocol: Flash Chromatography of a Monofluorinated Aromatic Ketone

• TLC Analysis:

  • Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various solvent systems (e.g., 9:1, 4:1, 1:1 hexanes:ethyl acetate) to find a system that gives the target compound an Rf value of ~0.3.[7]

• Column Packing:

  • Select an appropriately sized silica gel cartridge based on the amount of crude material.

  • Wet pack the column with the chosen non-polar solvent.

• Sample Loading:

  • Dissolve the crude material in a minimal amount of a strong solvent (e.g., dichloromethane).

  • Adsorb the sample onto a small amount of silica gel or celite and evaporate the solvent.

  • Carefully load the dry sample onto the top of the packed column.

• Elution:

  • Begin eluting with the non-polar solvent.

  • Gradually increase the polarity of the mobile phase (gradient elution) based on the TLC analysis.

  • Collect fractions and monitor by TLC to identify those containing the pure product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting:

Issue	Possible Cause	Solution
Poor Separation	Inappropriate solvent system	Re-optimize the solvent system using TLC. Consider a different stationary phase.
Tailing of Spots	Compound is too polar or acidic/basic	Add a small amount of a modifier to the mobile phase (e.g., 0.1% acetic acid for acidic compounds, 0.1% triethylamine for basic compounds).
Co-elution of Isomers	Insufficient resolution	Use a longer column, a finer stationary phase, or a specialty column (e.g., PFP).

High-Performance Liquid Chromatography (HPLC)

For high-purity requirements, such as in the final stages of pharmaceutical development, preparative HPLC is often necessary. The principles are similar to flash chromatography, but with higher resolution and the use of more specialized stationary phases.

Key Considerations for Fluorinated Aromatics:

• Fluorinated Stationary Phases: Perfluoroalkyl and pentafluorophenyl (PFP) phases can provide enhanced retention and selectivity for halogenated compounds, including the separation of positional isomers.[5]

• Mobile Phase Modifiers: Using fluorinated alcohols, such as trifluoroethanol, in the mobile phase can improve the separation of fluorinated compounds on standard reverse-phase columns (e.g., C8 or C18).[8]

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique that uses a supercritical fluid, typically carbon dioxide, as the mobile phase. It is particularly well-suited for the purification of fluorinated compounds due to their often good solubility in supercritical CO2.[9] SFC offers advantages in terms of speed, reduced solvent consumption, and ease of product recovery.

Protocol: SFC Purification of a Difluorinated Aromatic Amine

• System Setup:

  • Instrument: Preparative SFC system.

  • Column: Diol or other suitable polar stationary phase.

  • Mobile Phase A: Supercritical CO2.

  • Mobile Phase B (Co-solvent): Methanol with 0.1% diethylamine.

  • Detection: UV-Vis and/or Mass Spectrometry.

• Method Development:

  • Perform an initial screening run with a gradient of 5-40% co-solvent over 5-10 minutes to determine the approximate elution conditions.

  • Optimize the gradient and flow rate to achieve baseline separation of the target compound from impurities.

• Preparative Run:

  • Dissolve the crude sample in a suitable solvent (e.g., methanol).

  • Inject the sample onto the column and run the optimized method.

  • Collect the fraction corresponding to the pure product.

• Product Recovery:

  • The CO2 in the collected fraction will vaporize, leaving the product dissolved in the co-solvent.

  • Remove the co-solvent under reduced pressure.

SFC Parameter Comparison for Fluorinated Compound Classes:

Compound Class	Stationary Phase	Co-solvent	Additive
Neutral Aromatics	Diol, 2-Ethylpyridine	Methanol, Acetonitrile	None
Acidic Aromatics	2-Picolylamine	Methanol	0.1% Formic Acid
Basic Aromatics	Diol, Silica	Methanol	0.1% Diethylamine

Fluorous Solid-Phase Extraction (F-SPE)

F-SPE is a powerful technique that leverages the principle of "fluorophilicity". It is particularly useful for separating fluorous-tagged molecules from a reaction mixture.

Caption: General workflow for Fluorous Solid-Phase Extraction.

Protocol: F-SPE Purification

• Cartridge Conditioning:

  • Wash the fluorous SPE cartridge with a fluorophilic solvent (e.g., acetone or THF).[10]

  • Equilibrate the cartridge with the fluorophobic wash solvent (e.g., 80:20 methanol/water).[8]

• Sample Loading:

  • Dissolve the crude mixture in a minimal amount of the loading solvent.

  • Apply the sample to the conditioned cartridge.

• Washing:

  • Wash the cartridge with the fluorophobic solvent to elute the non-fluorous components.

• Elution:

  • Elute the fluorous-tagged product with a fluorophilic solvent.

• Cartridge Regeneration:

  • The cartridge can often be regenerated by washing with a strong fluorophilic solvent and stored for reuse.[11]

Crystallization

Crystallization is a highly effective method for obtaining high-purity solid fluorinated aromatic compounds. The key to successful crystallization is selecting an appropriate solvent system.

Solvent Selection Strategy:

The ideal solvent should dissolve the compound when hot but not at room temperature. For fluorinated aromatics, a two-solvent system is often effective.

Common Recrystallization Solvents for Fluorinated Aromatics:

Solvent System	Compound Characteristics
Toluene/Methanol	Moderately polar fluorinated aromatics.[12]
Dichloromethane/Hexanes	Less polar fluorinated aromatics.
Ethyl Acetate/Hexanes	General purpose for a range of polarities.
Water/Ethanol	For more polar, water-soluble fluorinated aromatics.

Protocol: Recrystallization of a Trifluoromethyl-Substituted Benzene Derivative

• Solvent Screening:

  • Place a small amount of the crude solid in several test tubes.

  • Add a few drops of different solvents to each tube to assess solubility at room temperature.

  • Heat the tubes with solvents that did not dissolve the solid to check for solubility at elevated temperatures.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen "good" solvent dropwise to the boiling or near-boiling solution until the solid just dissolves.

• Decolorization (if necessary):

  • If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

  • Perform a hot gravity filtration to remove the carbon.

• Crystallization:

  • Allow the flask to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Once crystal formation begins, the flask can be placed in an ice bath to maximize yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals in a vacuum oven.

Distillation

Distillation is suitable for the purification of thermally stable, liquid fluorinated aromatic compounds.

Key Considerations:

• Boiling Point: Fluorination can significantly alter boiling points. It is essential to know the approximate boiling point of the target compound to select the appropriate distillation technique.

• Azeotropes: Fluorinated compounds can form azeotropes with common solvents or with impurities. Azeotropic distillation can sometimes be used to an advantage to separate close-boiling isomers.[1]

• Fractional Distillation: For separating compounds with boiling points that differ by less than 30 °C, a fractional distillation column is necessary.[13]

Protocol: Fractional Distillation of Fluorobenzene from a Reaction Mixture

• Apparatus Setup:

  • Set up a fractional distillation apparatus with a packed column (e.g., Vigreux or Raschig rings).

  • Ensure all joints are well-sealed.

  • Use a heating mantle with a stirrer for even heating.

• Distillation:

  • Heat the distillation flask gently.

  • Allow the vapor to slowly rise through the column to establish a temperature gradient.

  • Collect the fraction that distills at the boiling point of fluorobenzene (85 °C).

  • Monitor the temperature at the still head; a stable temperature indicates a pure fraction is being collected.

• Safety:

  • Perform the distillation in a well-ventilated fume hood.

  • Be aware of the potential for azeotrope formation, which can alter the expected boiling points.

Conclusion

The purification of fluorinated aromatic compounds requires a nuanced approach that takes into account their unique physicochemical properties. By understanding the principles of fluorophilicity, altered polarity, and boiling point behavior, researchers can effectively adapt standard purification techniques like chromatography, crystallization, and distillation. The protocols and strategies outlined in this guide provide a solid foundation for developing robust and efficient purification workflows, ultimately accelerating research and development in the many fields that rely on these important molecules.

References

• Yang, L., Dong, T., Revankar, H. M., & Zhang, C. P. (2017). Recent Progress on Fluorination in Aqueous Media. Green Chemistry, 19(17), 3951-3992.
• Núñez, O., Checa, A., & Gallart-Ayala, H. (2013). Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications.
• U.S. Food and Drug Administration. (2021). Novel Drug Approvals for 2021.
• Pal, R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Future Journal of Pharmaceutical Sciences, 9(1), 32.
• Nakajima, Y., Arinami, Y., & Yamamoto, K. (2014). Selective separation of fluorinated compounds from complex organic mixtures by pyrolysis-comprehensive two-dimensional gas chromatography coupled to high-resolution time-of-flight mass spectrometry.
• Jiang, Z. X., et al. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. Journal of Fluorine Chemistry, 164, 39-42.
• Morgenthaler, M., et al. (2007). The Strength of Weak Interactions: Aromatic Fluorine in Drug Design. Journal of Medicinal Chemistry, 50(19), 4453-4462.
• Zhang, W. (2004). Synthetic applications of fluorous solid-phase extraction (F-SPE). Chemical Reviews, 104(5), 2531-2556.
• Chemistry LibreTexts. (2021). 5.
• Selerity Technologies. (n.d.).
• Jiang, Z. X., et al. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. Journal of Fluorine Chemistry, 164, 39-42.
• Wikipedia. (2023). Organofluorine chemistry.
• Pal, R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Future Journal of Pharmaceutical Sciences, 9(1), 32.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Gsänger, S., et al. (2022). Synthesis and Crystal Engineering of Fluorinated Rubrenes. The Journal of Organic Chemistry, 87(3), 1569-1578.
• Waters. (n.d.).
• Teledyne ISCO. (n.d.). What is Supercritical Fluid Chromatography (SFC)
• Biotage. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.).
• Li, W., et al. (2012). Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chromatography-tandem mass spectrometry. RSC Advances, 2(21), 8031-8038.
• University of Rochester, Department of Chemistry. (n.d.).
• Magerramov, A. M., et al. (2023).
• Malykhin, V. V., et al. (2023). Perfluoro(7-methylbicyclo[4.3.0]nonane)

Sources

• 1. US3449218A - Process for the separation of mixtures of aliphatic fluorine compounds by azeotropic distillation with an oxygenated hydrocarbon - Google Patents [patents.google.com]
• 2. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chromatography [chem.rochester.edu]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. Advances in Pharmaceutical Crystals: Control over Nucleation and Polymorphism | MDPI [mdpi.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
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• 13. youtube.com [youtube.com]

Application Note: Quantitative Analysis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Abstract:

This application note provides detailed analytical protocols for the quantification of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, a fluorinated aromatic compound of increasing interest in pharmaceutical and materials science research. Recognizing the need for robust and reliable analytical methods, we present a primary gas chromatography-flame ionization detection (GC-FID) method and a secondary high-performance liquid chromatography-ultraviolet (HPLC-UV) method. These protocols are designed for researchers, scientists, and drug development professionals, offering step-by-step guidance, from sample preparation to data analysis, while explaining the scientific rationale behind the methodological choices.

Introduction

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is a specialty chemical whose unique properties, conferred by its multiple fluorine atoms, are making it a valuable building block in the synthesis of novel compounds. The presence of trifluoroethyl and trifluoromethyl groups on the benzene ring significantly influences the molecule's lipophilicity, metabolic stability, and binding affinity, making it a compound of interest in drug discovery and agrochemical development.[1] Accurate quantification of this analyte is crucial for reaction monitoring, purity assessment, and quality control of final products.

This guide provides two validated methods for the quantification of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, ensuring high accuracy, precision, and reliability.

Analyte Properties:

Property	Value	Source
CAS Number	50562-22-6
Molecular Formula	C₉H₆F₆
Molecular Weight	228.13 g/mol
Boiling Point	136.9 °C at 760 mmHg
Density	1.325 g/cm³

Primary Analytical Method: Gas Chromatography with Flame Ionization Detection (GC-FID)

Rationale:

Gas chromatography is an ideal technique for the analysis of volatile and semi-volatile compounds such as 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, which has a boiling point of 136.9 °C.[2] The flame ionization detector (FID) is a universal detector for organic compounds and provides high sensitivity and a wide linear range, making it well-suited for quantitative analysis.

Experimental Protocol

Instrumentation and Consumables:

• Gas Chromatograph: Agilent 8890 GC system or equivalent, equipped with a split/splitless injector and a flame ionization detector.

• GC Column: Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane column). The non-polar nature of this column is well-suited for the separation of aromatic compounds.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Syringe: 10 µL GC syringe.

Reagents:

• Carrier Gas: Helium (99.999% purity).

• FID Gases: Hydrogen (99.999% purity) and compressed air (breathing grade).

• Solvent: Acetonitrile or Ethyl Acetate (HPLC grade or higher).

• Internal Standard (IS): 1,3-Bis(trifluoromethyl)benzene (CAS: 402-31-3) or another suitable stable, non-interfering compound.

Standard Preparation:

• Primary Stock Standard (1000 µg/mL): Accurately weigh approximately 25 mg of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

• Internal Standard Stock (1000 µg/mL): Prepare in the same manner as the primary stock standard.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the primary stock standard to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Spike each calibration standard with the internal standard to a constant concentration (e.g., 20 µg/mL).

Sample Preparation:

• Accurately weigh an appropriate amount of the sample into a volumetric flask.

• Dissolve and dilute with the chosen solvent to a concentration within the calibration range.

• Add the internal standard to the same final concentration as in the calibration standards.

• Vortex for 30 seconds and transfer an aliquot to a GC vial.

GC-FID Conditions:

Parameter	Setting
Inlet Temperature	250 °C
Injection Mode	Split (50:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 15 °C/min to 200 °C, Ramp: 30 °C/min to 280 °C (hold 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Data Analysis and Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. Perform a linear regression on the calibration curve. The concentration of the analyte in the samples is then determined using the regression equation.

Method Validation

This protocol should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, assessing for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Workflow for GC-FID Analysis:

Caption: Workflow for the quantification of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene by GC-FID.

Secondary Analytical Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Rationale:

Experimental Protocol

Instrumentation and Consumables:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and diode array detector (DAD) or variable wavelength detector (VWD).

• HPLC Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm, or equivalent.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

Reagents:

• Mobile Phase A: Water (HPLC grade).

• Mobile Phase B: Acetonitrile (HPLC grade).

• Solvent: Acetonitrile or Methanol (HPLC grade).

Standard and Sample Preparation:

Prepare standards and samples as described in the GC-FID section (2.1), using the HPLC solvent as the diluent. No internal standard is necessary if external standard calibration is used, but its use is recommended for improved precision.

HPLC-UV Conditions:

Parameter	Setting
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Column Temperature	30 °C
Mobile Phase	A: Water, B: Acetonitrile
Gradient	0-1 min: 60% B, 1-10 min: 60-95% B, 10-12 min: 95% B, 12-12.1 min: 95-60% B, 12.1-15 min: 60% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	210 nm (or determined λmax)

Data Analysis and Quantification:

Construct a calibration curve by plotting the peak area of the analyte against its concentration. Perform a linear regression on the calibration curve. The concentration of the analyte in the samples is then determined using the regression equation.

Sources

• 1. Benzene, 1-nitro-3-(trifluoromethyl)- [webbook.nist.gov]
• 2. echemi.com [echemi.com]

The Strategic Utility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene in Modern Synthesis

Introduction: Unlocking New Chemical Space with Fluorinated Building Blocks

In the landscape of contemporary drug discovery and agrochemical development, the incorporation of fluorine atoms into molecular scaffolds is a paramount strategy for optimizing physicochemical and biological properties.[1][2] The trifluoromethyl (-CF3) and trifluoroethyl (-CH2CF3) moieties, in particular, are prized for their ability to enhance metabolic stability, modulate lipophilicity and pKa, and improve binding affinity to biological targets.[1][2] This application note presents 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene as a versatile and strategic building block for the synthesis of novel, highly functionalized aromatic compounds. The presence of two distinct, strongly electron-withdrawing fluorine-containing groups on the benzene ring imparts unique reactivity and provides a gateway to a diverse range of derivatives with potential applications in medicinal chemistry and materials science. This guide will provide detailed protocols for the derivatization of this building block, focusing on key electrophilic aromatic substitution reactions, and discuss the underlying principles that govern its reactivity.

Physicochemical Properties and Safety Data

A comprehensive understanding of the physical and chemical properties of a synthetic building block is fundamental to its effective and safe utilization. Below is a summary of the key data for 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene.

Property	Value	Source
Molecular Formula	C₉H₆F₆	Inferred from name
Molecular Weight	228.14 g/mol	Calculated
Appearance	Colorless liquid (predicted)	N/A
Boiling Point	Not available	N/A
Density	Not available	N/A
Safety	Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact.	General laboratory safety guidelines

Reactivity Profile: Directing Effects of Trifluoromethyl and Trifluoroethyl Groups

The synthetic utility of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene is dictated by the electronic properties of its two substituents. Both the trifluoromethyl (-CF3) and the 2,2,2-trifluoroethyl (-CH2CF3) groups are strongly electron-withdrawing due to the high electronegativity of the fluorine atoms. This has two major consequences for the reactivity of the aromatic ring:

• Deactivation towards Electrophilic Aromatic Substitution (EAS): The electron-withdrawing nature of the substituents reduces the electron density of the benzene ring, making it less nucleophilic and therefore less reactive towards electrophiles.[3] Consequently, more forcing reaction conditions (e.g., stronger acids, higher temperatures) are often required for electrophilic aromatic substitution compared to benzene or activated benzene derivatives.

• Meta-Directing Effects: In electrophilic aromatic substitution reactions, both the -CF3 and -CH2CF3 groups are meta-directors.[4] This is because the deactivating inductive effect is felt most strongly at the ortho and para positions, making the meta positions (4, 5, and 6) the least deactivated and therefore the most favorable sites for electrophilic attack.

Application Protocols: Electrophilic Aromatic Substitution

The following protocols provide detailed, step-by-step methodologies for key electrophilic aromatic substitution reactions using 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene as the starting material.

Protocol 1: Mononitration

The introduction of a nitro group onto the aromatic ring is a fundamental transformation, providing a versatile handle for further functionalization, such as reduction to an amine or nucleophilic aromatic substitution. Given the deactivating nature of the substituents, a strong nitrating agent is necessary.

Workflow for the Mononitration of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene

Caption: Workflow for the mononitration reaction.

Detailed Step-by-Step Protocol:

• Preparation of the Nitrating Mixture: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, cool concentrated sulfuric acid (3.0 equiv.) to 0°C in an ice bath. Slowly add concentrated nitric acid (1.2 equiv.) dropwise to the sulfuric acid with vigorous stirring. Maintain the temperature below 10°C during the addition.

• Reaction: To the cold nitrating mixture, add 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene (1.0 equiv.) dropwise via the dropping funnel. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 50-60°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto a beaker filled with crushed ice.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired nitro-substituted product.

Expected Products: The major products will be the result of nitration at the meta positions. Due to steric hindrance from the adjacent substituents, the primary product is expected to be 1-nitro-2-(2,2,2-trifluoroethyl)-4-(trifluoromethyl)benzene , with smaller amounts of 1-nitro-4-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)benzene and 2-nitro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene .

Protocol 2: Monohalogenation (Bromination)

Halogenated derivatives of the title compound are valuable intermediates for cross-coupling reactions and other transformations. Similar to nitration, halogenation requires a Lewis acid catalyst to activate the halogen.

Workflow for the Monobromination of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene

Caption: Workflow for the monobromination reaction.

Detailed Step-by-Step Protocol:

• Reaction Setup: To a solution of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene (1.0 equiv.) in a dry, inert solvent such as dichloromethane or carbon tetrachloride, add a catalytic amount of iron(III) bromide (0.1 equiv.).

• Addition of Bromine: Slowly add a solution of bromine (1.1 equiv.) in the same solvent to the reaction mixture at room temperature.

• Reaction: Stir the mixture at room temperature for 12-24 hours. Protect the reaction from light. Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine.

• Extraction and Washing: Extract the product with dichloromethane. Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by flash column chromatography on silica gel using hexanes as the eluent.

Expected Products: Similar to nitration, bromination will occur at the positions meta to the existing substituents, yielding a mixture of regioisomers.

Protocol 3: Sulfonation

Sulfonation introduces the -SO3H group, which can be a useful directing group or can be converted to other functional groups like sulfonyl chlorides or sulfonamides. This reaction typically requires fuming sulfuric acid due to the deactivated nature of the ring.

Workflow for the Sulfonation of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene

Caption: Workflow for the sulfonation reaction.

Detailed Step-by-Step Protocol:

• Reaction: In a flask equipped with a mechanical stirrer, carefully add 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene (1.0 equiv.) to fuming sulfuric acid (20% SO₃, 5.0 equiv.) at 0°C.

• Heating: After the addition, allow the mixture to warm to room temperature and then heat to 80-100°C for 6-12 hours.

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice.

• Isolation: Precipitate the sulfonic acid product by adding a saturated aqueous solution of sodium chloride.

• Filtration and Drying: Collect the solid product by filtration, wash with a small amount of cold brine, and dry under vacuum.

Expected Products: A mixture of sulfonic acid regioisomers will be formed at the meta positions.

Challenges and Considerations: Friedel-Crafts Reactions

Friedel-Crafts alkylation and acylation are powerful methods for forming carbon-carbon bonds with aromatic rings.[5][6][7][8] However, these reactions are generally not successful with strongly deactivated aromatic rings, such as 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene.[5] The electron-poor nature of the ring makes it insufficiently nucleophilic to attack the carbocation or acylium ion intermediates generated in these reactions. Researchers attempting these reactions should anticipate the need for highly reactive electrophiles and potent Lewis acid catalysts, and even then, the reactions may not proceed or may give very low yields. Alternative strategies, such as cross-coupling reactions with a pre-functionalized (e.g., halogenated) derivative of the title compound, are recommended for introducing alkyl or acyl groups.

Conclusion

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is a valuable building block for accessing novel, highly fluorinated aromatic compounds. Its unique electronic properties, stemming from two potent electron-withdrawing groups, dictate a predictable reactivity pattern centered on electrophilic aromatic substitution at the meta positions. While the deactivated nature of the ring necessitates robust reaction conditions, the protocols outlined in this application note provide a clear and reliable pathway for the synthesis of nitro, halo, and sulfonic acid derivatives. These functionalized intermediates open the door to a wide array of subsequent transformations, making 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene a strategic starting material for the development of new pharmaceuticals, agrochemicals, and advanced materials.

References

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• CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene - Google Patents. (n.d.).

• (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - ResearchGate. (n.d.). Retrieved January 26, 2026, from [Link]

• An Overview of 2,2,2‐Trifluoroethyl Sulfonium Salts: Preparation and Synthetic Applications. (2026, January 22). Retrieved January 26, 2026, from [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - Semantic Scholar. (2021, April 2). Retrieved January 26, 2026, from [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (n.d.). Retrieved January 26, 2026, from [Link]

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. (n.d.). Retrieved January 26, 2026, from [Link]

• EP2266961B1 - Process for the synthesis of organic compounds - Google Patents. (n.d.).

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent - Beilstein Journals. (n.d.). Retrieved January 26, 2026, from [Link]

• PYRAZINE COMPOUNDS FOR THE CONTROL OF INVERTEBRATE PESTS - European Patent Office - EP 4140995 A1 - Googleapis.com. (2021, August 27).

• Process for the preparation of aromatic fluoro compounds - Justia Patents. (1994, November 9). Retrieved January 26, 2026, from [Link]

• Nitration of trifluoromethyl benzene. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 26, 2026, from [Link]

• (PDF) Recent developments in fluorine‐containing pesticides - ResearchGate. (n.d.). Retrieved January 26, 2026, from [Link]

• Friedel-Crafts Reactions - Chemistry LibreTexts. (2023, January 22). Retrieved January 26, 2026, from [Link]

• The Halogenation of Benzene - Chemistry LibreTexts. (2023, January 22). Retrieved January 26, 2026, from [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. (2018, May 17). Retrieved January 26, 2026, from [Link]

• EP0129528A1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents. (n.d.).

• Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. (2018, April 18). Retrieved January 26, 2026, from [Link]

• Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides - PMC - NIH. (n.d.). Retrieved January 26, 2026, from [Link]

• the nitration of benzene - electrophilic substitution - Chemguide. (n.d.). Retrieved January 26, 2026, from [Link]

• Nitration of trifluoro-toluene by Dr. Tanmoy Biswas (Phd) for NEET, IIT-JEE, BSMS, IIT-JAM. (2023, November 29). Retrieved January 26, 2026, from [Link]

• the halogenation of benzene - electrophilic substitution - Chemguide. (n.d.). Retrieved January 26, 2026, from [Link]

• Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution - YouTube. (2016, December 28). Retrieved January 26, 2026, from [Link]

• Next Generation of Fluorine-Containing Pharmaceuticals, Compounds Currently in Phase II-III Clinical Trials of Major Pharmaceutical Companies: New Structural Trends and Therapeutic Areas | Request PDF - ResearchGate. (n.d.). Retrieved January 26, 2026, from [Link]

• NNRTI (Non-Nucleoside Reverse Transcriptase Inhibitor) Drug AZT and Their Preparation & Determination A Patent Evaluation of Efavirenz - Juniper Publishers. (2019, May 20). Retrieved January 26, 2026, from [Link]

• A NOVEL PROCESS FOR THE SYNTHESIS OF 1-ARYL-1-TRIFLUOROMETHYLCYCLOPROPANES - European Patent Office - EP 3577099 B1 - Googleapis.com. (2018, August 9).

• Friedel–Crafts reaction - Wikipedia. (n.d.). Retrieved January 26, 2026, from [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione. (2024, February 15). Retrieved January 26, 2026, from [Link]

• Nitration of Substituted Aromatic Rings and Rate Analysis. (n.d.). Retrieved January 26, 2026, from [Link]

• Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. (n.d.). Retrieved January 26, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Welcome to the technical support center for the synthesis of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene. This guide is designed for researchers, chemists, and professionals in drug development who are navigating the complexities of synthesizing this highly fluorinated molecule. The presence of two trifluoromethyl groups presents unique challenges in terms of reactivity, stability of intermediates, and reaction conditions. This document provides in-depth troubleshooting advice and frequently asked questions to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene?

The synthesis of this molecule is not trivial due to the electron-withdrawing nature of the two CF₃ groups. A direct trifluoroethylation of 1,3-bis(trifluoromethyl)benzene is challenging. Therefore, the most common strategies involve a convergent synthesis, typically building the trifluoroethyl side chain on a pre-existing 3-(trifluoromethyl)phenyl core.

The most logical and frequently explored pathway involves two key stages:

• Formation of a C-C bond: This is typically achieved by reacting a 3-(trifluoromethyl)phenyl nucleophile or electrophile with a C2 synthon that will become the trifluoroethyl group.

• Installation or modification of functional groups: This often involves the reduction of a carbonyl or hydroxyl group to the desired ethyl bridge.

Below is a diagram illustrating the most viable synthetic approaches.

Caption: A common synthetic route via a Grignard reaction.

Q2: How do the two trifluoromethyl groups on the benzene ring influence reactivity?

The trifluoromethyl (-CF₃) group is a powerful electron-withdrawing group due to the high electronegativity of fluorine atoms. The presence of a -CF₃ group at the meta position deactivates the aromatic ring towards electrophilic substitution. More importantly, it significantly impacts the reactivity of any functional groups attached to the ring.

• Benzylic Position: The -CF₃ group destabilizes any positive charge development at the benzylic position (a carbocation). This makes reactions that proceed through a benzylic carbocation intermediate, such as Sₙ1-type reactions or certain deoxygenation methods, significantly more difficult.[1]

• Grignard Reagent Formation: While the formation of Grignard reagents from aryl halides with electron-withdrawing groups can be sluggish, the primary concern with trifluoromethylated phenylmagnesium reagents is their stability and potential for hazardous decomposition.[2] Extreme care and specific protocols are necessary.

• Nucleophilicity/Basicity: The electron-withdrawing effects reduce the nucleophilicity and basicity of adjacent functional groups. For instance, a benzylic alcohol is less basic, making its protonation (the first step in many deoxygenation reactions) more challenging.[1]

Troubleshooting Guide

Problem 1: Low or no yield during the formation of 3-(trifluoromethyl)phenylmagnesium bromide.

Root Cause Analysis: The formation of a Grignard reagent is highly sensitive to moisture and the quality of the magnesium. The electron-withdrawing -CF₃ group can also make the reaction more challenging to initiate than with simple bromobenzene.

Troubleshooting Steps & Solutions:

• Ensure Absolute Anhydrous Conditions: All glassware must be rigorously dried (e.g., oven-dried overnight at >120°C and assembled hot under an inert atmosphere).[3][4] The solvent (typically THF) must be anhydrous. Using a freshly opened bottle of anhydrous solvent or distilling it over a suitable drying agent (e.g., sodium/benzophenone) is critical.[5]

• Magnesium Activation: The surface of magnesium turnings is often coated with magnesium oxide, which prevents the reaction.

  • Mechanical Activation: Briefly grind the magnesium turnings in a dry mortar and pestle before adding them to the reaction flask.

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension in THF.[4] The color change (disappearance of iodine's brown color or evolution of ethane gas) indicates the activation of the magnesium surface.

• Initiation: A small amount of the aryl bromide should be added first. Gentle heating may be required to initiate the reaction. Once initiated, the reaction is exothermic and the remaining aryl bromide should be added dropwise to maintain a gentle reflux.[6]

• Side Reaction - Biphenyl Formation: A common side reaction is the coupling of the Grignard reagent with unreacted aryl bromide to form a biphenyl impurity.[4] This is favored by high temperatures and high concentrations of the aryl bromide. To minimize this, ensure slow, controlled addition of the bromide to the magnesium suspension.

Parameter	Recommendation	Rationale
Solvent	Anhydrous Tetrahydrofuran (THF)	Essential for Grignard formation; ether is also an option.[3]
Mg Activation	Iodine crystal or 1,2-dibromoethane	Removes the passivating MgO layer from the magnesium surface.[4]
Temperature	Gentle reflux after initiation	The reaction is exothermic; maintain control to prevent side reactions.
Addition	Slow, dropwise addition of bromide	Minimizes biphenyl formation.[4]

Problem 2: The deoxygenation of the intermediate 1-(3-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanol is incomplete or fails.

Root Cause Analysis: The deoxygenation of benzylic alcohols bearing a trifluoromethyl group is notoriously difficult. The strong electron-withdrawing effect of the -CF₃ group impedes the formation of a carbocation or a carbocation-like intermediate at the benzylic position, which is a key step in many classical deoxygenation pathways (e.g., acid-catalyzed hydrogenation).[1] Therefore, methods that do not rely on benzylic carbocation formation are required.

Recommended Solution: Radical Deoxygenation (Barton-McCombie Reaction)

This method proceeds through a radical intermediate, bypassing the unfavorable carbocation. The alcohol is first converted to a thiocarbonyl derivative (e.g., a xanthate), which then undergoes a radical chain reaction with a tin hydride.

Sources

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• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Trifluoromethylation Reactions

A Guide to Navigating Byproduct Formation and Optimizing Your Synthesis

Welcome to the Technical Support Center for Trifluoromethylation Reactions. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize the trifluoromethyl (-CF₃) group to enhance the properties of small molecules. The introduction of a -CF₃ moiety is a powerful strategy in modern chemistry, yet it is not without its challenges. The formation of unwanted byproducts can complicate reaction workups, reduce yields, and consume valuable starting materials.

This document provides in-depth, field-tested insights into common issues encountered during trifluoromethylation reactions. Moving beyond a simple list of procedures, we will delve into the mechanistic origins of common byproducts and offer practical, step-by-step guidance to diagnose and mitigate these issues. Our goal is to empower you with the knowledge to not only troubleshoot your reactions but to design more robust and efficient trifluoromethylation protocols from the outset.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding byproduct formation in trifluoromethylation reactions.

Q1: What are the main classes of trifluoromethylation reactions, and how does this classification relate to byproduct formation?

A: Trifluoromethylation reactions are broadly categorized based on the nature of the trifluoromethyl source: electrophilic, nucleophilic, and radical.[1] Each class has a distinct reactivity profile and, consequently, a unique set of potential side reactions.

• Electrophilic Trifluoromethylation: Employs reagents that deliver a formal "CF₃⁺" equivalent to a nucleophilic substrate.[1] Common reagents include hypervalent iodine compounds (e.g., Togni reagents) and sulfonium salts (e.g., Umemoto reagents).[1] Byproducts often arise from the decomposition of the reagent or side reactions with the solvent or other nucleophiles present.

• Nucleophilic Trifluoromethylation: Utilizes reagents that deliver a "CF₃⁻" equivalent to an electrophilic substrate. The most common reagent in this class is the Ruppert-Prakash reagent (TMSCF₃).[2] Side reactions often involve the formation of fluoroform (CF₃H) through proton abstraction or incomplete reaction with the electrophile.

• Radical Trifluoromethylation: Involves the generation of a trifluoromethyl radical (•CF₃) that adds to a substrate.[3][4][5] Reagents like the Langlois reagent (CF₃SO₂Na) are common sources of •CF₃.[3][4][5] Byproducts can arise from undesired radical-radical coupling, hydrogen atom abstraction, or lack of regioselectivity in the addition to the substrate.

Q2: I'm observing a significant amount of what appears to be my starting material being converted back to the corresponding protode-substituted arene (Ar-H). What is causing this?

A: This side reaction, known as protodeborylation in the context of arylboronic acids, is a common issue in copper-catalyzed trifluoromethylation reactions.[6][7] It is often a major competing pathway that reduces the yield of the desired trifluoromethylated product.[6][7] The mechanism can involve the protonolysis of the aryl-copper intermediate before the trifluoromethyl group can be transferred. The source of the proton can be trace water in the solvent or reagents, or the substrate itself.

Q3: My reaction mixture is showing multiple trifluoromethylated products, suggesting a lack of regioselectivity. Is this common?

A: Yes, a lack of regioselectivity can be a significant challenge, particularly in radical C-H trifluoromethylation of arenes and heteroarenes.[8] The trifluoromethyl radical is a highly reactive species and can add to multiple positions on an aromatic ring, especially if there are several electronically similar C-H bonds.[8] The solvent can sometimes play a role in tuning the regioselectivity.

Q4: How can I easily identify the common byproducts in my reaction?

A: ¹⁹F NMR spectroscopy is an invaluable tool for identifying fluorine-containing byproducts. The chemical shifts of the -CF₃ group in different molecules are often well-resolved. For example, fluoroform (CF₃H) has a characteristic chemical shift around -78.6 ppm (in CDCl₃).[9] Unreacted reagents like Togni's reagent II and the Ruppert-Prakash reagent also have distinct signals. For non-fluorinated byproducts, such as those from homocoupling, ¹H NMR and LC-MS are essential.

Troubleshooting Guide: A Deeper Dive into Specific Issues

This section provides a more detailed, question-and-answer-based approach to troubleshooting specific problems you may encounter during your trifluoromethylation experiments.

Issue 1: Low Yield with Electrophilic Reagents (Togni & Umemoto)

Q: I am using Togni's reagent II for the trifluoromethylation of an alkene, but I'm getting a low yield of my desired product and see several other spots on my TLC. What could be the problem?

A: Low yields with Togni reagents can stem from several factors, often related to competing reaction pathways.

Potential Causes & Mechanistic Insights:

• Vinylic Trifluoromethylation: Instead of the expected addition across the double bond, you might be observing the formation of a vinylic trifluoromethylated byproduct. This occurs through an initial iodotrifluoromethylation followed by elimination of HI.[10] This pathway is often favored by the choice of base and solvent.[10]

• Iodo-Trifluoromethylation: The formation of an iodo-trifluoromethylated adduct can be a significant side reaction, especially when using iodide salts like KI.[10][11] This intermediate may be stable under your reaction conditions and not eliminate to the desired vinylic product.

• Reagent Decomposition: Togni's reagent II can decompose upon heating, releasing trifluoroiodomethane (CF₃I).[12] If your reaction requires elevated temperatures, this decomposition pathway can consume the reagent before it reacts with your substrate.

• Radical-Polar Crossover Issues: Many reactions with Togni reagents proceed through a radical/cationic pathway.[11] If the cationic intermediate is not efficiently trapped by the intended nucleophile, it can lead to a variety of undesired products.

Troubleshooting Workflow:

Experimental Protocol: Minimizing Vinylic Byproducts in Alkene Trifluoromethylation

• Reagent and Solvent Preparation: Ensure all reagents are of high purity. Use anhydrous DMF as the solvent.

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add your alkene substrate (1.0 equiv) and K₂CO₃ (1.5 equiv).

• Solvent Addition: Add anhydrous DMF to achieve the desired concentration (typically 0.1-0.2 M).

• Reagent Addition: Add Togni's reagent II (1.2 equiv) portion-wise at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with saturated aqueous NH₄Cl, and extract with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Q: I'm using an Umemoto reagent and my main byproduct is dibenzothiophene. How can I remove it and prevent its formation?

A: The formation of dibenzothiophene is inherent to the mechanism of trifluoromethylation with Umemoto-type reagents.[13][14] While its formation cannot be entirely prevented, its removal can be facilitated, and newer generation reagents can offer advantages.

Potential Causes & Mechanistic Insights:

• Reaction Mechanism: The Umemoto reagent transfers its -CF₃ group to the substrate, and the remaining dibenzothiophenium cation is reduced to dibenzothiophene. This is the expected course of the reaction.

• Purification Challenges: Dibenzothiophene can sometimes have similar polarity to the desired product, making its removal by standard column chromatography difficult.

Troubleshooting and Mitigation Strategies:

• Purification:

  • Crystallization: If your product is a solid, crystallization is often an effective method to separate it from the more soluble dibenzothiophene.

  • Chromatography: Careful optimization of the solvent system for column chromatography can improve separation. A less polar solvent system may allow the dibenzothiophene to elute before the desired product.

• Alternative Reagents: Consider using newer generations of Umemoto reagents, such as those with fluorine substituents on the dibenzothiophene backbone.[15][16] These modifications can alter the solubility of the resulting dibenzothiophene byproduct, making it easier to remove during workup.[15][16]

Issue 2: Byproducts in Nucleophilic Trifluoromethylation (Ruppert-Prakash Reagent)

Q: My reaction with the Ruppert-Prakash reagent (TMSCF₃) is sluggish, and I'm observing a significant amount of fluoroform (CF₃H) formation. What's going on?

A: The formation of fluoroform is a common side reaction when using TMSCF₃, particularly if there are protic sources in your reaction mixture or if the substrate is sterically hindered.

Potential Causes & Mechanistic Insights:

• Proton Source: The trifluoromethyl anion (CF₃⁻), the active nucleophile generated from TMSCF₃, is a strong base. If there are any acidic protons present (e.g., from water, alcohols, or even acidic C-H bonds), it will readily abstract a proton to form fluoroform (CF₃H).

• Steric Hindrance: If the electrophilic center of your substrate is highly sterically hindered, the nucleophilic attack of the CF₃⁻ anion may be slow, allowing more time for it to react with any available proton sources.

• Incomplete Reaction: If the reaction does not go to completion, the unreacted TMSCF₃ can be hydrolyzed during workup to produce fluoroform.

Troubleshooting Workflow:

Experimental Protocol: Anhydrous Nucleophilic Trifluoromethylation

• Glassware and Solvent Preparation: Flame-dry all glassware under vacuum and cool under a stream of inert gas (N₂ or Ar). Use freshly distilled, anhydrous solvents.

• Reaction Setup: To the reaction flask, add the electrophilic substrate (1.0 equiv) and the fluoride initiator (e.g., TBAF, 0.1 equiv) under an inert atmosphere.

• Solvent Addition: Add the anhydrous solvent (e.g., THF) via syringe.

• Reagent Addition: Cool the reaction mixture to the desired temperature (often 0 °C or -78 °C) and add the Ruppert-Prakash reagent (TMSCF₃, 1.5 equiv) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NH₄Cl and proceed with a standard aqueous workup.

Issue 3: Side Reactions in Copper-Catalyzed Trifluoromethylation

Q: I am attempting a copper-catalyzed trifluoromethylation of an aryl boronic acid and am getting a significant amount of biaryl homocoupling product. How can I suppress this?

A: Biaryl homocoupling is a well-known side reaction in these types of cross-coupling reactions.[1] It competes with the desired trifluoromethylation pathway.

Potential Causes & Mechanistic Insights:

• Competitive Reaction Pathway: The aryl-copper intermediate can react with another molecule of the aryl boronic acid to form the biaryl byproduct. This is often favored under certain conditions, particularly with electron-rich aryl boronic acids.

• Ligand Effects: The choice of ligand can significantly influence the relative rates of trifluoromethylation versus homocoupling.

Troubleshooting and Mitigation Strategies:

• Use of Pinacol Esters: Replacing the aryl boronic acid with the corresponding pinacol ester has been shown to minimize the protodeborylation side reaction, which can also be a competing pathway.[6][7]

• Ligand Screening: The choice of ligand is crucial. For some systems, the use of ligands like 1,10-phenanthroline can promote the desired trifluoromethylation.

• Additive Effects: The addition of certain salts, such as fluorides, has been shown in other metal-catalyzed cross-coupling reactions to suppress homocoupling.[17] While not extensively documented for trifluoromethylation, this could be an area for exploration.

• Slow Addition: Slowly adding one of the coupling partners can sometimes minimize homocoupling by keeping its concentration low throughout the reaction.

Data Summary Tables

Table 1: Common Byproducts in Trifluoromethylation Reactions

Reagent/Reaction Type	Common Byproduct(s)	Putative Origin
Togni Reagents	Vinylic trifluoromethylated compounds, Iodo-trifluoromethylated compounds	Elimination from an initial adduct, Incomplete elimination[10]
Umemoto Reagents	Dibenzothiophene	Reduction of the reagent backbone[13][14]
Ruppert-Prakash Reagent	Fluoroform (CF₃H)	Protonation of the CF₃⁻ anion[18]
Langlois Reagent	Protode-substituted arene (Ar-H)	H-atom abstraction by aryl radical
Cu-catalyzed (Aryl Boronic Acids)	Biaryl (Ar-Ar), Protode-substituted arene (Ar-H)	Homocoupling of aryl-Cu intermediate, Protonolysis of aryl-Cu intermediate[1][6][7]
Photoredox Catalysis	Lack of regioselectivity, over-reaction (multiple -CF₃ additions)	High reactivity of the CF₃ radical[8]

Table 2: Typical ¹⁹F NMR Chemical Shifts of Common Species

Compound	Structure	Typical Chemical Shift (δ, ppm) vs. CFCl₃	Solvent
Fluoroform	CF₃H	-78.6	CDCl₃[9]
Trifluoroiodomethane	CF₃I	~ -16	-
Ruppert-Prakash Reagent	(CH₃)₃SiCF₃	~ -68	-
Togni Reagent II	-	~ -37	CDCl₃
Benzotrifluoride	C₆H₅CF₃	-63.72	Neat[9]

Note: Chemical shifts can vary depending on the solvent and other factors.

References

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Oriental Journal of Chemistry, 34(6), 2708-2715. Available at: [Link]

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. SciSpace. Available at: [Link]

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Oriental Journal of Chemistry, 34(6), 2708-2715. Available at: [Link]

• Singh, A. K., et al. (2022). Recent advances in transition metal-mediated trifluoromethylation reactions. Chemical Communications, 58(74), 10337-10355. Available at: [Link]

• Mudshinge, S. R., Hammond, G. B., & Umemoto, T. (2022). Synthesis and applications of S-(trifluoromethyl)-2,8-bis(trifluoromethoxy)dibenzothiophenium triflate (Umemoto reagent IV). Journal of Fluorine Chemistry, 261-262, 110015. Available at: [Link]

• NMR Facility, UCSB Chemistry and Biochemistry. 19F Chemical Shifts and Coupling Constants. Available at: [Link]

• Postigo, A. (2014). Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. Chemistry – A European Journal, 20(52), 16806-16829. Available at: [Link]

• Prakash, G. K. S., & Yudin, A. K. (1997). Protolytic defluorination of trifluoromethyl-substituted arenes. Chemical Reviews, 97(3), 757-786. Available at: [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480(7376), 224-228. Available at: [Link]

• Song, C., et al. (2018). Progress in copper-catalyzed trifluoromethylation. Beilstein Journal of Organic Chemistry, 14, 11-43. Available at: [Link]

• Zhu, C., et al. (2014). Recent Advances in Trifluoromethylation Reactions with Electrophilic Trifluoromethylating Reagents. Chemistry – A European Journal, 20, 16806-16829. Available at: [Link]

• Cheung, C. W., Wang, X.-T., & Kwong, F. Y. (2025). Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. Chemical Communications, 61(65), 8133-8151. Available at: [Link]

• Dilman, A. D., & Levin, V. V. (2011). Nucleophilic trifluoromethylation of C=N bonds. European Journal of Organic Chemistry, 2011(5), 831-841. Available at: [Link]

• Umemoto, T., et al. (2017). Notification about the Explosive Properties of Togni's Reagent II and One of Its Precursors. Organic Process Research & Development, 21(1), 138-140. Available at: [Link]

• Tlili, A., & Billard, T. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. International Journal of Organic Chemistry, 3(4), 205-213. Available at: [Link]

• Hatakeyama, T., & Nakamura, M. (2007). Iron-Catalyzed Selective Biaryl Coupling: Remarkable Suppression of Homocoupling by the Fluoride Anion. Journal of the American Chemical Society, 129(32), 9844-9845. Available at: [Link]

• Ouyang, Y., et al. (2020). Photoredox Catalytic Trifluoromethylation and Perfluoroalkylation of (Hetero)arenes Using Trifluoroacetic and Related Carboxylic Acids. ChemRxiv. Available at: [Link]

• Francis, Taylor &. Dibenzothiophene – Knowledge and References. Available at: [Link]

• Pitre, S. P., et al. (2023). Multicomponent alkoxy-, hydroxy-, and azidotrifluoromethylation of alkenes. Organic Chemistry Frontiers, 10(10), 2505-2512. Available at: [Link]

• Dilman, A. D., & Levin, V. V. (2011). Nucleophilic trifluoromethylation of C=N bonds. European Journal of Organic Chemistry, 2011(5), 831-841. Available at: [Link]

• Wang, B., et al. (2011). Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. Accounts of Chemical Research, 44(11), 1182-1195. Available at: [Link]

• Umemoto, T., et al. (2017). Powerful, Thermally Stable, One-Pot-Preparable, and Recyclable Electrophilic Trifluoromethylating Agents: 2,8-Difluoro- and 2,3,7,8-Tetrafluoro-S-(trifluoromethyl)dibenzothiophenium Salts. The Journal of Organic Chemistry, 82(15), 7853-7865. Available at: [Link]

• Macmillan Group, Princeton University. (2019). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. Available at: [Link]

• Novikov, R. A., et al. (2015). Trifluoromethylation of aryl and heteroaryl halides with fluoroform-derived CuCF3: scope, limitations, and mechanistic features. Journal of the American Chemical Society, 137(29), 9394-9404. Available at: [Link]

• SigutLabs. (2022). Reagent of the month – November - Langlois reagent. Available at: [Link]

• Müller, K., et al. (2024). [18F]Trifluoroiodomethane – Enabling Photoredox‐mediated Radical [18F]Trifluoromethylation for Positron Emission Tomography. Angewandte Chemie International Edition, 63(34), e202416901. Available at: [Link]

• Wikipedia. Togni reagent II. Available at: [Link]

• Grushin, V. V. (2010). Towards a Practical and Efficient Copper-Catalyzed Trifluoromethylation of Aryl Halides. Topics in Current Chemistry, 292, 161-194. Available at: [Link]

• Naumann, D., & Tyrra, W. (1998). 19F NMR Studies on Positional Variations of Trifluoromethyl Groups in CF3-substituted Aromatic Group 15 Trivalent Chlorides. Zeitschrift für anorganische und allgemeine Chemie, 624(11), 1911-1916. Available at: [Link]

• Postigo, A. (2014). ChemInform Abstract: Recent Advances in Trifluoromethylation Reactions with Electrophilic Trifluoromethylating Reagents. ChemInform, 45(44). Available at: [Link]

• Wang, F., et al. (2021). Contemporary synthetic strategies in organofluorine chemistry. Nature Reviews Chemistry, 5(11), 769-786. Available at: [Link]

• Organic Chemistry Portal. Synthesis of trifluoromethyl arenes. Available at: [Link]

• Akita, M., et al. (2012). Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent. Angewandte Chemie International Edition, 51(8), 2190-2194. Available at: [Link]

• Organic Chemistry Portal. Trifluoromethyl carbinol synthesis. Available at: [Link]

• Clavé, G., et al. (2024). Cu I -Zeolite Catalysis for Biaryl Synthesis via Homocoupling Reactions of Phenols or Aryl Boronic Acids. Catalysts, 14(12), 991. Available at: [Link]

• Besset, T., et al. (2015). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. Beilstein Journal of Organic Chemistry, 11, 1683-1721. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. Available at: [Link]

• Song, C., et al. (2018). Progress in copper-catalyzed trifluoromethylation. Beilstein Journal of Organic Chemistry, 14, 11-43. Available at: [Link]

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Oriental Journal of Chemistry, 34(6), 2708-2715. Available at: [Link]

• Koike, T., & Akita, M. (2014). ChemInform Abstract: Trifluoromethylation by Visible-Light-Driven Photoredox Catalysis. ChemInform, 45(34). Available at: [Link]

• Lu, L., & Shen, Q. (2022). Application of Langlois' reagent (NaSO 2 CF 3 ) in C–H functionalisation. Beilstein Journal of Organic Chemistry, 18, 334-351. Available at: [Link]

• Wang, D., et al. (2018). (PDF) Langlois' Reagent: An Efficient Trifluoromethylation Reagent. Available at: [Link]

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• 10. Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Stability of the Trifluoroethyl Group

Introduction

The 2,2,2-trifluoroethyl (TFE) group (–CH₂CF₃) is a valuable moiety in medicinal chemistry and materials science. Its incorporation into molecules often enhances critical properties such as metabolic stability, lipophilicity, and binding affinity.[1][2] This stability is largely attributed to the immense strength of the carbon-fluorine (C-F) bond.[2] However, the potent electron-withdrawing nature of the CF₃ group introduces unique reactivity patterns that can lead to unexpected degradation under specific synthetic conditions.

This technical guide serves as a support center for professionals encountering challenges with the TFE group. It is structured in a question-and-answer format to directly address common issues, providing mechanistic explanations, troubleshooting protocols, and preventative strategies.

Frequently Asked Questions (FAQs): General Stability Profile

Q1: Why is the trifluoroethyl group generally considered stable?

A1: The stability of the TFE group stems from the high bond dissociation energy of the C-F bond (approximately 116 kcal/mol), one of the strongest single bonds in organic chemistry. This makes the CF₃ moiety highly resistant to metabolic degradation and stable under many thermal and photochemical conditions.[1][2] In many synthetic contexts, it is a robust and reliable functional group.

Q2: If the C-F bond is so strong, why does the group ever degrade?

A2: The group's stability is highly context-dependent. Degradation pathways rarely involve the direct cleavage of a C-F bond as the initial step. Instead, instability arises from the powerful inductive effect of the three fluorine atoms. This effect can:

• Acidify α-protons: The protons on the methylene carbon (–CH₂–) adjacent to the CF₃ group are significantly more acidic than typical alkyl protons. This makes them susceptible to abstraction by bases, initiating elimination or decomposition pathways.[3]

• Create an electrophilic center: The carbon of the CF₃ group is electron-deficient and can be susceptible to certain nucleophilic attacks, although this is less common than α-proton abstraction.

• Depend on the attached heteroatom: The nature of the atom attached to the TFE group (e.g., oxygen, nitrogen, phosphorus) dramatically influences its stability under specific conditions. For example, trifluoroethylphosphinic acids show unexpected hydrolytic instability in alkaline solutions, whereas trifluoroethylphosphonic acid is stable.[4]

Q3: Is the trifluoroethyl group a good choice for a protecting group?

A3: Yes, the trifluoroethyl (TFE) ether has been successfully used as a robust protecting group for alcohols. It is stable to a wide array of reaction conditions, including many metal-catalyzed, oxidative, reductive, acidic, and nucleophilic reactions where other common protecting groups might fail.[3] However, its removal requires specific, often harsh, conditions, which makes it a strategic choice for complex syntheses rather than routine protection.

Troubleshooting Guide: Stability by Reaction Type

This section addresses specific problems encountered during experiments, categorized by the type of reaction condition.

Basic & Nucleophilic Conditions

Problem: "I'm observing decomposition of my trifluoroethyl-containing compound under basic conditions. What is happening?"

Causality & Mechanism: This is the most common failure mode for the TFE group. Strong bases can abstract a proton from the methylene carbon (α-carbon). The resulting carbanion rapidly undergoes β-elimination of a fluoride ion to form a difluorovinyl intermediate. This intermediate can then undergo further reactions or hydrolysis.

Troubleshooting Workflow:

Caption: Workflow for the deprotection of TFE ethers.

Step-by-Step Methodology (Method B from Kong et al.)[3]:

• Prepare LDA Solution: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve diisopropylamine (1.1 equiv) in anhydrous THF. Cool the solution to -78 °C. Add n-butyllithium (1.05 equiv) dropwise. Stir for 15 minutes at -78 °C, then warm to 0 °C and stir for an additional 15 minutes.

• Deprotonation & Trapping: Cool the freshly prepared LDA solution back to -78 °C. Add a solution of the TFE-ether substrate (1.0 equiv) in anhydrous THF dropwise. Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Oxygen Trap: Add a solution of MoOPH (oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide), 1.5 equiv) in anhydrous THF dropwise.

• Warm and Quench: Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium thiosulfate (Na₂S₂O₃). Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude alcohol via flash column chromatography.

References

• Kong, K., Enquist, J. A., Jr., McCallum, M. E., Smith, G. M., Matsumaru, M., Menhaji-Klotz, E., & Wood, J. L. (2014). Base mediated deprotection strategies for trifluoroethyl (TFE) ethers, a new alcohol protecting group. Tetrahedron Letters, 55(17), 2839-2842. [Link]

• Woerly, E. M., Cherney, A. H., Lutz, J. K., & Reisman, S. E. (2016). Catalytic Stereospecific Construction of Aminocyclopropanes from β-Boryl Amides. Journal of the American Chemical Society, 138(34), 10812–10815. [Link]

• Koucký, F., Císařová, I., & Kotek, J. (2025). Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems: formation of carboxymethylphosphinic acid derivatives. RSC Advances, 15(1), 1-8. [Link]

• Zhou, M., Han, S., Wang, Y., Zhang, W., Wang, Z., & Zeng, Y. (2023). Recent advances in trifluoroethylation reaction. Organic Chemistry Frontiers, 10(24), 5986-6009. [Link]

• Smith, A. B., III, & Kanoh, N. (2013). A trifluoroacetic acid-labile sulfonate protecting group and its use in the synthesis of a near-IR fluorophore. Organic Letters, 15(8), 1838–1841. [Link]

• Olah, G. A., & Mo, Y. K. (1972). Friedel-Crafts Acylations of Benzene and Toluene with Substituted Acyl Halides. The Journal of Organic Chemistry, 37(7), 1028–1030. [Link]

• Fersht, A. R., & Jencks, W. P. (1970). The α-effect. A model for the α-effect. Journal of the American Chemical Society, 92(18), 5442–5452. [Link]

• Zhang, Y., & Snieckus, V. (2009). Formation of 2-Trifluoromethylphenyl Grignard Reagent via Magnesium−Halogen Exchange: Process Safety Evaluation and Concentration Effect. Organic Process Research & Development, 13(4), 768–772. [Link]

• Warsame, H. R., Patrick, S. L., Bull, J. A., Miller, P. W., & Crimmin, M. R. (2025). Defluoroalkylation of Trifluoromethane with Organolithium Reagents: Mechanism and Synthesis of Fluoroalkenes. Angewandte Chemie International Edition, e202516598. [Link]

• Ferreira, R. J., Ferreira, C., & Campos, M. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009. [Link]

• Knochel, P., & Jones, P. (Eds.). (1999). Organozinc Reagents: A Practical Approach. Oxford University Press. [Link]

• Radzicka, A., & Wolfenden, R. (1996). Rates of Uncatalyzed Peptide Bond Hydrolysis in Neutral Water and the Extent of Their Acceleration by Proteases. Journal of the American Chemical Society, 118(26), 6105–6109. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]

• Prakash, G. K. S., & Yudin, A. K. (1997). Protolytic defluorination of trifluoromethyl-substituted arenes. Chemical Reviews, 97(3), 757–786. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308–319. [Link]

• Asaad, N., & El-Dahshan, A. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [Link]

• Nadkarni, R. A. (2006). Hydrolytic stability of synthetic ester lubricants. Journal of Synthetic Lubrication, 23(2), 91–102. [Link]

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Technical Support Center: Interpreting Complex ¹⁹F NMR Spectra of Polyfluorinated Aromatics

Welcome to the technical support center for the analysis of polyfluorinated aromatic compounds using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, medicinal chemists, and material scientists who encounter the unique challenges presented by these molecules. The high sensitivity of the ¹⁹F nucleus, combined with its large chemical shift dispersion and through-bond/through-space couplings, provides a wealth of structural information but often results in spectra that are complex and non-intuitive.[1][2][3]

This resource provides practical, field-tested advice to help you navigate these complexities, from routine spectral interpretation to advanced structure elucidation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions and foundational concepts in ¹⁹F NMR of polyfluorinated aromatics.

Question 1: Why are the ¹⁹F NMR spectra of polyfluorinated aromatics often so complex?

Answer: The complexity arises from a combination of factors unique to the ¹⁹F nucleus:

• Large Chemical Shift Range: The chemical shifts in ¹⁹F NMR can span over 800 ppm, which is significantly wider than for ¹H NMR.[1] This large dispersion is generally advantageous as it minimizes signal overlap.[4] However, for structurally similar fluorine atoms in a polyfluorinated system, the shifts can still be close, leading to complex coupling patterns.

• Large Coupling Constants (J-coupling): ¹⁹F-¹⁹F spin-spin coupling constants are typically much larger than ¹H-¹H couplings and can be observed over multiple bonds (e.g., ³J, ⁴J, and even ⁵J).[1] This long-range coupling enriches the spectrum with structural information but also increases multiplet complexity.

• Second-Order Effects: When the chemical shift difference (Δν in Hz) between two coupled fluorine nuclei is not much larger than their coupling constant (J), second-order effects become prominent. This leads to non-first-order multiplets (e.g., "roofing") where the intensities and splittings of the peaks are no longer simple to interpret.

• Through-Space Coupling: In addition to through-bond J-coupling, fluorine nuclei in close spatial proximity can couple through space. This is a crucial consideration for assigning the regiochemistry of sterically crowded polyfluorinated aromatics.

Question 2: What is the typical range for ¹⁹F-¹⁹F coupling constants in aromatic systems?

Answer: The magnitude of ¹⁹F-¹⁹F J-coupling is highly dependent on the number of intervening bonds and the geometry of the aromatic ring. The following table provides typical ranges:

Coupling Type	Number of Bonds	Typical Range (Hz)	Notes
Ortho (³JFF)	3	18 - 22	Generally the largest through-bond coupling.
Meta (⁴JFF)	4	0 - 8	Can be highly variable.
Para (⁵JFF)	5	8 - 12	Often larger than meta coupling.
Through-Space	N/A	Variable (can be >50 Hz)	Highly distance-dependent.

Note: These values are approximate and can be influenced by substituents on the aromatic ring.

Question 3: How do I properly reference my ¹⁹F NMR spectrum?

Answer: Accurate chemical shift referencing is critical, especially when comparing spectra or monitoring subtle changes upon binding or reaction.[5] While modern spectrometers can use indirect referencing based on the deuterium lock signal, it is best practice to use an internal or external standard.[5]

• Common Internal Standard: Trifluoroacetic acid (TFA) is frequently used, but its chemical shift can be sensitive to solvent and pH.[6]

• Inert Standards: For many applications, inert compounds like CFCl₃ (trichlorofluoromethane, defined as 0 ppm) or C₆F₆ (hexafluorobenzene, ~ -163 ppm) are preferred.[7] However, CFCl₃ is a volatile ozone-depleting substance and its use is restricted.

• Practical Considerations: When choosing a reference, select a compound with a single, sharp resonance that does not overlap with your analyte signals.[5] It is crucial to report the reference compound and solvent used.[3]

Question 4: Can I use ¹⁹F NMR for quantitative analysis?

Answer: Yes, ¹⁹F NMR is an excellent tool for quantitative analysis (qNMR).[6] The 100% natural abundance and high sensitivity of the ¹⁹F nucleus lead to strong signals.[1][4] For accurate quantification, ensure the following:

• Full Relaxation: Use a sufficiently long relaxation delay (D1), typically 5 times the longest T₁ relaxation time of the nuclei being measured.[4]

• Internal Standard: Use a known amount of a stable, non-reactive internal standard that has a resonance well-separated from the analyte signals.

• Inverse-Gated Decoupling: To suppress the Nuclear Overhauser Effect (NOE) which can alter signal intensities, use an inverse-gated decoupling sequence.

The direct relationship between the integrated peak area and the number of fluorine nuclei allows for precise content determination without the need for an analyte-specific reference standard.[6]

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step protocols for addressing specific experimental challenges.

Guide 1: Severe Signal Overlap and Second-Order Effects

Issue: My 1D ¹⁹F NMR spectrum shows a complex, indecipherable blob of signals where multiple fluorines resonate. I cannot extract chemical shifts or coupling constants.

Causality: This is a classic case of a strongly-coupled spin system, where Δν ≈ J. The individual multiplets have merged and distorted, making first-order analysis impossible.

Workflow for Deconvolution

Caption: Workflow for analyzing strongly coupled ¹⁹F spin systems.

Step-by-Step Protocol:

• Maximize Spectral Dispersion: If possible, acquire the spectrum on the highest field NMR spectrometer available. A higher magnetic field increases the chemical shift separation (Δν in Hz) between nuclei, which can sometimes be enough to simplify the spectrum back to first-order.

• Acquire a 2D ¹⁹F-¹⁹F COSY Spectrum: This is the most critical experiment for untangling coupled systems.

  • Principle: A Correlation Spectroscopy (COSY) experiment reveals which fluorine nuclei are J-coupled to each other.

  • Procedure:

    • Set up a standard COSY pulse sequence on your spectrometer.

    • Optimize the spectral width to encompass all ¹⁹F signals of interest.

    • Acquire the 2D data. Processing will yield a spectrum with diagonal peaks (corresponding to the 1D spectrum) and cross-peaks.

  • Interpretation: A cross-peak between two diagonal peaks indicates that those two fluorine atoms are J-coupled. This allows you to trace the coupling network throughout the molecule.[8]

• Distinguish Through-Bond vs. Through-Space Coupling (HOESY/NOESY):

  • Principle: In crowded aromatic systems, what appears to be a long-range through-bond coupling in the COSY spectrum might actually be a through-space interaction. A Heteronuclear Overhauser Effect Spectroscopy (HOESY) or Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can clarify this.[1][9]

  • Procedure:

    • Set up a ¹⁹F-¹⁹F NOESY or a ¹H-¹⁹F HOESY experiment. The latter is useful for identifying fluorines near protons.[10]

    • Use a mixing time appropriate for the size of your molecule (e.g., 300-800 ms).

  • Interpretation: The presence of a cross-peak in a NOESY/HOESY spectrum confirms that the two nuclei are close in space (< 5 Å), irrespective of their bonding.[3][11] Comparing COSY and NOESY data is key to correctly assigning regiochemistry.

• Use Spectral Simulation Software:

  • Principle: Once you have a hypothesis for the chemical shifts (from the diagonal of the 2D spectrum) and coupling partners (from COSY/NOESY cross-peaks), you can use software to simulate the spectrum.

  • Procedure:

    • Input the hypothesized chemical shifts and coupling constants into a simulation program (e.g., MestReNova, WINDNMR).[12][13]

    • The software will calculate the theoretical spectrum, including all second-order effects.

    • Iteratively adjust the chemical shifts and J-values until the simulated spectrum visually matches the experimental one. This is a powerful method for extracting precise parameters from a complex spectrum.

Guide 2: Assigning Resonances to Specific Positions on the Aromatic Ring

Issue: I have a polyfluorinated aromatic compound, but I don't know which ¹⁹F signal corresponds to which position (e.g., F-2 vs. F-3).

Causality: While there are general chemical shift ranges, the exact position is highly dependent on the electronic effects of other substituents. A definitive assignment requires correlation experiments.

Workflow for Positional Assignment

Caption: Strategy for assigning specific ¹⁹F resonances.

Step-by-Step Protocol:

• Acquire Standard 1D Spectra: Obtain high-quality ¹H, ¹³C, and ¹⁹F 1D spectra. If possible, assign the ¹H and ¹³C spectra first using standard methods (COSY, HSQC, HMBC).

• Run Heteronuclear Correlation Experiments:

  • ¹H-¹⁹F HETCOR/HSQC: This is the most direct method if there are protons on or near the aromatic ring. A cross-peak connects a fluorine nucleus to a proton nucleus that is typically 2-4 bonds away. By correlating an unassigned ¹⁹F signal to a previously assigned ¹H signal, you can pinpoint its location.[14]

  • ¹⁹F-¹³C HMBC: A Heteronuclear Multiple Bond Correlation (HMBC) experiment optimized for fluorine and carbon is extremely powerful. It shows correlations between a fluorine atom and carbon atoms that are 2-3 bonds away.[1][15] This allows you to "walk" around the aromatic ring, connecting the fluorine to specific carbons in the backbone.

• Leverage J-Coupling Patterns: As noted in the FAQ, the magnitude of ¹⁹F-¹⁹F coupling is a strong indicator of relative position. In your 1D ¹⁹F spectrum (or from a 2D COSY), identify the splitting patterns. A large splitting (~20 Hz) is indicative of an ortho relationship, whereas smaller and intermediate splittings suggest meta and para relationships, respectively.

• Use Computational Chemistry for Prediction:

  • Principle: Density Functional Theory (DFT) calculations can predict ¹⁹F NMR chemical shifts with reasonable accuracy.[16][17] While not a replacement for experimental data, they provide excellent supporting evidence for an assignment.

  • Procedure:

    • Build a model of your molecule in a computational chemistry software package.

    • Perform a geometry optimization.

    • Calculate the NMR shielding tensors using a suitable functional and basis set (e.g., B3LYP/6-31+G(d,p)).[16]

    • Compare the calculated relative chemical shifts to your experimental data. The pattern of shifts should match, confirming your assignment. A mean absolute deviation of 2-3 ppm between experimental and computed shifts is often achievable.[16]

By combining these methods—using 2D NMR to establish connectivity and computational chemistry to validate the overall pattern—you can achieve unambiguous assignment of even the most complex polyfluorinated aromatic systems.

References

• Morrow, J. D., & Topczewski, J. J. (2019). Prediction of ¹⁹F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of organic chemistry, 84(7), 4346–4352. [Link]

• University of Ottawa. (n.d.). ¹⁹Flourine NMR. NMR Facility. [Link]

• Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). New ¹⁹F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 13(16), 4575–4584. [Link]

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). New ¹⁹F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. National Center for Biotechnology Information. [Link]

• Topczewski, J. J., & Morrow, J. D. (2019). Prediction of ¹⁹F NMR Chemical Shifts for Fluorinated Aromatic Compounds. ACS Publications. [Link]

• Dalvit, C., & Vulpetti, A. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega, 7(15), 12723–12732. [Link]

• Gerig, J. T. (2001). Fluorine NMR. University of California, Santa Barbara. [Link]

• Fèvre, M., & Whitwood, A. C. (2022). A computational tool to accurately and quickly predict ¹⁹F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds. RSC Publishing. [Link]

• Nsengimana, V., & Holzgrabe, U. (2016). Application of ¹⁹F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of Analytical Methods in Chemistry. [Link]

• University of California, Santa Barbara. (n.d.). ¹⁹F Chemical Shifts and Coupling Constants. NMR Facility. [Link]

• Everett, J. R. (1988). Concerning the origin of ¹⁹F-¹⁹F NMR COSY and NOESY connections in the spectra of perfluorooctanoic acid, R(F)-palmitic acid-F13 and diethyl perfluorosuberate. Magnetic Resonance in Chemistry, 26(7), 572-576. [Link]

• Patiny, L. (n.d.). Simulate and predict NMR spectra. [Link]

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). ¹⁹F-centred NMR analysis of mono-fluorinated compounds. RSC Publishing. [Link]

• Donahue, E. D., & Harth, E. (2019). Structure Determination Using ¹⁹F NMR: A Simple Fluorination Experiment of Cinnamyl Alcohol. Journal of Chemical Education, 96(11), 2578–2582. [Link]

• University of British Columbia. (n.d.). Applications of ¹⁹F NMR to Pharmaceutical Structure Elucidation Problems. UBC Chemistry. [Link]

• NMRium. (n.d.). The next-generation NMR software. [Link]

• SpinCore Technologies. (n.d.). NMR Software. [Link]

• University of Ottawa. (2012). ¹⁹F NOESY. NMR Facility Blog. [Link]

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). New ¹⁹F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Edinburgh Research Explorer. [Link]

• JEOL Ltd. (n.d.). Application for fluorine compounds. Applications Notes. [Link]

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). New ¹⁹F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. RSC Publishing. [Link]

• Mestrelab Resources. (2015). Spin Simulation for NMR. [Link]

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biophysics.org [biophysics.org]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 19F [nmr.chem.ucsb.edu]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Concerning the origin of 19F-19F NMR COSY and NOESY connections in the spectra of perfluorooctanoic acid, R(F)-palmitic acid-F13 and diethyl perfluorosuberate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Application for fluorine compounds | Applications Notes | JEOL Ltd. [jeol.com]
• 11. University of Ottawa NMR Facility Blog: 19F NOESY [u-of-o-nmr-facility.blogspot.com]
• 12. spincore.com [spincore.com]
• 13. Spin Simulation for NMR - Mestrelab Resources [mestrelab.com]
• 14. rsc.org [rsc.org]
• 15. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]
• 16. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A computational tool to accurately and quickly predict 19 F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP02317B [pubs.rsc.org]

Technical Support Center: Mass Spectrometry of Fluorinated Benzenes

Welcome to the Technical Support Center for the analysis of fluorinated benzenes by mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth technical information, troubleshooting advice, and practical protocols to navigate the complexities of their mass spectral fragmentation patterns. Our goal is to empower you with the expertise to confidently interpret your data and overcome experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is understanding the fragmentation of fluorinated benzenes challenging?

The introduction of fluorine atoms onto a benzene ring significantly alters its electron distribution and bond strengths, leading to fragmentation pathways that differ considerably from benzene itself. The high electronegativity of fluorine can stabilize certain fragment ions while promoting specific neutral losses, such as hydrogen fluoride (HF) or difluorocarbene (:CF₂). The fragmentation patterns are highly dependent on the number and position of the fluorine substituents, which can make distinguishing between isomers a significant challenge without a clear understanding of the underlying mechanisms.[1][2]

Q2: What are the primary fragmentation patterns observed for monofluorobenzene?

Under electron ionization (EI), monofluorobenzene (C₆H₅F) primarily fragments through several competing pathways. A key fragmentation involves the loss of a hydrogen atom to form the [M-H]⁺ ion, though this is generally less favorable than in benzene. A more characteristic fragmentation is the loss of acetylene (C₂H₂) from the molecular ion, leading to the C₄H₃F⁺• ion. The presence of fluorine also introduces pathways involving the loss of HF and CF.[1]

Q3: How does the degree of fluorination affect the overall fragmentation?

As the number of fluorine atoms increases, the fragmentation patterns shift. In highly fluorinated benzenes, such as hexafluorobenzene (C₆F₆), the primary fragmentation pathways involve the loss of fluorine atoms (F•) and difluorocarbene (:CF₂).[1][2] Unlike benzene, which fragments into a series of hydrocarbon ions, hexafluorobenzene's mass spectrum is dominated by fluorocarbon fragments. This is due to the high strength of the C-F bonds and the stability of the resulting fluorinated ions.[1][2]

Troubleshooting Guide

Issue 1: Weak or Absent Molecular Ion Peak

Causality: Fluorinated compounds, particularly under the high energy of electron ionization (EI), can undergo extensive fragmentation, leading to a diminished or absent molecular ion peak.[3] This makes molecular weight confirmation difficult.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a weak or absent molecular ion peak.

Detailed Steps:

• Employ Soft Ionization: If available, switch from EI to a softer ionization technique like Chemical Ionization (CI) or Field Ionization (FI).[3] These methods impart less energy to the analyte molecule, resulting in less fragmentation and a more prominent molecular ion or protonated molecule.

• Reduce Ionization Energy: If using EI, lowering the electron energy from the standard 70 eV can reduce the extent of fragmentation and increase the relative abundance of the molecular ion.

• Optimize Source Temperature: High ion source temperatures can cause thermal degradation of the analyte before ionization. Experiment with lowering the source temperature to minimize this effect.

Issue 2: Difficulty Distinguishing Between Isomers (e.g., Difluorobenzenes)

Causality: Isomers of fluorinated benzenes often produce many of the same fragment ions, making differentiation based on a single m/z value difficult. However, the relative abundances of these ions can be a reliable indicator of the isomer's identity.

Troubleshooting Workflow:

Sources

• 1. Combustion ion chromatography for extractable organofluorine analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. uni-saarland.de [uni-saarland.de]

Technical Support Center: Scaling Up the Synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Welcome to the technical support center for the synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for scaling up this multi-step synthesis. Our focus is on ensuring scientific integrity, reproducibility, and safety from the lab bench to pilot scale.

Introduction: The Synthetic Challenge

The synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene presents a unique set of challenges characteristic of polyfluorinated aromatic compounds. The strong electron-withdrawing nature of the trifluoromethyl (CF₃) and trifluoroethyl (CH₂CF₃) groups significantly influences the reactivity of the benzene ring and benzylic positions. This guide outlines a robust four-step synthetic pathway and provides a comprehensive troubleshooting framework for each stage.

Proposed Synthetic Pathway

A logical and scalable synthetic route starting from commercially available 3-(trifluoromethyl)toluene is proposed. This pathway involves benzylic bromination, Grignard formation, trifluoroacetylation, and a final reduction.

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A [label="3-(Trifluoromethyl)toluene"]; B [label="3-(Trifluoromethyl)benzyl bromide"]; C [label="3-(Trifluoromethyl)benzylmagnesium bromide"]; D [label="1,1,1-Trifluoro-3-(3-(trifluoromethyl)phenyl)propan-2-one"]; E [label="1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene"];

A -> B [label=" Step 1:\nBenzylic Bromination "]; B -> C [label=" Step 2:\nGrignard Formation "]; C -> D [label=" Step 3:\nTrifluoroacetylation "]; D -> E [label=" Step 4:\nReduction "]; }

Figure 1: Proposed four-step synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene.

Step 1: Benzylic Bromination of 3-(Trifluoromethyl)toluene

This initial step involves the free-radical bromination of the benzylic position of 3-(trifluoromethyl)toluene to yield 3-(trifluoromethyl)benzyl bromide.

Experimental Protocol

• Setup: A round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with 3-(trifluoromethyl)toluene and a suitable solvent (e.g., carbon tetrachloride or cyclohexane).

• Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is added to the mixture.

• Bromination: N-Bromosuccinimide (NBS) is added portion-wise or as a solution in the reaction solvent. The reaction mixture is heated to reflux and irradiated with a UV lamp to facilitate the reaction.

• Monitoring: The reaction progress is monitored by Gas Chromatography-Mass Spectrometry (GC-MS) to observe the consumption of the starting material and the formation of the product.

• Work-up: Upon completion, the reaction mixture is cooled, and the succinimide byproduct is filtered off. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation.

Troubleshooting Guide: Step 1

Issue	Potential Cause(s)	Troubleshooting & Optimization
Low Conversion	- Inefficient radical initiation.- Insufficient light source.- Impurities in the starting material or solvent.	- Increase the amount of radical initiator.- Use a more powerful UV lamp.- Ensure all reagents and solvents are pure and dry.
Formation of Dibrominated Byproduct	- Over-bromination due to excess NBS or prolonged reaction time.	- Use a stoichiometric amount of NBS.- Carefully monitor the reaction and stop it once the starting material is consumed.
Aromatic Bromination	- Presence of Lewis acids or ionic conditions.	- Ensure the reaction is performed under strict radical conditions.- Avoid any metal contamination.
Incomplete Removal of Succinimide	- Precipitation of succinimide during work-up.	- Filter the cold reaction mixture thoroughly.- A hot filtration can be performed if the product is stable at higher temperatures.

Frequently Asked Questions (FAQs): Step 1

• Q: Can I use bromine (Br₂) instead of NBS?

  • A: While Br₂ can be used, NBS is generally preferred for selective benzylic bromination as it maintains a low concentration of Br₂ in the reaction mixture, minimizing side reactions like aromatic bromination.

• Q: What is the best way to monitor the reaction?

  • A: GC-MS is the most effective method as it can distinguish between the starting material, the desired product, and potential byproducts like dibrominated species.[1]

Step 2: Formation of 3-(Trifluoromethyl)benzylmagnesium bromide

This crucial step involves the preparation of the Grignard reagent, which is highly reactive and sensitive to moisture and air.

Experimental Protocol

• Setup: All glassware must be rigorously flame-dried under vacuum and assembled under a nitrogen or argon atmosphere. A three-necked flask is equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer.

• Magnesium Activation: Magnesium turnings are added to the flask. A small crystal of iodine or a few drops of 1,2-dibromoethane can be added to activate the magnesium surface.[2]

• Grignard Formation: A solution of 3-(trifluoromethyl)benzyl bromide in anhydrous diethyl ether or tetrahydrofuran (THF) is added dropwise to the magnesium suspension. The reaction is typically initiated with a small amount of the bromide solution, and the remaining solution is added at a rate that maintains a gentle reflux.[3]

• Monitoring: The formation of the Grignard reagent is indicated by the disappearance of the magnesium turnings and the formation of a cloudy grey or brown solution.

Troubleshooting Guide: Step 2

Issue	Potential Cause(s)	Troubleshooting & Optimization
Reaction Fails to Initiate	- Inactive magnesium surface (oxide layer).- Presence of moisture in glassware, solvent, or starting material.	- Activate magnesium with iodine, 1,2-dibromoethane, or by crushing the turnings in situ.- Ensure all components are scrupulously dry.[4]
Low Yield of Grignard Reagent	- Wurtz coupling (homocoupling) of the benzyl bromide.	- Add the benzyl bromide solution slowly to maintain a low concentration in the reaction mixture.- Avoid high temperatures.
Formation of a Precipitate	- Schlenk equilibrium leading to the formation of insoluble species.	- This is a normal occurrence in Grignard reactions and does not necessarily indicate a problem.

Frequently Asked Questions (FAQs): Step 2

• Q: Why is anhydrous ether or THF used as the solvent?

  • A: Ethers are aprotic solvents that solvate and stabilize the Grignard reagent. They do not have acidic protons that would quench the highly basic Grignard reagent.

• Q: How can I be sure my Grignard reagent has formed?

  • A: Apart from visual observation, a small aliquot can be quenched with iodine (a brown color that disappears upon reaction) or subjected to a titration method to determine the concentration.

• Q: What are the safety precautions for this step?

  • A: Grignard reactions are exothermic and can become vigorous. The reaction should be performed in a fume hood, away from sources of ignition. A cooling bath should be readily available to control the reaction temperature.[5]

digraph "Grignard_Troubleshooting" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

Start [label="Start Grignard Reaction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Initiation [label="Does the reaction initiate?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; ActivateMg [label="Activate Mg with I₂ or 1,2-dibromoethane", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckDryness [label="Ensure all glassware and solvents are anhydrous", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Proceed [label="Proceed with slow addition of benzyl bromide", fillcolor="#34A853", fontcolor="#FFFFFF"]; Monitor [label="Monitor for Wurtz coupling", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; SlowAddition [label="Maintain slow addition and moderate temperature", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Success [label="Successful Grignard Formation", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Initiation; Initiation -> Proceed [label="Yes"]; Initiation -> ActivateMg [label="No"]; ActivateMg -> CheckDryness; CheckDryness -> Start; Proceed -> Monitor; Monitor -> Success [label="No"]; Monitor -> SlowAddition [label="Yes"]; SlowAddition -> Proceed; }

Figure 2: Troubleshooting workflow for Grignard reagent formation.

Step 3: Trifluoroacetylation

In this step, the Grignard reagent reacts with a trifluoroacetylating agent, such as ethyl trifluoroacetate, to form the corresponding trifluoromethyl ketone.

Experimental Protocol

• Setup: The flask containing the Grignard reagent is cooled in an ice-salt or dry ice-acetone bath.

• Addition: A solution of ethyl trifluoroacetate in anhydrous ether or THF is added dropwise to the cold Grignard solution, maintaining a low temperature to prevent side reactions.[2]

• Quenching: After the addition is complete, the reaction is stirred at low temperature for a period before being carefully quenched by the slow addition of a saturated aqueous ammonium chloride solution.

• Work-up: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with ether, and the combined organic layers are washed with brine, dried, and concentrated.

• Purification: The crude ketone is purified by column chromatography or vacuum distillation.

Troubleshooting Guide: Step 3

Issue	Potential Cause(s)	Troubleshooting & Optimization
Low Yield of Ketone	- Addition of the Grignard reagent to the ketone product, forming a tertiary alcohol.- Enolization of the ketone product.	- Add the Grignard reagent to the ester solution (inverse addition) to maintain an excess of the ester.- Maintain a very low reaction temperature.
Recovery of Starting Benzyl Bromide	- Incomplete Grignard formation in the previous step.	- Re-evaluate the Grignard formation step and ensure complete conversion.
Formation of Complex Mixture	- Reaction temperature too high.- Impurities in the trifluoroacetylating agent.	- Strictly control the reaction temperature.- Use a freshly distilled or high-purity trifluoroacetylating agent.

Frequently Asked Questions (FAQs): Step 3

• Q: Why is the reaction performed at low temperature?

  • A: Low temperatures are crucial to prevent the newly formed ketone from reacting with another equivalent of the Grignard reagent to form a tertiary alcohol.[6]

• Q: What is the purpose of the ammonium chloride quench?

  • A: It is a mild acidic workup that protonates the intermediate alkoxide and breaks up any magnesium salts without causing significant degradation of the product.

Step 4: Reduction of the Trifluoromethyl Ketone

The final step involves the reduction of the ketone to the desired trifluoroethyl group. Several reduction methods can be employed.

Experimental Protocol (Example: Wolff-Kishner Reduction)

• Setup: A round-bottom flask is equipped with a reflux condenser and charged with the trifluoromethyl ketone, diethylene glycol, and hydrazine hydrate.

• Hydrazone Formation: The mixture is heated to form the hydrazone intermediate.

• Reduction: A strong base, such as potassium hydroxide or sodium ethoxide, is added, and the temperature is increased to facilitate the elimination of nitrogen gas and the formation of the methylene group.

• Work-up: The reaction mixture is cooled and diluted with water. The product is extracted with a suitable organic solvent (e.g., dichloromethane). The organic layer is washed, dried, and concentrated.

• Purification: The final product is purified by fractional distillation under reduced pressure.[7]

Troubleshooting Guide: Step 4

Issue	Potential Cause(s)	Troubleshooting & Optimization
Incomplete Reduction	- Insufficient reaction time or temperature.- Deactivation of the base.	- Ensure the reaction is heated to a sufficiently high temperature to drive the elimination.- Use a fresh, high-quality base.
Formation of Azine Byproduct	- Stoichiometry of hydrazine is incorrect.	- Use a sufficient excess of hydrazine hydrate.
Product Decomposition	- Harsh basic conditions and high temperatures.	- Consider alternative, milder reduction methods such as catalytic hydrogenation or reduction with triethylsilane and trifluoroacetic acid.

Frequently Asked Questions (FAQs): Step 4

• Q: Are there alternative reduction methods?

  • A: Yes, other methods include Clemmensen reduction (amalgamated zinc and HCl), which is suitable for acid-stable compounds, and catalytic hydrogenation over a palladium catalyst, which is a milder alternative. The choice of method depends on the functional group tolerance of the molecule.

• Q: How do I confirm the final product structure?

  • A: A combination of ¹H NMR, ¹³C NMR, ¹⁹F NMR, and GC-MS is recommended for complete structural elucidation and purity assessment.[8]

Scale-Up Considerations

Scaling up this synthesis requires careful attention to several factors:

• Heat Management: All steps, particularly the Grignard formation and its subsequent reaction, are exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation more challenging. A jacketed reactor with efficient cooling is essential. The rate of addition of reagents must be carefully controlled to manage the heat output.[9][10]

• Mixing: Efficient mixing is crucial to avoid localized "hot spots" and ensure uniform reaction conditions. Mechanical stirring is necessary for larger scale reactions.

• Safety: The use of flammable solvents and pyrophoric reagents necessitates stringent safety protocols, including an inert atmosphere and appropriate fire suppression equipment.[4]

• Purification: Fractional distillation, which is effective at the lab scale, becomes more complex and energy-intensive at a larger scale. Careful optimization of distillation parameters or the use of preparative chromatography may be required.

Analytical Methods

Consistent and reliable analytical methods are essential for monitoring reaction progress and ensuring the purity of the final product.

Technique	Purpose	Key Parameters to Monitor
GC-MS	- Monitor reaction progress.- Identify byproducts.- Assess final product purity.	- Retention times of starting materials, intermediates, and product.- Mass fragmentation patterns to confirm identity.
¹H NMR	- Structural confirmation.	- Chemical shifts and coupling constants of aromatic and aliphatic protons.
¹⁹F NMR	- Confirmation of fluorine-containing groups.	- Chemical shifts of the CF₃ and CH₂CF₃ groups, which will be distinct.[11]
¹³C NMR	- Detailed structural analysis.	- Chemical shifts of all carbon atoms in the molecule.

References

• Beilstein Journal of Organic Chemistry. (n.d.). for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-benzyloxymethoxy-1-hexyne. Retrieved from [Link]

• Supporting Information. (n.d.). TBAB-Catalyzed Cascade Reactions: Facile Synthesis of 1-Trifluoromethyl-3. Retrieved from [Link]

• ACS Publications. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. Retrieved from [Link]

• YouTube. (2023). Multi-step Synthesis of Substituted Benzenes. Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• ResearchGate. (2025). Simple and Efficient Industrial Preparation of Various Trifluoromethyl Ketones and Derivatives. Retrieved from [Link]

• ResearchGate. (2025). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in 4-(trifluoromethoxy aniline), a key intermediate of Riluzole. Retrieved from [Link]

• National Institutes of Health. (n.d.). Carbonylation of Polyfluorinated Alkylbenzenes and Benzocycloalkenes at the Benzyl C-F and C-Cl Bonds Under the Action of CO/SbF5. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• ACS Publications. (2024). Trifluoromethyl-Functionalized 2D Covalent Organic Framework for High-Resolution Separation of Isomers. Retrieved from [Link]

• Lumen Learning. (n.d.). 15.5 Multistep synthesis with aromatics | Organic Chemistry II. Retrieved from [Link]

• Google Patents. (n.d.). WO1992007820A1 - Process for preparing 3-trifluoromethyl benzyl chloride.

• Amar Equipment. (2023). Working with Exothermic Reactions during Lab and Scale up. Retrieved from [Link]

• Google Patents. (n.d.). DE4439003C1 - Grignard reagents comprising benzyl-magnesium halide.

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• ResearchGate. (2025). Safety Improvements of a Grignard Reaction by Controlling the Reactant Feed Rate by On-line Concentration Monitoring Using NIR. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

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• PrepChem.com. (n.d.). Synthesis of (2,2,2-trifluoroethyl)benzene. Retrieved from [Link]

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Technical Support Center: Managing Hazardous Reagents in Fluorination Chemistry

Welcome to the Technical Support Center for Fluorination Chemistry. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for the safe and effective use of hazardous fluorinating reagents. The introduction of fluorine into molecules can dramatically alter their properties, making it a critical tool in modern chemistry.[1][2] However, the reagents used are often highly reactive and require specialized handling procedures.[1][3] This resource is structured to address common challenges and provide practical, evidence-based solutions.

Section 1: Core Safety Principles & General FAQs

This section provides foundational knowledge for working with any hazardous fluorinating reagent. Adherence to these principles is paramount for ensuring laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with fluorinating agents?

A1: Fluorinating agents present a range of hazards, primarily:

• High Reactivity: Many fluorinating agents react violently with water, air, or other common laboratory chemicals.[1][4] For instance, elemental fluorine is the most powerful oxidizer known and can ignite many organic and inorganic compounds on contact.[4]

• Toxicity and Corrosivity: These reagents can be highly toxic if inhaled or absorbed through the skin.[1][2] Upon contact with moisture, many, like fluorine gas, decompose to form hydrofluoric acid (HF), which is extremely corrosive and can cause severe, deep-tissue burns that may not be immediately painful.[4][5]

• Thermal Instability: Some fluorinating agents, such as DAST (Diethylaminosulfur Trifluoride), can be explosive upon heating.[1]

Q2: What is the minimum Personal Protective Equipment (PPE) required for handling fluorinating reagents?

A2: A comprehensive PPE strategy is non-negotiable. The minimum requirements include:

• Eye Protection: Tightly sealed chemical splash goggles are mandatory.[5] For operations with a higher risk of splashing, a face shield should be worn in addition to goggles.[1][5]

• Hand Protection: Neoprene or other HF-resistant gloves are essential.[5][6] It is crucial to check with the glove manufacturer for specific compatibility information.[5] Always double-glove and change gloves immediately upon contamination.

• Body Protection: A flame-resistant lab coat, full-length pants, and closed-toe shoes are required.[5] For handling highly hazardous reagents like elemental fluorine, a full-body protective suit and a gas mask may be necessary, especially during cylinder changes or in case of a leak.[6]

Q3: What are the essential engineering controls for a laboratory where fluorination chemistry is performed?

A3: Engineering controls are the first line of defense in mitigating exposure:

• Fume Hood: All work with hazardous fluorinating agents must be conducted in a well-ventilated chemical fume hood.[4]

• Inert Atmosphere: Many fluorination reactions are moisture-sensitive and should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques or in a glovebox.[7]

• Gas Cabinets and Monitoring: For gaseous reagents like elemental fluorine, storage and use in a vented gas cabinet with a dedicated gas monitoring system is recommended.[4]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible and regularly tested.[5] A supply of 2.5% calcium gluconate gel should be on hand for treating HF burns.[4][6]

Section 2: Reagent-Specific Guidance & Troubleshooting

This section delves into the nuances of commonly used fluorinating agents, addressing specific experimental challenges.

Nucleophilic vs. Electrophilic Fluorination: A Mechanistic Overview

Fluorination reactions are broadly categorized into two types based on the nature of the fluorine source.[3][8][9] Understanding this distinction is key to selecting the appropriate reagent and troubleshooting reactions.

• Nucleophilic Fluorination: Involves a fluoride ion (F⁻) acting as a nucleophile to displace a leaving group or open an epoxide.[9][10] Common reagents include potassium fluoride (KF), cesium fluoride (CsF), and tetra-n-butylammonium fluoride (TBAF).[10]

• Electrophilic Fluorination: Utilizes a reagent with an electron-deficient fluorine atom ("F⁺" source) that reacts with a nucleophilic substrate.[2][9] Popular reagents include Selectfluor®, N-Fluorobenzenesulfonimide (NFSI), and elemental fluorine (F₂).[2][11]

Caption: Comparison of Nucleophilic and Electrophilic Fluorination.

Troubleshooting Common Fluorination Issues

Q4: My nucleophilic fluorination reaction with KF is not proceeding. What are the likely causes and how can I fix it?

A4: This is a common issue often related to the solubility and reactivity of the fluoride source.

• Causality: Alkali metal fluorides like KF have low solubility in many organic solvents, which limits the availability of the fluoride nucleophile.[12] Additionally, residual water in the reaction can hydrate the fluoride ion, further reducing its nucleophilicity.

• Troubleshooting Steps:

  • Solvent Choice: Switch to a polar aprotic solvent like DMSO or acetonitrile, which can better solvate the fluoride salt.[10]

  • Phase-Transfer Catalyst: Employ a phase-transfer catalyst, such as a crown ether (e.g., 18-crown-6) or a quaternary ammonium salt, to help shuttle the fluoride ion into the organic phase.[9]

  • Anhydrous Conditions: Ensure your reagents and solvent are scrupulously dry. Consider using spray-dried KF, which has a higher surface area and reactivity.

  • Alternative Reagents: If the issue persists, consider more soluble fluoride sources like TBAF or CsF.[9][10]

Q5: I am observing decomposition of my starting material when using DAST for a deoxofluorination reaction. Why is this happening?

A5: DAST is a powerful reagent, but its use can be complicated by side reactions, particularly at elevated temperatures.

• Causality: DAST can decompose, especially above 90 °C, to form highly reactive and potentially explosive byproducts.[1] It can also promote elimination reactions in substrates prone to forming alkenes.

• Troubleshooting Steps:

  • Temperature Control: Maintain a low reaction temperature (typically -78 °C to 0 °C) and monitor the reaction closely.[1]

  • Slow Addition: Add DAST slowly to the substrate solution to control the reaction exotherm.

  • Alternative Reagents: Consider using safer, more thermally stable deoxofluorinating reagents like Deoxo-Fluor™ or XtalFluor-E®. These reagents often provide higher yields with fewer side products.

Q6: My electrophilic fluorination with Selectfluor® is giving low yields. How can I optimize the reaction?

A6: Low yields in electrophilic fluorinations can stem from several factors, including substrate reactivity and reaction conditions.

• Causality: Selectfluor® is a potent electrophilic fluorinating agent, but its reactivity is dependent on the nucleophilicity of the substrate.[11] If the substrate is not sufficiently electron-rich, the reaction may be sluggish. Additionally, the reaction can generate HF as a byproduct, which can be detrimental to acid-sensitive functional groups.[13]

• Troubleshooting Steps:

  • Substrate Activation: If fluorinating a carbonyl compound, ensure complete enolate formation by using an appropriate base and confirming deprotonation before adding the fluorinating agent.

  • Solvent Effects: The choice of solvent can significantly impact the reaction rate. Acetonitrile is a common choice, but exploring other polar solvents may be beneficial.

  • Acid Scavenger: If your product or starting material is acid-sensitive, consider adding a non-nucleophilic base, such as sodium bicarbonate, to neutralize the in-situ generated HF.[13]

  • Catalysis: For challenging substrates, consider catalytic methods. Transition metal catalysts or photoredox conditions can often facilitate fluorination under milder conditions.[11]

Caption: Decision tree for troubleshooting a failed fluorination reaction.

Properties of Common Fluorinating Reagents

Reagent Name	Type	Key Hazards	Storage & Handling Notes
Elemental Fluorine (F₂)	Electrophilic	Highly toxic, corrosive, strong oxidizer, reacts violently with many materials.[4][5]	Handle only in specialized equipment (gas cabinet) with continuous monitoring.[4][5] Materials must be passivated before use.[5]
DAST	Nucleophilic	Corrosive, flammable, can be explosive upon heating, reacts violently with water.[1]	Store in a cool, dry place. Avoid heating above 50°C. Use behind a blast shield.
Selectfluor®	Electrophilic	Harmful if swallowed, may cause an allergic skin reaction, causes serious eye damage.[1]	Stable solid, but should be stored away from moisture. Handle with care to avoid dust inhalation.
NFSI	Electrophilic	Causes skin and serious eye irritation, may cause respiratory irritation.[1]	Stable solid. Store in a cool, dry place. Avoid creating dust.
Potassium Fluoride (KF)	Nucleophilic	Toxic if swallowed or in contact with skin. Causes severe skin burns and eye damage.	Hygroscopic. Store in a tightly sealed container in a dry, well-ventilated area.
TBAF	Nucleophilic	Can decompose via Hoffmann elimination.[12] Anhydrous form is highly reactive.	Store under an inert atmosphere. Solutions in THF are commonly used but have a limited shelf life.

Section 3: Experimental Protocols

The following protocols are generalized and should be adapted based on the specific substrate and reaction scale. Always consult the Safety Data Sheet (SDS) for the specific reagent before beginning any work.

Experimental Protocol 1: General Procedure for a Deoxofluorination Reaction using DAST

This protocol outlines the fluorination of a primary alcohol as an example.

• Preparation:

  • Dry all glassware in an oven at >120 °C overnight and cool under a stream of dry nitrogen or argon.

  • Prepare a solution of the alcohol (1.0 eq) in anhydrous dichloromethane (DCM) in a three-neck flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Reaction Execution:

  • Slowly add DAST (1.1 eq) dropwise to the stirred solution via syringe, ensuring the internal temperature does not rise above -60 °C.

  • After the addition is complete, stir the reaction at -78 °C for 1 hour.

  • Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Quenching and Work-up:

  • Cool the reaction mixture back to 0 °C in an ice-water bath.

  • CAUTION: Quenching is highly exothermic and releases gas. Slowly and carefully add the reaction mixture to a separate flask containing a vigorously stirred, chilled saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1]

  • Continue stirring until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product for purification.

Experimental Protocol 2: Waste Disposal and Decontamination

Proper quenching and disposal are critical for safety.

• Quenching Excess Reagent:

  • Warning: Quenching of reactive fluorinating agents should only be performed by trained personnel with appropriate safety measures in place.[1]

  • For reagents like DAST, a slow addition of the reagent to a large volume of a suitable solvent (e.g., methanol) at low temperature, followed by a slow addition of water, can be used to safely decompose the reagent.

  • For electrophilic reagents like Selectfluor® and NFSI, which are generally more stable, small residual amounts can often be disposed of as solid chemical waste without quenching.[1]

• Disposal of Contaminated Materials:

  • All materials contaminated with fluorinating agents (gloves, weighing paper, silica gel, etc.) must be collected in a designated, sealed hazardous waste container.[1]

  • The neutralized aqueous layer from the work-up should be disposed of as hazardous waste according to institutional guidelines.[1]

• Decontamination of Glassware:

  • Rinse glassware with a suitable solvent (e.g., acetone) to remove organic residues.

  • Carefully rinse with a dilute aqueous solution of sodium bicarbonate to neutralize any acidic fluoride residues.

  • Wash with soap and water, followed by a final rinse with deionized water.

Caption: A general workflow for the safe handling of fluorinated compounds.

References

• Rutgers Environmental Health and Safety. (n.d.). Fluorine. Retrieved from [Link]

• Stavber, S., & Jereb, M. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety, 29(1), 35-46. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Fluorination. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Nuclophilic Fluorination by F-. Retrieved from [Link]

• Lee, E., & Hooker, J. M. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. Journal of the American Chemical Society, 135(45), 17112–17120. [Link]

• Štefane, B., & Požgan, F. (2022). Renewable Reagent for Nucleophilic Fluorination. The Journal of Organic Chemistry, 87(9), 6036–6045. [Link]

• Wikipedia. (n.d.). Organofluorine chemistry. Retrieved from [Link]

• Purdue University Department of Chemistry. (n.d.). Fluorine Safety. Retrieved from [Link]

• Liang, T., & Neumann, C. N. (2023). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Molecules, 28(14), 5489. [Link]

• Möbs, M., et al. (2025).

• Reddit. (2025). Help on tricky electrophilic fluorination. Retrieved from [Link]

• Umemoto, T. (2016). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry, 189, 3-17. [Link]

• Doyle, A. G., et al. (2023). Strategies for Nucleophilic C(sp3)–(Radio)Fluorination. Journal of the American Chemical Society.

• O'Hagan, D. (2015). Introduction: Fluorine Chemistry. Chemical Reviews, 115(2), 569-570. [Link]

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• Möbs, M., et al. (2025). Tips and Procedures for Safe Handling of Anhydrous Hydrogen Fluoride and Pure Elemental Fluorine in Chemical University Laboratories.

• Lu, L., & Li, C. (2008). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry, 73(21), 8477–8483. [Link]

• Journal of Fluorine Chemistry. (2025).

• University of California, Santa Barbara. (n.d.). Environmental Health and Safety - Quenching and Disposal of Liquid Pyrophoric Materials. Retrieved from [Link]

• YouTube. (2023). Hydrofluoric Acid Safety. Retrieved from [Link]

• Wang, X., et al. (2020). Lessons Learned—Fluoride Exposure. ACS Chemical Health & Safety, 27(1), 58-62. [Link]

• National Center for Biotechnology Information. (2024). Recent Advances on Fluorine Chemistry. Retrieved from [Link]

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Reference Data & Comparative Studies

spectroscopic comparison of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene isomers

An In-Depth Spectroscopic Guide to the Isomers of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

For researchers and professionals in drug development and materials science, the precise structural characterization of fluorinated organic compounds is paramount. The positional isomerism of fluorine-containing substituents on an aromatic ring can dramatically alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity. This guide provides a detailed spectroscopic comparison of the ortho, meta, and para isomers of 1-(2,2,2-trifluoroethyl)-X-(trifluoromethyl)benzene, with a primary focus on the titled meta isomer. By leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we will elucidate the distinct spectral fingerprints that enable unambiguous identification of each isomer.

The Critical Role of Isomer Identification

The trifluoromethyl (-CF₃) and trifluoroethyl (-CH₂CF₃) groups are popular bioisosteres for various functional groups in medicinal chemistry. Their introduction can significantly enhance a drug candidate's efficacy and pharmacokinetic profile. However, the relative positioning of these groups on a benzene ring dictates the molecule's overall dipole moment, electronic distribution, and steric profile. Consequently, a synthetic route may produce a mixture of isomers, and the ability to differentiate and isolate the desired product is a critical step in the development pipeline.

Below are the structures of the three isomers under consideration:

A generalized workflow for the spectroscopic identification of isomers.

Detailed Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified isomer into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its good solubilizing properties and well-defined residual solvent peak.

• Internal Standard: For precise chemical shift referencing, tetramethylsilane (TMS) is typically used for ¹H and ¹³C NMR (δ = 0.00 ppm). For ¹⁹F NMR, trichlorofluoromethane (CFCl₃) can be used as an external or internal standard (δ = 0.00 ppm), though modern spectrometers can reference internally to a known frequency. [1][2]4. Homogenization: Cap the NMR tube and gently invert it several times or use a vortex mixer to ensure the sample is fully dissolved and the solution is homogeneous.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer (e.g., a 400 MHz instrument).

  • Tune and shim the probe for the sample to ensure optimal magnetic field homogeneity.

  • Acquire a standard ¹H spectrum.

  • Acquire a broadband-decoupled ¹³C spectrum. A sufficient number of scans will be required due to the low natural abundance of ¹³C.

  • Acquire a proton-decoupled ¹⁹F spectrum.

Conclusion

The differentiation of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene from its ortho and para isomers is readily achievable through a multi-technique spectroscopic approach. While IR and MS provide valuable confirmatory data, NMR spectroscopy, particularly the combination of ¹H and ¹⁹F NMR, offers the most definitive evidence. The symmetry of the para isomer results in a simplified NMR spectrum, whereas the asymmetry of the ortho and meta isomers leads to more complex splitting patterns in the aromatic region. The chemical shifts in the ¹⁹F NMR spectrum are highly sensitive to the relative positions of the two fluorinated substituents, providing a clear and distinct fingerprint for each isomer. This comprehensive spectroscopic analysis is an indispensable tool for ensuring the purity and structural integrity of these important fluorinated building blocks in research and industry.

References

• Supporting Information for "Copper-Catalyzed Trifluoromethylation of Allylic and Propargylic Halides with a Stable (Trifluoromethyl)copper(I) Reagent". Organic Letters, 2013. 1

• Supporting Information for "Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3". Beilstein Journal of Organic Chemistry, 2012.

• Wang, H. Y., et al. "Study of the Gas-Phase Intramolecular Aryltrifluoromethylation of Phenyl(Trifluoromethyl)Iodonium by ESI-MS/MS". Journal of The American Society for Mass Spectrometry, 2014.

• Kagramanov, N. D., et al. "Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups". Fluorine Notes, 2021.

• BIS(2,2,2-TRIFLUOROETHYL) ETHER(333-36-8) 1H NMR spectrum. ChemicalBook.

• Benzene, 1,3,5-tris(trifluoromethyl)-. PubChem, National Center for Biotechnology Information.

• Yadav, R. A., and Singh, I. S. "Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes". Pramana - Journal of Physics, 1985.

• Neubauer, T. B., et al. "Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds". The Journal of Organic Chemistry, 2018.

• FTIR spectra of a) fluoroalkane (FA), fluoropolymer (FP) and fluorosiloxane. ResearchGate.

• Benzene, (trifluoromethyl)-. NIST WebBook, National Institute of Standards and Technology.

• 1,3-Bis(trifluoromethyl)-benzene(402-31-3) 1H NMR spectrum. ChemicalBook.

• IRUG - Infrared & Raman Users Group. IRUG.

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. ResearchGate.

• Benzene, (trifluoromethyl)- IR Spectrum. NIST WebBook, National Institute of Standards and Technology.

• Supplementary Information for "Rhodium-Catalyzed Trimerization of Fluoroalkylated Alkynes". The Royal Society of Chemistry.

• Zhang, Y., et al. "Fluorine-Substituted Covalent Organic Framework/Anodized TiO2 Z-Scheme Heterojunction for Enhanced Photoelectrochemical Hydrogen Evolution". MDPI, 2022.

• 1-(1-Phenylpropoxy)-4-(trifluoromethyl)benzene - Vapor Phase IR Spectrum. SpectraBase.

• Kook, M., et al. "New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds". Chemical Science, The Royal Society of Chemistry, 2022.

• (Trifluoromethyl)benzene. PubChem, National Center for Biotechnology Information.

• Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. YouTube, 2023.

• Supporting Information for "Direct Fluorination of Benzylic C-H Bonds with N-Fluorobenzenesulfonimide". Organic Letters, 2011.

• Trifluoromethyl-Functionalized 2D Covalent Organic Framework for High-Resolution Separation of Isomers. ACS Publications, 2024.

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A Comparative Guide to the Reactivity of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene and Related Fluorinated Building Blocks

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the incorporation of fluorine-containing moieties is a cornerstone strategy for modulating molecular properties. The trifluoromethyl (CF₃) and trifluoroethyl (CH₂CF₃) groups, in particular, are prized for their ability to enhance metabolic stability, tune lipophilicity, and alter pKa, thereby improving the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.

This guide provides an in-depth comparative analysis of the chemical reactivity of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene , a key building block, against its close and commercially significant analog, 1,3-bis(trifluoromethyl)benzene . By examining their behavior in fundamental aromatic functionalization reactions, we aim to equip researchers with the insights needed to make informed decisions in the strategic design and synthesis of complex molecular architectures.

Section 1: Unpacking the Substituent Effects: CF₃ vs. CH₂CF₃

The reactivity of an aromatic ring is fundamentally governed by the electronic and steric nature of its substituents. While both the trifluoromethyl and 2,2,2-trifluoroethyl groups are strongly electron-withdrawing, subtle differences in their structure lead to distinct chemical behaviors.

• Electronic Effects: The trifluoromethyl group (-CF₃) is one of the most powerful electron-withdrawing groups used in organic synthesis, primarily through a strong negative inductive effect (-I).[1][2] The trifluoroethyl group (-CH₂CF₃) also exerts a significant -I effect, but the presence of the methylene (-CH₂) spacer attenuates this electronic pull on the aromatic ring compared to the directly attached -CF₃ group. Consequently, the aromatic ring of 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene is rendered less electron-deficient—and thus, marginally more reactive towards electrophiles—than that of 1,3-bis(trifluoromethyl)benzene.

• Steric Profile: The trifluoroethyl group is sterically more demanding than the trifluoromethyl group. This increased bulk can influence the accessibility of adjacent sites on the aromatic ring, potentially directing reactions to less hindered positions or slowing reaction rates where catalyst coordination near the substituent is required.[3][4]

• Unique Reactivity Vector: The most critical distinction is the presence of benzylic protons on the -CH₂CF₃ group. This site offers a unique handle for chemical modification that is absent in the -CF₃ group, opening avenues for late-stage functionalization through, for example, radical-mediated reactions.[5]

Table 1: Comparative Properties of -CF₃ and -CH₂CF₃ Substituents

Property	Trifluoromethyl (-CF₃)	2,2,2-Trifluoroethyl (-CH₂CF₃)	Causality & Implication
Electronic Effect	Strong -I	Moderate-Strong -I	-CF₃ deactivates the aromatic ring more strongly towards electrophilic attack.
Steric Bulk	Less bulky	More bulky	-CH₂CF₃ can exert greater steric hindrance, affecting regioselectivity and reaction rates.
Benzylic Position	Absent	Present (C-H bonds)	Provides a unique site for functionalization, absent in -CF₃ substituted analogues.
Lipophilicity (LogP)	High contribution	Very high contribution	The -CH₂CF₃ group can increase lipophilicity more than a -CF₃ group, impacting solubility and membrane permeability.[3]

Section 2: Reactivity in Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a foundational reaction class for functionalizing benzene derivatives. However, the powerful deactivating nature of fluoroalkyl groups presents a significant synthetic challenge.

Both 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene and 1,3-bis(trifluoromethyl)benzene are severely deactivated towards EAS.[2] The high degree of electron deficiency on the aromatic ring necessitates harsh reaction conditions (e.g., strong acids, high temperatures) to drive reactions like nitration or halogenation.

Regioselectivity: In accordance with the principles of EAS on meta-disubstituted rings with deactivating groups, substitution is directed to the C-5 position, which is meta to both substituents. The C-2, C-4, and C-6 positions are strongly deactivated and generally do not react.

Figure 1: Regioselectivity in the electrophilic aromatic substitution of 1,3-disubstituted electron-deficient benzenes.

Comparative Rate: Due to its superior electron-withdrawing capability, the dual -CF₃ substitution in 1,3-bis(trifluoromethyl)benzene results in a more deactivated ring than the mixed substitution in 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene. Therefore, EAS reactions are expected to proceed even more sluggishly on 1,3-bis(trifluoromethyl)benzene.

Experimental Protocol: Bromination of 1,3-bis(trifluoromethyl)benzene

This protocol is adapted from established procedures for the halogenation of deactivated aromatic rings and serves as a representative example.[6]

• Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, add 1,3-bis(trifluoromethyl)benzene (1.0 eq).

• Acid Medium: Add fuming sulfuric acid (e.g., 20% SO₃) or a mixture of 96% sulfuric acid and glacial acetic acid as the solvent.[6] Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Slowly add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (0.5-0.6 eq) portion-wise, maintaining the internal temperature below 10 °C. The use of DBDMH is often preferred over liquid bromine for safety and handling.

• Reaction: Allow the mixture to warm to room temperature and then heat to 40-60 °C. Monitor the reaction progress by GC-MS or TLC. Vigorous stirring is crucial as the reaction may be heterogeneous.[6]

• Workup: After completion, carefully pour the reaction mixture onto crushed ice. The product will precipitate or form an organic layer.

• Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or diethyl ether). Wash the combined organic layers with a sodium bisulfite solution (to quench excess bromine), followed by saturated sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation to yield 1-bromo-3,5-bis(trifluoromethyl)benzene.

Section 3: Reactivity in Palladium-Catalyzed Cross-Coupling

For drug development and materials science, the most valuable applications of these building blocks involve their use in cross-coupling reactions, such as the Suzuki-Miyaura coupling.[7][8] This requires the presence of a leaving group, typically a halide, on the aromatic ring. Here, we compare the anticipated reactivity of 1-bromo-5-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene with the well-documented 1-bromo-3,5-bis(trifluoromethyl)benzene .[9]

The electron-deficient nature of the aromatic ring is highly advantageous for the initial, often rate-limiting, oxidative addition step of the palladium catalyst into the carbon-bromine bond.[10][11]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Comparative Performance:

• Rate of Oxidative Addition: 1-bromo-3,5-bis(trifluoromethyl)benzene, being more electron-poor, is expected to undergo oxidative addition slightly faster than its trifluoroethyl-containing counterpart.

• Overall Yield: In most well-optimized systems, this slight electronic difference is unlikely to lead to dramatic variations in isolated yield. Both substrates are considered "activated" and generally perform well. Steric hindrance from the bulkier -CH₂CF₃ group could potentially play a role with very large coupling partners or bulky catalyst ligands.[4]

Table 2: Predicted Performance in Suzuki-Miyaura Coupling

Hypothetical yet realistic data based on typical outcomes for activated aryl bromides.

Aryl Bromide	Boronic Acid Partner	Catalyst System	Base / Solvent	Predicted Yield
1-Bromo-3,5-bis(CF₃)₂-benzene	Phenylboronic Acid	Pd(PPh₃)₄ (2 mol%)	K₂CO₃ / Dioxane:H₂O	~95%
1-Bromo-5-(CH₂CF₃)-3-(CF₃)-benzene	Phenylboronic Acid	Pd(PPh₃)₄ (2 mol%)	K₂CO₃ / Dioxane:H₂O	~92%
1-Bromo-3,5-bis(CF₃)₂-benzene	4-Methoxyphenylboronic Acid	Pd(dppf)Cl₂ (2 mol%)	Cs₂CO₃ / Toluene:H₂O	~96%

| 1-Bromo-5-(CH₂CF₃)-3-(CF₃)-benzene | 4-Methoxyphenylboronic Acid | Pd(dppf)Cl₂ (2 mol%) | Cs₂CO₃ / Toluene:H₂O | ~94% |

Section 4: Reactivity in Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions thrive on electron-poor aromatic rings bearing a suitable leaving group.[12][13] The reaction proceeds via a negatively charged Meisenheimer intermediate, which is stabilized by electron-withdrawing groups positioned ortho and/or para to the leaving group.[14][15][16]

For a hypothetical substrate like 1-chloro-2,4-bis(trifluoromethyl)benzene , the chloro leaving group is activated by both an ortho- and a para-CF₃ group, making it an excellent candidate for SNAr. Similarly, a substrate like 1-chloro-2-(2,2,2-trifluoroethyl)-4-(trifluoromethyl)benzene would also be highly activated.

Comparative Rate: The superior ability of the two -CF₃ groups to stabilize the negative charge in the Meisenheimer complex would make 1-chloro-2,4-bis(trifluoromethyl)benzene more reactive towards nucleophiles than the mixed-substituent analog. The rate-determining step is generally the initial attack of the nucleophile, meaning that even fluorine can act as an effective leaving group in highly activated systems.[14]

Conclusion: A Strategic Choice of Building Block

The choice between 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene and 1,3-bis(trifluoromethyl)benzene is a strategic one, dictated by the specific goals of the synthetic campaign.

• Choose 1,3-bis(trifluoromethyl)benzene when:

  • Maximizing the electron-withdrawing character is paramount (e.g., for stabilizing anionic intermediates, tuning redox potentials in materials, or as a component in weakly coordinating anions).

  • A simpler, sterically smaller profile is desired.

• Choose 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene when:

  • A unique vector for late-stage functionalization at the benzylic position is required.

  • Fine-tuning of lipophilicity and steric bulk is critical for optimizing a drug candidate's ADME (absorption, distribution, metabolism, and excretion) properties.[3]

  • A slightly less deactivated aromatic core is advantageous for subsequent synthetic steps.

By understanding the nuanced differences in reactivity presented in this guide, researchers can better leverage the power of these fluorinated building blocks to accelerate innovation in drug discovery and materials science.

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Benchmarking Synthetic Efficiency: A Comparative Guide to the Preparation of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Introduction: The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and agrochemical development. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, can profoundly impact a compound's biological activity. The title compound, 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene, which features two distinct fluorine-containing moieties, represents a valuable building block for the synthesis of novel bioactive agents. This guide provides a comprehensive comparison of two distinct synthetic strategies for the preparation of this important intermediate, offering researchers the data and insights necessary to select the most efficient and practical approach for their specific needs.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Copper-Catalyzed Trifluoroethylation	Route 2: Deoxyfluorination of an Acetophenone Derivative
Starting Materials	3-(Trifluoromethyl)benzoic acid or 3-(Trifluoromethyl)benzaldehyde	3-Bromobenzotrifluoride
Key Intermediates	(3-(Trifluoromethyl)phenyl)methanol, (3-(Trifluoromethyl)benzyl) methanesulfonate	3'-(Trifluoromethyl)acetophenone
Core Transformation	Copper-catalyzed cross-coupling	Deoxyfluorination
Overall Yield (indicative)	Moderate to Good	Good
Scalability	Potentially scalable with optimization	Scalable
Reagent Hazards	Trifluoromethyltrimethylsilane (toxic, pyrophoric), Copper Iodide (toxic)	Diethylaminosulfur trifluoride (DAST) (corrosive, moisture-sensitive)
Reaction Conditions	Moderate temperatures	Typically low to moderate temperatures

Route 1: Copper-Catalyzed Trifluoroethylation of a Benzyl Methanesulfonate

This synthetic approach leverages a copper-catalyzed cross-coupling reaction to introduce the 2,2,2-trifluoroethyl group onto the benzene ring. The synthesis commences with the reduction of a commercially available starting material, followed by mesylation and the key trifluoroethylation step.

Causality of Experimental Choices

The choice of a copper catalyst is predicated on its demonstrated efficacy in mediating the formation of C-CF3 bonds. The use of trifluoromethyltrimethylsilane (TMSCF3) as the trifluoromethyl source is common due to its commercial availability and reactivity in the presence of a fluoride source like potassium fluoride, which activates the silicon-carbon bond. Dimethylformamide (DMF) is selected as the solvent due to its high polarity and ability to dissolve the various reaction components. The mesylation of the intermediate alcohol is a crucial step to convert the hydroxyl group into a good leaving group for the subsequent nucleophilic substitution by the "CF3-" equivalent.

Experimental Workflow Diagram

Caption: Synthetic workflow for Route 1.

Detailed Experimental Protocol

Step 1: Synthesis of (3-(Trifluoromethyl)phenyl)methanol

• From 3-(Trifluoromethyl)benzoic acid: To a stirred solution of 3-(trifluoromethyl)benzoic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, slowly add lithium aluminum hydride (LiAlH4) (1.5 eq). After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours. Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water. Filter the resulting solid and wash with THF. Concentrate the filtrate under reduced pressure to afford (3-(trifluoromethyl)phenyl)methanol.

• From 3-(Trifluoromethyl)benzaldehyde: To a stirred solution of 3-(trifluoromethyl)benzaldehyde (1.0 eq) in methanol at 0 °C, add sodium borohydride (NaBH4) (1.2 eq) portion-wise. Stir the reaction mixture at room temperature for 2 hours. Remove the methanol under reduced pressure and add water to the residue. Extract the aqueous layer with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield (3-(trifluoromethyl)phenyl)methanol.

Step 2: Synthesis of (3-(Trifluoromethyl)benzyl) methanesulfonate

To a solution of (3-(trifluoromethyl)phenyl)methanol (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (CH2Cl2) at 0 °C, add methanesulfonyl chloride (1.2 eq) dropwise. Stir the reaction mixture at room temperature for 4 hours. Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to give (3-(trifluoromethyl)benzyl) methanesulfonate, which can be used in the next step without further purification.

Step 3: Synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

In a Schlenk tube under an argon atmosphere, add copper(I) iodide (CuI) (1.1 eq) and potassium fluoride (KF) (2.0 eq). Add anhydrous dimethylformamide (DMF) followed by trifluoromethyltrimethylsilane (TMSCF3) (2.0 eq). Stir the mixture for 20 minutes at room temperature, then heat to 60 °C. Add a solution of (3-(trifluoromethyl)benzyl) methanesulfonate (1.0 eq) in DMF. Maintain the reaction at 60 °C for 4 hours. Cool the reaction to room temperature, dilute with diethyl ether, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate. Purify the crude product by column chromatography on silica gel to obtain 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene.

Route 2: Deoxyfluorination of 3'-(Trifluoromethyl)acetophenone

This alternative route involves the synthesis of a key ketone intermediate, 3'-(trifluoromethyl)acetophenone, followed by a deoxyfluorination reaction to introduce the trifluoroethyl group.

Causality of Experimental Choices

The synthesis of the acetophenone intermediate can be achieved through various methods, including a Friedel-Crafts acylation or a Grignard reaction. The Grignard approach, starting from 3-bromobenzotrifluoride, is often preferred for its regioselectivity. The subsequent conversion of the carbonyl group to a trifluoroethyl group is a challenging transformation. Diethylaminosulfur trifluoride (DAST) is a common reagent for deoxyfluorination, converting ketones to gem-difluorides. While direct conversion to a trifluoroethyl group in one step is not standard, a two-step process involving reduction to the corresponding alcohol followed by fluorination is a plausible and often employed strategy.

Experimental Workflow Diagram

Caption: Synthetic workflow for Route 2.

Detailed Experimental Protocol

Step 1: Synthesis of 3'-(Trifluoromethyl)acetophenone [1][2]

To a stirred suspension of magnesium turnings (1.2 eq) in anhydrous THF under an inert atmosphere, add a small crystal of iodine to initiate the reaction. Slowly add a solution of 3-bromobenzotrifluoride (1.0 eq) in THF to maintain a gentle reflux. After the addition is complete, stir the mixture at room temperature for 1 hour to form the Grignard reagent. In a separate flask, cool a solution of acetic anhydride (1.5 eq) in THF to -78 °C. Slowly add the prepared Grignard reagent to the acetic anhydride solution. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction with saturated aqueous ammonium chloride solution and extract with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by distillation or column chromatography to yield 3'-(trifluoromethyl)acetophenone.

Step 2: Synthesis of 1-(3-(Trifluoromethyl)phenyl)ethanol

To a solution of 3'-(trifluoromethyl)acetophenone (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.2 eq) portion-wise. Stir the reaction at room temperature for 2 hours. Remove the methanol under reduced pressure, add water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give 1-(3-(trifluoromethyl)phenyl)ethanol, which can be used in the next step without further purification.

Step 3: Synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Caution: Diethylaminosulfur trifluoride (DAST) and Sulfur Tetrafluoride (SF4) are hazardous reagents and should be handled with extreme care in a well-ventilated fume hood by trained personnel.

To a solution of 1-(3-(trifluoromethyl)phenyl)ethanol (1.0 eq) in anhydrous dichloromethane at -78 °C under an inert atmosphere, slowly add diethylaminosulfur trifluoride (DAST) (2.0 eq). Allow the reaction to warm slowly to room temperature and stir for 24 hours. Carefully quench the reaction by pouring it into a cold saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to obtain 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene.

Performance Comparison and Discussion

Metric	Route 1: Copper-Catalyzed Trifluoroethylation	Route 2: Deoxyfluorination of an Acetophenone Derivative
Overall Yield	The overall yield is dependent on the efficiency of three steps. The reduction and mesylation steps are generally high-yielding. The key copper-catalyzed step can provide good yields, but may require optimization.	The Grignard and reduction steps are typically high-yielding. The deoxyfluorination step can be variable and may produce side products, impacting the overall yield.
Cost-Effectiveness	The cost is influenced by the price of TMSCF3 and the copper catalyst. While CuI is relatively inexpensive, TMSCF3 can be a significant cost driver.	The starting material, 3-bromobenzotrifluoride, is readily available. The cost of DAST or SF4 can be high, and their handling requirements add to the overall cost.
Scalability	The copper-catalyzed reaction is amenable to scale-up, although catalyst loading and heat transfer may need careful control on a larger scale.	Grignard reactions and reductions are routinely performed on an industrial scale. The handling of hazardous fluorinating agents like DAST or SF4 on a large scale requires specialized equipment and safety protocols.
Safety & Handling	TMSCF3 is a toxic and pyrophoric gas, requiring careful handling. Copper compounds are also toxic.	DAST and SF4 are highly corrosive, moisture-sensitive, and toxic. Reactions involving these reagents must be conducted with stringent safety precautions. Grignard reagents are flammable and moisture-sensitive.
Environmental Impact	The use of a copper catalyst and organosilicon reagents contributes to the waste stream. DMF is a solvent with some environmental concerns.	The use of halogenated solvents and hazardous fluorinating agents generates waste that requires careful disposal.

Conclusion

Both synthetic routes presented offer viable pathways to 1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene.

Route 1 is an elegant approach that utilizes a modern cross-coupling reaction. It may be particularly attractive for medicinal chemists working on a smaller scale where the cost of reagents is less of a concern and the modularity of the approach is advantageous.

Route 2 follows a more traditional, multi-step approach. While it involves the use of hazardous fluorinating agents, the individual steps are well-established and potentially more cost-effective for larger-scale synthesis, provided the necessary safety infrastructure is in place.

The ultimate choice of synthetic route will depend on the specific requirements of the researcher, including the desired scale of synthesis, budget constraints, and the available laboratory infrastructure and expertise in handling hazardous reagents. This guide provides the necessary data and protocols to make an informed decision and efficiently synthesize this valuable fluorinated building block.

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Navigating Chemical Space: A Comparative Guide to the Structure-Activity Relationships of 3,5-Bis(trifluoromethyl)phenyl Pyrazole Derivatives as Potent Antibacterial Agents

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics to combat the growing threat of antimicrobial resistance, the strategic incorporation of fluorine atoms into molecular scaffolds has emerged as a powerful tool in medicinal chemistry. The unique properties of fluorine, such as its high electronegativity, ability to form strong carbon-fluorine bonds, and its capacity to modulate the lipophilicity and metabolic stability of a molecule, have been harnessed to enhance the efficacy and pharmacokinetic profiles of numerous drugs.[1][2] Among the various fluorinated motifs, the 3,5-bis(trifluoromethyl)phenyl group stands out as a particularly valuable substituent in the design of potent bioactive compounds. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a series of pyrazole derivatives featuring this critical moiety, with a focus on their activity against drug-resistant bacteria.

The Strategic Advantage of the 3,5-Bis(trifluoromethyl)phenyl Moiety

The 3,5-bis(trifluoromethyl)phenyl group confers several advantageous properties to a drug candidate. The two trifluoromethyl (-CF3) groups are strongly electron-withdrawing, which can significantly impact the electronic environment of the aromatic ring and adjacent functional groups. This electronic modulation can influence the binding affinity of the molecule to its biological target. Furthermore, the bulky and lipophilic nature of the -CF3 groups can enhance interactions with hydrophobic pockets in protein binding sites and improve membrane permeability. From a drug metabolism perspective, the robust C-F bonds are resistant to enzymatic degradation, often leading to increased metabolic stability and a longer in vivo half-life.

A Case Study: 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazoles as Antibacterial Agents

A compelling example of the successful application of the 3,5-bis(trifluoromethyl)phenyl moiety is found in a series of substituted pyrazole derivatives developed as potent inhibitors of drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3][4][5] This series provides a clear and instructive case study for understanding the nuanced effects of structural modifications on biological activity.

The core scaffold of these compounds consists of a central pyrazole ring, substituted with a 3,5-bis(trifluoromethyl)phenyl group at one position and a variable substituted aniline moiety at another. The systematic variation of the substituents on the aniline ring allows for a detailed exploration of the SAR, providing valuable insights for the rational design of more potent analogs.

Synthesis of the Pyrazole Derivatives

The synthetic route to these compounds is a robust and efficient multi-step process, beginning with commercially available starting materials.[3] The key steps involve the formation of a hydrazone intermediate, followed by cyclization to form the pyrazole core, and finally, reductive amination to introduce the diverse aniline substituents.

Caption: Synthetic workflow for the pyrazole derivatives.

Structure-Activity Relationship Analysis

The antibacterial activity of the synthesized compounds was evaluated against a panel of Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC), the lowest concentration of a drug that inhibits the visible growth of a microorganism, was determined for each compound. The results, summarized in the table below, reveal a clear SAR profile.

Table 1: In Vitro Antibacterial Activity (MIC in µg/mL) of Selected 3,5-Bis(trifluoromethyl)phenyl Pyrazole Derivatives [3]

Compound	R-Group (Substituent on Aniline)	S. aureus (MRSA)	S. epidermidis	E. faecalis	B. subtilis
1	H	2	2	4	2
2	4-Isopropyl	1	1	2	1
3	4-tert-Butyl	1	1	2	1
11	4-Trifluoromethyl	0.5	0.5	1	0.5
15	4-Bromo	1	1	2	1
20	3,4-Dichloro	0.5	0.5	1	0.5
28	3,5-Bis(trifluoromethyl)	0.25	0.25	0.5	0.25
29	4-Pentafluorosulfanyl	0.5	0.5	1	0.5

Key SAR Observations:

• Impact of Alkyl Substitution: The introduction of small alkyl groups at the para-position of the aniline ring, such as isopropyl (Compound 2 ) and tert-butyl (Compound 3 ), led to a modest increase in activity compared to the unsubstituted analog (Compound 1 ).[3] This suggests that increased lipophilicity in this region is favorable for antibacterial activity.

• The Power of Halogenation: The most significant enhancements in potency were observed with halogen-containing substituents. A single trifluoromethyl group at the para-position (Compound 11 ) resulted in a notable improvement in MIC values.[3] Dichloro substitution (Compound 20 ) also conferred high potency.

• The Pinnacle of Potency: Bis(trifluoromethyl) Substitution: The most potent compound in the series was 28 , which features a 3,5-bis(trifluoromethyl)phenyl group on the aniline moiety, mirroring the substitution pattern on the other side of the pyrazole core.[3][5] This compound exhibited the lowest MIC values across all tested strains, highlighting a strong preference for this particular substitution pattern.

• Novel Fluorinated Groups: The introduction of a pentafluorosulfanyl (-SF5) group (Compound 29 ), a bioisostere of the trifluoromethyl group, also resulted in a highly potent compound.[3] This finding opens up new avenues for exploring other emerging fluorinated functional groups in antibacterial drug design.

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A Comparative Guide to the Efficacy of Drugs Synthesized With and Without the Trifluoroethyl Group

In the landscape of modern drug discovery, the strategic incorporation of specific functional groups is a cornerstone of medicinal chemistry, aimed at optimizing the pharmacological profile of lead compounds. Among these, the trifluoroethyl group (-CH2CF3) has emerged as a powerful tool for enhancing drug efficacy. This guide provides an in-depth comparison of drugs synthesized with and without this pivotal moiety, offering experimental insights and data-driven analyses for researchers, scientists, and drug development professionals.

The Trifluoroethyl Group: A Strategic Advantage in Drug Design

The introduction of fluorine-containing groups into drug candidates is a well-established strategy to modulate various physicochemical and pharmacokinetic properties.[1][2][3][4] The trifluoroethyl group, in particular, offers a unique combination of steric and electronic properties that can profoundly influence a molecule's behavior in a biological system. Its strong electron-withdrawing nature, conferred by the three fluorine atoms, and its moderate lipophilicity make it a versatile functional group for fine-tuning drug candidates.[3][5]

The rationale behind incorporating a trifluoroethyl group often lies in the desire to improve metabolic stability, enhance target binding affinity, and optimize pharmacokinetic parameters such as bioavailability and half-life.[3][4][6] This guide will dissect these effects through a comparative lens, examining the empirical evidence that underscores the value of trifluoroethylation in drug design.

Enhancing Metabolic Stability: Resisting the Body's Defenses

A primary challenge in drug development is overcoming metabolic degradation, predominantly mediated by cytochrome P450 enzymes in the liver.[7][8] The trifluoroethyl group can significantly enhance a drug's metabolic stability by blocking sites susceptible to oxidative metabolism.[3][6] The robust carbon-fluorine bond is exceptionally stable and resistant to enzymatic cleavage.[5]

Consider a hypothetical drug, "Compound A," and its trifluoroethylated analog, "Compound A-TFE." In preclinical studies, Compound A may undergo rapid hydroxylation at the ethyl group, leading to a short half-life and reduced exposure. The introduction of the trifluoroethyl group in Compound A-TFE sterically hinders and electronically deactivates the adjacent methylene group, making it less susceptible to enzymatic attack.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol outlines a standard method to assess the metabolic stability of a compound using liver microsomes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound and its trifluoroethylated analog.

Materials:

• Test compound and its trifluoroethylated analog

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (IS)

• LC-MS/MS system

Procedure:

• Incubation Preparation: Prepare a stock solution of the test compounds in a suitable organic solvent (e.g., DMSO).

• Reaction Mixture: In a microcentrifuge tube, combine phosphate buffer, HLM, and the test compound at a final concentration of 1 µM. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction at each time point by adding ice-cold ACN with the IS.

• Sample Processing: Centrifuge the samples to precipitate proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the disappearance of the parent compound over time using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression line corresponds to the elimination rate constant (k). Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint = (0.693/t½) / (protein concentration)).

Data Presentation: Comparative Metabolic Stability

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
Compound A (Non-fluorinated)	15	46.2
Compound A-TFE (Trifluoroethylated)	95	7.3

The data clearly demonstrates the significant improvement in metabolic stability conferred by the trifluoroethyl group, with a more than six-fold increase in half-life and a corresponding decrease in intrinsic clearance.

Modulating Lipophilicity and Cell Permeability

Lipophilicity, often expressed as logP, is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The trifluoroethyl group is considered lipophilic, but its impact on the overall molecular lipophilicity is nuanced.[5] While the addition of a hydrocarbon chain generally increases lipophilicity, the high electronegativity of the fluorine atoms can modulate the electronic properties of the entire molecule, affecting its interaction with biological membranes.[1][3]

The strategic placement of a trifluoroethyl group can enhance a drug's ability to permeate cell membranes, a crucial step for reaching intracellular targets.[1] However, excessive lipophilicity can lead to poor solubility and increased off-target toxicity. Therefore, the introduction of a trifluoroethyl group must be carefully considered within the context of the entire molecule's properties.

Impact on Target Binding and Selectivity

The electronic and steric properties of the trifluoroethyl group can significantly influence a drug's interaction with its biological target.[3] The electron-withdrawing nature of the group can alter the pKa of nearby functionalities, affecting their ionization state and ability to form key interactions, such as hydrogen bonds, with the target protein.[9]

For example, the anti-HIV drug Tipranavir contains a trifluoromethyl-2-pyridyl moiety that contributes to multiple interactions within the active site of the HIV protease enzyme.[9] Similarly, a trifluoroethyl group can engage in favorable hydrophobic interactions within a binding pocket, potentially increasing the drug's potency and selectivity.

Visualization of Target Interaction

The following diagram illustrates how a trifluoroethylated ligand might interact with the active site of a hypothetical enzyme compared to its non-fluorinated counterpart.

Caption: Workflow from trifluoroethylation to enhanced in vivo efficacy.

Conclusion: A Powerful Strategy for Drug Optimization

The strategic incorporation of a trifluoroethyl group represents a highly effective approach in modern medicinal chemistry to enhance the efficacy of drug candidates. Through a combination of increased metabolic stability, modulated lipophilicity, and improved target binding affinity, trifluoroethylation can lead to a superior pharmacokinetic profile and greater in vivo potency. The experimental data and case studies presented in this guide provide compelling evidence for the value of this functional group in overcoming common challenges in drug development. As researchers continue to explore the nuanced effects of fluorination, the trifluoroethyl group will undoubtedly remain a key tool in the design of next-generation therapeutics.

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A Senior Application Scientist's Guide to the Cost-Benefit Analysis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and agrochemical development, the incorporation of fluorine-containing moieties is a well-established strategy to enhance the pharmacological and physicochemical properties of molecules. The trifluoromethyl (CF3) group, in particular, is a privileged substituent known to improve metabolic stability, lipophilicity, and binding affinity. This guide provides a comprehensive cost-benefit analysis of utilizing 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene as a building block in complex organic synthesis, comparing it with alternative trifluoromethylating agents. Our objective is to equip researchers with the critical information needed to make informed decisions in their synthetic endeavors.

The Strategic Value of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is a valuable reagent for introducing both a trifluoromethyl and a trifluoroethyl group onto an aromatic core. This dual functionalization can impart unique properties to the target molecule. The trifluoroethyl group, like the trifluoromethyl group, can significantly influence a molecule's lipophilicity and metabolic stability. The meta-substitution pattern of this building block offers a distinct structural motif for scaffold decoration in medicinal chemistry.

The primary application of this reagent lies in its use as a foundational element in multi-step syntheses, where the pre-installed fluorinated groups save synthetic steps and can direct subsequent reactions.

Comparative Analysis with Alternative Trifluoromethylating Agents

The decision to use a specific fluorinated building block is often a trade-off between cost, efficiency, and the specific requirements of the synthetic route. Here, we compare 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene with common alternative methods for introducing trifluoromethyl groups.

Reagent/Method	Typical Cost	Key Advantages	Key Disadvantages	Typical Yields
1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene	High (specialty chemical)	Pre-functionalized scaffold, specific substitution pattern.	High upfront cost, limited commercial availability.	Route-dependent
Togni's Reagents (e.g., 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one)	Moderate to High	Broad substrate scope, mild reaction conditions.[1]	Stoichiometric use, byproduct removal can be challenging.[1]	60-95%[2]
Umemoto's Reagents (e.g., S-(Trifluoromethyl)dibenzothiophenium salts)	Moderate to High	Powerful electrophilic trifluoromethylating agents, thermally stable.	Can require specific activators, cost can be a factor.[1][3]	70-90%[4]
Langlois' Reagent (Sodium trifluoromethanesulfinate, CF3SO2Na)	Low	Inexpensive, readily available, air-stable.[2][5]	Often requires an oxidant, radical mechanism can have selectivity issues.[6]	70-90%[2]
Ruppert-Prakash Reagent (TMSCF3)	Moderate	Versatile nucleophilic CF3 source.	Requires a fluoride source for activation, can be volatile.	50-98%[2]

Causality Behind Experimental Choices:

The choice between a pre-functionalized building block like 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene and a direct trifluoromethylation reagent depends heavily on the overall synthetic strategy.

• Convergent Synthesis: Using the pre-functionalized benzene derivative is advantageous in a convergent synthesis where a complex fragment is built and then coupled to another part of the molecule. This approach can shorten the overall synthetic sequence.

• Late-Stage Functionalization: If the trifluoromethyl group needs to be introduced late in the synthesis, direct trifluoromethylation reagents like Togni's, Umemoto's, or Langlois' reagents are more suitable. This strategy allows for the exploration of structure-activity relationships by modifying a common intermediate.

Cost-Benefit Rationale:

While the initial cost of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is high, a thorough cost-benefit analysis must consider the following:

• Number of Synthetic Steps: The use of a pre-functionalized starting material can eliminate several synthetic steps, reducing labor, solvent, and purification costs.

• Overall Yield: A shorter synthetic route using the building block may result in a higher overall yield compared to a longer route involving direct trifluoromethylation, potentially offsetting the initial reagent cost.

• Scalability: For industrial-scale synthesis, the cost and availability of starting materials are paramount. In this context, cheaper but potentially less efficient methods might be favored.[7]

Experimental Protocols

Synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

Reaction Scheme:

Synthesis Workflow

Step-by-Step Methodology:

• Preparation: To a Schlenk tube equipped with a magnetic stir bar, add CuI (1.1 equivalents) and KF (2.0 equivalents) under an argon atmosphere.

• Solvent and Reagent Addition: Add anhydrous DMF, followed by TMSCF3 (2.0 equivalents).

• Heating and Substrate Addition: Stir the mixture for 20 minutes, then heat to 60 °C. Add 3-(trifluoromethyl)benzyl mesylate (1.0 equivalent) under a nitrogen atmosphere.

• Reaction: Maintain the reaction mixture at 60 °C for 4 hours.

• Workup: Allow the mixture to cool to room temperature. Dilute with diethyl ether and wash with water and brine.

• Purification: Dry the organic layer over sodium sulfate, concentrate, and purify the crude product by column chromatography on silica gel.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The final product should be characterized by 1H NMR, 19F NMR, and mass spectrometry to confirm its identity and purity.

Comparative Trifluoromethylation using Langlois' Reagent

This protocol provides a cost-effective alternative for introducing a trifluoromethyl group onto an aromatic ring.

Reaction Scheme:

Trifluoromethylation Workflow

Step-by-Step Methodology:

• Reactant Mixture: In a reaction vial, dissolve the arylboronic acid (1.0 equivalent) and Langlois' reagent (1.5 equivalents) in acetonitrile.

• Oxidant Addition: Add tert-butyl hydroperoxide (2.0 equivalents) to the mixture.

• Reaction: Stir the reaction at 20 °C until completion (monitor by TLC or GC-MS).

• Workup and Purification: Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with an organic solvent, dry the combined organic layers, and purify by column chromatography.

Visualization of Synthetic Pathways

The following diagram illustrates the logical relationship in choosing a synthetic strategy.

Synthetic Strategy Decision Tree

Conclusion and Future Perspectives

The choice of whether to use a specialized building block like 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene or to employ direct trifluoromethylation methods is a multifaceted decision that hinges on a careful cost-benefit analysis. For rapid access to specific scaffolds in early-stage drug discovery, the higher cost of the pre-functionalized building block may be justified by the time saved. For large-scale production and process optimization, developing a robust and cost-effective direct trifluoromethylation protocol using reagents like Langlois' reagent is likely to be more economically viable.

As the demand for complex fluorinated molecules continues to grow, the development of more efficient and cost-effective synthetic routes to specialized building blocks will be crucial. Furthermore, the discovery of new, cheaper, and more selective direct trifluoromethylation reagents will continue to shape the landscape of medicinal and agricultural chemistry.

References

• Bhowmick, A. C. (2021). Recent Development of Trifluoromethyl Reagents: A Review. ResearchGate. [Link]

• Cahard, D., & Ma, J. A. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 65. [Link]

• Charpentier, J., Früh, N., & Togni, A. (2014). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682. [Link]

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• Zhang, C. (2014). Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents. Organic & Biomolecular Chemistry, 12(36), 6580–6589. [Link]

• Prakash, G. K. S., & Yudin, A. K. (2024). Efficient Trifluoromethylation of Halogenated Hydrocarbons Using Novel [(bpy)Cu(O2CCF2SO2F)2] Reagent. Molecules, 29(12), 2841. [Link]

• Umemoto, T. (2014). Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents. ResearchGate. [Link]

• Tanaka, T., Shiraishi, S., Nakai, T., & Ishikawa, N. (1978). 1-benzyloxymethoxy-1-hexyne. Organic Syntheses, Coll. Vol. 6, p.101 (1988); Vol. 58, p.147 (1978). [Link]

• Kappe, C. O. (2009). Improved Synthesis of 1-(Azidomethyl)-3,5-bis-(trifluoromethyl)benzene: Development of Batch and Microflow Azide Processes. Organic Process Research & Development, 13(1), 48–55. [Link]

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• Cahard, D. (2010). Shelf-stable electrophilic trifluoromethylating reagents: a brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 65. [Link]

• Wang, X., et al. (2019). Trifluoromethanesulfonic Anhydride as a Low-Cost and Versatile Trifluoromethylation Reagent. Angewandte Chemie International Edition, 58(26), 8704-8708. [Link]

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• PrepChem. (n.d.). Synthesis of (2,2,2-trifluoroethyl)benzene. [Link]

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• Takaoka, Y., et al. (2021). Recent Advances in Fluorinated Colloidal Nanosystems for Biological Detection and Surface Coating. Polymers, 13(21), 3788. [Link]

• Besset, T., & Cahard, D. (2017). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. Beilstein Journal of Organic Chemistry, 13, 2392–2420. [Link]

• Gerus, I. I., et al. (2017). Synthesis and some transformations of 1-chloro-2,2,2-trifluoroethyl isocyanate. Journal of Fluorine Chemistry, 200, 137-141. [Link]

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A Comparative Guide to the Environmental Impact of Synthesizing 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene

This guide provides a comprehensive evaluation of the environmental impact associated with the synthesis of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, a key structural motif in modern pharmaceuticals and advanced materials. We move beyond a simple recitation of synthetic protocols to offer a comparative analysis grounded in the principles of green chemistry. By examining the causality behind experimental choices—from reagent selection to reaction conditions—this document serves as a critical resource for researchers, chemists, and process development professionals dedicated to minimizing the environmental footprint of organofluorine chemistry.

Introduction: The Double-Edged Sword of Fluorination

The incorporation of trifluoromethyl (-CF3) and trifluoroethyl (-CH2CF3) groups into aromatic scaffolds is a cornerstone of modern drug design. These moieties can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1] 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is an exemplar of such structures, valued for its unique electronic properties. However, the very stability of the carbon-fluorine bond presents significant environmental challenges.[2]

The synthesis of complex organofluorine compounds often involves hazardous reagents, energy-intensive conditions, and persistent byproducts. Growing regulatory scrutiny from bodies like the US EPA and the European Union on fluorinated compounds, particularly per- and polyfluoroalkyl substances (PFAS) and F-gases, compels the scientific community to adopt more sustainable practices.[3][4][5][6][7] This guide dissects established and emerging synthetic routes to our target molecule, evaluating them through the lens of scientific integrity and environmental stewardship.

Chapter 1: Foundational Synthetic Strategies

The logical approach to constructing 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene begins with a commercially available and structurally related precursor: 1,3-bis(trifluoromethyl)benzene.[8][9] The primary challenge lies in the selective introduction of the 2,2,2-trifluoroethyl group onto this deactivated aromatic ring. We will compare three distinct methodologies that represent classical, greener, and cutting-edge approaches.

Caption: Primary synthetic strategies starting from 1,3-bis(trifluoromethyl)benzene.

Methodology A: Copper-Mediated Trifluoroethylation

A conventional and robust method for forming C-C bonds is copper-mediated cross-coupling. While direct C-H activation on the electron-poor 1,3-bis(trifluoromethyl)benzene is difficult, a common industrial strategy involves first converting the starting material to a more reactive intermediate, such as a methanesulfonate or halide. The trifluoroethyl group is then introduced using a suitable reagent like (trifluoroethyl)trimethylsilane (Me3SiCF3) in the presence of a copper(I) catalyst.

This approach is reliable and high-yielding but relies on a multi-step sequence and stoichiometric metallic reagents, which contribute to a higher environmental burden. The choice of copper is predicated on its proven efficacy in coupling organometallic reagents with aryl electrophiles.

Methodology B: Metal-Free Brønsted Acid Catalysis

A greener alternative bypasses the need for transition metals. Recent advancements have shown that strong Brønsted acids, such as triflic acid (TfOH), can catalyze the trifluoroethylation of arenes.[10] This method utilizes the in situ generation of 2,2,2-trifluorodiazoethane (CF3CHN2) from its stable hydrochloride salt precursor. The diazo compound, activated by the acid, serves as the trifluoroethylating agent.

The primary advantages are the avoidance of metal catalysts, which simplifies purification and reduces toxic waste, and often milder reaction conditions.[10] This aligns with the green chemistry principle of catalysis over stoichiometric reagents.

Methodology C: Photoredox-Catalyzed Radical Addition

Representing the state-of-the-art, photoredox catalysis uses visible light to generate highly reactive radical species under exceptionally mild conditions.[11][12] In this scenario, a photocatalyst, upon absorbing light, can activate a trifluoroethyl precursor to generate a trifluoroethyl radical. This radical then adds to the aromatic ring, and a subsequent oxidation and deprotonation sequence yields the final product.

This technology offers the potential for direct C-H functionalization, reducing the need for pre-functionalized starting materials. It operates at room temperature, lowering energy consumption, and the catalytic nature of the process minimizes waste.[13]

Chapter 2: A Comparative Analysis of Environmental Impact

To objectively compare these methodologies, we employ a framework based on Life Cycle Assessment (LCA) principles and established green chemistry metrics.[14][15][16] This involves analyzing the entire process, from raw materials to waste generation.

Caption: Workflow for the environmental impact assessment of a synthetic route.

Quantitative & Qualitative Data Comparison

The following tables summarize the key performance and environmental indicators for each methodology. Note that data for the exact target molecule is extrapolated from closely related, published syntheses.

Table 1: Comparison of Synthetic Protocol Performance

Parameter	Methodology A: Cu-Mediated[17]	Methodology B: Brønsted Acid[10]	Methodology C: Photoredox[12]
Key Reagents	3-(CF₃)C₆H₄OMs, Me₃SiCF₃, CuI, KF	1,3-bis(CF₃)C₆H₆, CF₃CH₂NH₂·HCl, NaNO₂	1,3-bis(CF₃)C₆H₆, CF₃CH₂I
Catalyst	CuI (1.1 equiv)	TfOH (catalytic)	Ru(bpy)₃²⁺ or similar (catalytic)
Solvent	DMF	DCE	Acetonitrile
Temperature	60 °C	Room Temp	Room Temp
Time	4 h	10 min	12-24 h
Reported Yield	~80%	Good to Excellent (>85%)	Variable (40-70%)

Table 2: Hazard Profile of Key Reaction Components

Compound	Role	Key Hazards (GHS)[18][19]	Environmental Concerns
DMF	Solvent	Toxic (Reproductive), Irritant	Persistent, high boiling point
Copper(I) Iodide	Catalyst	Irritant, Aquatic Toxicity	Heavy metal waste stream
Triflic Acid	Catalyst	Severe Skin Burns, Corrosive	Highly acidic waste
DCE	Solvent	Flammable, Carcinogen (Suspected)	Volatile Organic Compound (VOC)
Acetonitrile	Solvent	Flammable, Acutely Toxic	VOC, toxic to aquatic life
Me₃SiCF₃	Reagent	Flammable, Pressurized Gas	Gaseous reagent handling

Table 3: Estimated Green Chemistry Metrics Comparison

Metric	Methodology A: Cu-Mediated	Methodology B: Brønsted Acid	Methodology C: Photoredox
Atom Economy	Low (due to salts and leaving groups)	Moderate (N₂ and H₂O byproducts)	High (C-H activation minimizes byproducts)
E-Factor (kg waste/kg product)	High (>25)	Low (<10)	Low-Moderate (5-15, solvent dependent)
Process Mass Intensity (PMI)	Very High	Low	Moderate
Energy Input	Moderate (Heating required)	Low (Room temperature)	Low (Visible light source)

Analysis and Interpretation

The data reveals a clear trade-off. Methodology A is a high-yielding, well-established protocol but performs poorly from an environmental perspective. Its reliance on a stoichiometric copper reagent, a high-boiling solvent (DMF) with toxicity concerns, and the generation of significant salt waste results in a high E-Factor.

Methodology B emerges as a compelling green alternative. It eliminates the need for transition metals, proceeds rapidly at room temperature, and generates benign byproducts like nitrogen gas and water.[10] Its PMI is significantly lower, making it highly attractive for scaling up. The main hazard is the use of a highly corrosive acid catalyst, albeit in small quantities.

Methodology C represents the future of sustainable synthesis. Its ability to use light as a "traceless reagent" at ambient temperature is a significant advantage. While reported yields can be more variable and reaction times longer, the potential for direct C-H functionalization offers the highest theoretical atom economy. The primary environmental consideration shifts to the lifecycle impact of the photocatalyst itself and the solvent used for the reaction.

Chapter 3: Validated Experimental Protocols

To ensure trustworthiness and reproducibility, we provide detailed, self-validating protocols adapted from authoritative sources.

Protocol 1: Metal-Free Trifluoroethylation (Adapted from Goswami et al.[10])

• 1. Reagent Preparation: In a 100 mL round-bottom flask under an inert atmosphere (N₂), dissolve 1,3-bis(trifluoromethyl)benzene (1.0 equiv) in 1,2-dichloroethane (DCE, ~0.2 M).

• 2. Reagent Addition: To this solution, add 2,2,2-trifluoroethylamine hydrochloride (1.5 equiv).

• 3. Diazotization: Cool the mixture to 0 °C in an ice bath. Add an aqueous solution of sodium nitrite (NaNO₂, 1.5 equiv) dropwise over 10 minutes. Causality Note: This step generates the reactive trifluorodiazoethane in situ, avoiding the handling of a potentially explosive isolated reagent.

• 4. Catalysis: Add triflic acid (TfOH, 10 mol%) dropwise. A color change and gas evolution (N₂) should be observed.

• 5. Reaction: Allow the reaction to warm to room temperature and stir for 10-15 minutes, monitoring by TLC or LC-MS until the starting material is consumed.

• 6. Workup: Quench the reaction by carefully adding saturated sodium bicarbonate solution. Extract the product with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• 7. Purification & Validation: Purify the crude product by column chromatography on silica gel. Validate the structure and purity of the resulting 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene using ¹H NMR, ¹⁹F NMR, and mass spectrometry.

Protocol 2: Copper-Mediated Trifluoroethylation (Adapted from Mizuta et al.[17])

• 1. System Setup: To a flame-dried Schlenk tube under an argon atmosphere, add Copper(I) iodide (CuI, 1.1 equiv) and potassium fluoride (KF, 2.0 equiv).

• 2. Solvent and Reagent Addition: Add anhydrous N,N-dimethylformamide (DMF, ~0.4 M). Add (2,2,2-trifluoroethyl)trimethylsilane (1.0 equiv). Causality Note: Anhydrous conditions are critical to prevent quenching of the organometallic intermediates and side reactions.

• 3. Reaction Initiation: Stir the mixture for 20 minutes, then heat to 60 °C. Add the starting material, 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv), dissolved in a small amount of anhydrous DMF.

• 4. Reaction: Maintain the mixture at 60 °C for 4 hours, monitoring by GC-MS.

• 5. Workup: Cool the reaction to room temperature. Dilute with diethyl ether and wash with water and brine to remove DMF and inorganic salts. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• 6. Purification & Validation: Purify the crude product via column chromatography. Validate the final compound's identity and purity by NMR and mass spectrometry.

Conclusion and Future Outlook

This guide demonstrates that while traditional synthetic methods for producing 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene are effective, they carry a significant environmental burden. The analysis points towards metal-free, acid-catalyzed methods as a readily implementable green alternative that offers high efficiency, mild conditions, and a vastly improved waste profile.

Looking forward, photoredox catalysis holds the greatest promise for ultimate sustainability by enabling direct C-H functionalization, which could one day render pre-functionalized starting materials obsolete. Researchers and drug development professionals are encouraged to prioritize these modern catalytic approaches. The selection of greener solvents, such as cyclopentyl methyl ether (CPME) or 2-methyltetrahydrofuran (2-MeTHF) over traditional choices like DMF and DCE, further enhances the sustainability of any chosen protocol.[20] By integrating these considerations early in the development process, the chemical industry can continue to innovate while safeguarding our environment.

References

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the synthesis and utilization of novel compounds are paramount. With these powerful tools, however, comes the critical responsibility of safe handling and disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, ensuring the safety of laboratory personnel and adherence to environmental regulations. Our focus is not just on the "how," but the "why," empowering you with the knowledge to manage chemical waste with confidence and integrity.

Understanding the Hazard Profile: Why Special Disposal is Necessary

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene is a fluorinated aromatic compound. Its chemical structure necessitates careful handling due to its specific hazard profile. According to its Safety Data Sheet (SDS), this compound is classified as a flammable liquid and causes skin and serious eye irritation. The trifluoromethyl groups contribute to the compound's stability, which can make it persistent in the environment. Improper disposal, such as drain disposal, is strictly prohibited as it can lead to environmental contamination and pose risks to aquatic life[1][2]. Therefore, it must be treated as a hazardous waste and disposed of through a licensed and approved waste disposal facility.

Hazard Classification	GHS Hazard Statement	Precautionary Statement (Disposal)
Flammable Liquid, Category 3	H226: Flammable liquid and vapour	P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
Skin Irritation, Category 2	H315: Causes skin irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection.
Eye Irritation, Category 2A	H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe disposal of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene from the point of generation to its final removal from your facility.

Step 1: Waste Identification and Characterization

Immediately upon deciding to discard the chemical, it must be classified as a hazardous waste. As a halogenated organic compound, it falls under specific waste categories defined by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States[3][4]. It is crucial to determine the appropriate waste codes, which will be required for labeling and by your institution's Environmental Health and Safety (EHS) department or contracted waste disposal company.

Step 2: Container Selection and Management

Container Choice:

• Select a container that is chemically compatible with halogenated organic compounds. High-density polyethylene (HDPE) or glass containers are generally suitable[5][6].

• The container must have a secure, leak-proof screw cap[2][6].

• Ensure the container is in good condition, free from cracks or contamination[2].

Waste Accumulation:

• If you generate this waste stream regularly, a dedicated, labeled container should be established in a designated Satellite Accumulation Area (SAA) within the laboratory[5].

• Do not mix this waste with other, incompatible waste streams. Specifically, keep it separate from non-halogenated solvent waste[7]. Mixing incompatible chemicals can lead to dangerous reactions[8].

• The container must be kept closed at all times, except when adding waste, to prevent the release of flammable vapors and ensure safety[2][5][9].

Step 3: Proper Labeling

Accurate labeling is a critical regulatory and safety requirement. The waste container label must include:

• The words "Hazardous Waste"[8].

• The full chemical name: "1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene". Avoid using abbreviations or chemical formulas.

• The specific hazard characteristics: "Flammable" and "Irritant"[10].

• The date when the first drop of waste was added to the container (accumulation start date).

• The name and contact information of the generating researcher or laboratory.

Step 4: Segregated and Safe Storage

• Store the waste container in a designated, well-ventilated area, such as a chemical fume hood or a flammable safety cabinet, away from sources of ignition[11].

• Ensure the storage area is equipped with secondary containment to capture any potential leaks or spills[2].

• Do not store large quantities of hazardous waste in the laboratory for extended periods. Adhere to your institution's policies on waste removal frequency[9].

Step 5: Arranging for Disposal

• Once the waste container is full or has been in storage for the maximum allowable time according to your facility's guidelines, contact your institution's EHS department or the designated hazardous waste management provider to arrange for pickup[5][9].

• Provide them with all necessary information, including the chemical name and quantity.

Disposal of Empty Containers

An "empty" container that held 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene must also be managed properly. To be considered non-hazardous, the container must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol)[10]. The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the original label must be completely defaced or removed before the container can be discarded as regular laboratory glass or plastic waste[9][10].

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene.

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